1,2,3,4,6-Pentaacetyl-alpha-D-glucose

Core Science & Biosynthesis

1,2,3,4,6-Pentaacetyl-alpha-D-glucose chemical structure and properties

Topic: 1,2,3,4,6-Penta-O-acetyl-alpha-D-glucopyranose: Chemical Structure, Synthesis, and Properties Content Type: Technical Reference Guide Audience: Senior Researchers, Medicinal Chemists, and Process Engineers[1][2][3][4]

Executive Summary

1,2,3,4,6-Penta-O-acetyl-alpha-D-glucopyranose (CAS: 604-68-2), hereafter referred to as

-D-Glucose Pentaacetate ( -GPA) , is the thermodynamically stable peracetylated derivative of D-glucose.[2][3][4] Unlike its -anomer, which is formed under kinetic control, -GPA owes its stability to the anomeric effect , a stereoelectronic phenomenon critical in carbohydrate chemistry.[1][2][3][4]

This guide serves as a definitive technical resource, moving beyond basic properties to explore the mechanistic causality of its synthesis, its distinct spectroscopic signatures, and its utility as a high-purity glycosyl donor in the synthesis of complex oligosaccharides and nucleosides.[2][3][4]

Molecular Architecture & Physicochemical Properties

The distinct behavior of

-GPA arises from its specific stereochemistry at the anomeric center (C1).[4][5][6] In the chair conformation, the -anomer places the acetoxy group at C1 in the axial position, while the -anomer places it in the equatorial position.[4]

Comparative Properties Table

Property	-Anomer ( -GPA)	-Anomer ( -GPA)	Technical Note
Configuration	Axial C1-OAc	Equatorial C1-OAc	is stabilized by the anomeric effect.
Melting Point	111 – 114 °C	130 – 134 °C	Distinct lattice energies allow purification via fractional crystallization.[2][3][4][6]
Optical Rotation	+101° to +103° ( )	+3° to +4° ( )	High rotation is diagnostic for the -anomer.[3][4][6]
-NMR Coupling	~3.7 Hz (Gauche)	~8.0 Hz (Trans-diaxial)	Definitive identification method (See Section 2.2).[2][3][4][6]
Thermodynamic Status	Stable Product	Kinetic Product	is favored in acidic media; in basic media.[3][4][6]

Spectroscopic Identification (NMR)

The coupling constant between the proton at C1 (anomeric proton) and C2 is the gold standard for assignment.[4][6]

• -Anomer: The H1 proton is equatorial, and H2 is axial.[1][2][3][4][6][7] The H1-H2 dihedral angle is approx. 60°, resulting in a small coupling constant ( Hz).[2][3][4]
• -Anomer: Both H1 and H2 are axial.[2][3][4][6] The dihedral angle is approx. 180°, resulting in a large coupling constant ( Hz).[3][4][6]

Thermodynamics vs. Kinetics: The Synthesis Paradigm

The synthesis of

-GPA is a classic study in thermodynamic versus kinetic control.[4][6] The choice of catalyst dictates the reaction pathway and the final anomeric ratio.[6]

• Kinetic Control (Base Catalysis - NaOAc): Acetylation occurs faster than anomerization.[2][3][4][6] Since

  -D-glucose is the dominant tautomer in solution (approx. 64%) and the equatorial hydroxyl is more nucleophilic, the -anomer is the major product.[4]

• Thermodynamic Control (Acid Catalysis -

  / ): The acid catalyst promotes the formation of an oxocarbenium ion intermediate, allowing the anomeric center to equilibrate.[4] The -anomer is favored due to the anomeric effect , where the lone pair of the ring oxygen ( ) donates electron density into the antibonding orbital of the C1-OAc bond ( ), stabilizing the axial isomer.[4][7]

Visualization: Synthesis Pathways

Figure 1: Divergent synthesis pathways for Glucose Pentaacetate.[2][3][4][6] Acidic conditions drive the equilibrium toward the thermodynamically stable alpha-anomer via the oxocarbenium intermediate.

Experimental Protocol: Acid-Catalyzed Synthesis

Objective: Selective synthesis of 1,2,3,4,6-Penta-O-acetyl-alpha-D-glucopyranose using Zinc Chloride (

) as a Lewis acid catalyst.

Safety Precaution: Acetic anhydride is corrosive and a lachrymator.[3][4][6]

is corrosive.[2][3][4][6] Perform all steps in a fume hood.

Materials

• D-Glucose (anhydrous): 10.0 g[2][3][4][6]

• Acetic Anhydride: 50 mL (Excess)

• Zinc Chloride (anhydrous): 4.0 g[3][4][6]

• Ice water: 400 mL

• Ethanol (95%): For recrystallization[3][4][6]

Step-by-Step Methodology

• Catalyst Preparation: In a round-bottom flask equipped with a reflux condenser and drying tube, suspend 4.0 g of anhydrous

  in 50 mL of acetic anhydride.

• Activation: Heat the mixture gently on a steam bath until the

  is fully dissolved and the solution is clear.

• Addition: Remove the heat. Add 10.0 g of powdered D-glucose slowly in small portions.

  • Note: The reaction is exothermic.[6] Shake the flask continuously to prevent localized overheating, which can lead to charring (darkening of solution).[3][4][6]

• Reflux (Thermodynamic Equilibration): Once addition is complete, heat the mixture on a steam bath (approx. 90-100 °C) for 1 hour. This step ensures complete acetylation and anomerization to the alpha-form.[4][6]

• Quenching: Cool the reaction mixture to room temperature. Pour the solution slowly into 400 mL of stirred ice water. The excess acetic anhydride will hydrolyze, and the product will precipitate as a white solid or sticky oil that solidifies upon scratching the beaker walls.[4]

• Isolation: Filter the solid using a Buchner funnel and wash copiously with cold water to remove acetic acid and zinc salts.[4][6]

• Purification: Recrystallize the crude solid from 95% ethanol.

  • Dissolve in minimum hot ethanol.

  • Allow to cool slowly to room temperature, then refrigerate.

  • Collect crystals: Target MP: 111–112 °C .

Reactivity Profile & Applications

-GPA is not merely an end-product; it is a versatile "protected" glucose building block.[2][4][6]

Glycosyl Donor (Bromide Synthesis)

-GPA is the precursor for Acetobromo- -D-glucose , a standard glycosyl donor used in the Koenigs-Knorr reaction.[1][2][4]

• Reaction:

  -GPA + (in acetic acid) 2,3,4,6-Tetra-O-acetyl- -D-glucopyranosyl bromide.[2][3][4]

• Mechanism: The C1-acetate is activated and displaced.[4][6] Interestingly, the product retains the

  -configuration due to the anomeric effect, despite the mechanism often involving a double inversion (neighboring group participation).[4]

Applications in Drug Development

• Prodrug Synthesis: Hydroxyl groups on drug molecules (e.g., phenols, alcohols) can be glycosylated using

  -GPA derivatives to improve water solubility and target specific glucose-transport mechanisms (GLUT transporters).[2][3][4][6]

• Chiral Scaffolds: The rigid chiral backbone of the glucose ring is used to induce stereochemistry in asymmetric synthesis.[6]

• Metabolic Probes: Acetylated sugars can passively diffuse into cells, where cytosolic esterases cleave the acetate groups, trapping the free sugar inside for metabolic analysis.[3][4][6]

References

• Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry, 5th Ed.[2][3][4][6] Longman Scientific & Technical, 1989.[2][3][4][6] (Standard protocol for acetylation).

• Lemieux, R. U. "Rearrangements and Isomerizations in Carbohydrate Chemistry."[3][4][6] Molecular Rearrangements, Vol 2. Interscience, 1964.[2][3][4][6] (Mechanism of anomerization).[3][4][6]

• Wulff, G., & Röhle, G. "Results and Problems of O-Glycoside Synthesis." Angewandte Chemie International Edition, 13(3), 157-170, 1974.[2][3][4] Link[3][4][6]

• PubChem. "alpha-D-Glucose pentaacetate Compound Summary."[2][3][4][6] National Center for Biotechnology Information.[2][3][4][6] Link

• Stortz, C. A. "The anomeric effect in O-glycosides."[2][3][4][6] Carbohydrate Research, 340(13), 2005.[2][3][4][6] (Theoretical basis of stability).[3][4][6]

Sources

• 1. CAS 3891-59-6: 2,3,4,5,6-Penta-O-acetyl-D-glucose [cymitquimica.com]
• 2. α-D-Glucose Pentaacetate|604-68-2--Zhejiang Synose Tech Co., Ltd. [deyerchem.com]
• 3. Thermo Scientific Chemicals alpha-D-Glucose pentaacetate, 98% 25 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 4. α-D-Glucopyranose, pentaacetate [webbook.nist.gov]
• 5. aklectures.com [aklectures.com]
• 6. fishersci.com [fishersci.com]
• 7. researchgate.net [researchgate.net]

1,2,3,4,6-Penta-O-acetyl-alpha-D-glucopyranose CAS 604-68-2

Technical Whitepaper: 1,2,3,4,6-Penta-O-acetyl- -D-glucopyranose

CAS: 604-68-2 | Formula:

| MW: 390.34 g/mol [1][2][3][4]

Executive Summary

1,2,3,4,6-Penta-O-acetyl-

-D-glucopyranose (hereafter -PAG ) is the thermodynamically stable peracetylated derivative of D-glucose.[1][2][3][4] Unlike its -anomer (CAS 604-69-3), which is formed under kinetic control, -PAG is synthesized under acidic conditions that exploit the anomeric effect to drive stereoselectivity.[1][2][4]

For drug development professionals and carbohydrate chemists,

-PAG serves as a critical glycosyl donor precursor .[1][2][3][4] It is the primary starting material for generating glycosyl halides (e.g., acetobromo- -D-glucose) used in Koenigs-Knorr glycosylation, a fundamental reaction in the synthesis of complex oligosaccharides, nucleoside analogs, and proteoglycan mimetics.[1][2][3][4]

This guide details the mechanistic synthesis, purification, and validation of

-PAG, ensuring high stereochemical purity for downstream applications.[3][4]

Chemical Identity & Structural Analysis

The stability and reactivity of

-PAG are governed by the anomeric effect .[1][2][3] In the -configuration, the acetoxy group at C1 is axial.[1][3][4] While sterically less favorable than the equatorial ( ) position, the axial orientation is stabilized by the hyperconjugative interaction between the lone pair of the ring oxygen and the antibonding orbital of the C1-O bond.[3]

Property	Value	Notes
Appearance	White Crystalline Solid	Hygroscopic if impure.[1][2][3][5]
Melting Point	111 – 114 °C	Distinct from -anomer (130–134 °C).[1][2][3]
Optical Rotation		( , ).[3][4] High positive rotation confirms -anomer.[1][2][3]
Solubility	Soluble: , Acetone, EtOAc	Insoluble: Water, Cold EtOH.[3][4]

Synthesis & Production: The Acid-Catalyzed Route

To selectively synthesize the

-anomer (CAS 604-68-2) rather than the -anomer, the reaction must be performed under thermodynamic control .[1][2][3] This is achieved using a Lewis acid catalyst, typically Zinc Chloride ( ), in acetic anhydride.[3][4]

3.1 Mechanistic Pathway[1][2]

• Activation:

  activates the carbonyl of acetic anhydride.[2][3]

• Acetylation: Rapid acetylation of non-anomeric hydroxyls.[2][3]

• Anomerization: The acidic environment facilitates the opening of the pyranose ring or the formation of an oxocarbenium ion intermediate.[2][3] The acetate at C1 equilibrates to the axial position (thermodynamic product) due to the anomeric effect.[3]

Figure 1: Acid-catalyzed thermodynamic equilibration favoring the

-anomer.[1][2][3]

3.2 Experimental Protocol: Method

Scale: 50 g D-Glucose input.

Reagents:

• D-Glucose (anhydrous): 50.0 g (277 mmol)[1][2][3]

• Acetic Anhydride: 200 mL (2.1 mol, ~7.5 eq)[3][4]

• Zinc Chloride (anhydrous): 12.5 g (92 mmol)[1][2][3]

Step-by-Step Methodology:

• Catalyst Preparation: In a 1L round-bottom flask equipped with a reflux condenser and drying tube, suspend 12.5 g of anhydrous

  in 200 mL of acetic anhydride.

  • Critical:

    is extremely hygroscopic.[2][3] Weigh quickly or use a glovebox if available.

• Addition: Heat the mixture gently on a steam bath until the

  dissolves.

• Reaction: Add 50.0 g of anhydrous D-glucose in small portions (approx. 5 g each). Shake or stir vigorously after each addition.

  • Exotherm Control: The reaction is highly exothermic.[3] Monitor temperature; if the solvent boils too vigorously, pause addition. The internal temperature should be maintained near 100°C during addition to ensure thermodynamic equilibration.[3]

• Heating: After addition is complete, heat the mixture on a boiling water bath (100°C) for 1 hour.

  • Why: This ensures complete conversion of any kinetic

    -anomer to the thermodynamic -anomer.[1][2][3]

• Quenching: Pour the hot reaction mixture slowly into 1L of crushed ice/water with vigorous stirring. The oil that separates will crystallize upon stirring for 1-2 hours.[1][2][3]

• Purification: Filter the solid precipitate. Wash with cold water (3 x 100 mL) to remove acid and zinc salts.[2][3]

• Recrystallization: Recrystallize from 95% Ethanol or Methanol.

  • Dissolve solid in minimum hot ethanol (~250 mL).

  • Allow to cool slowly to room temperature, then refrigerate.

  • Collect crystals by filtration.[2][3]

Yield: Expected 70-80% (approx. 75-85 g).

Analytical Characterization (Self-Validation)

To validate the synthesis, compare the product against the following spectroscopic standards. The key differentiator is the

NMR coupling constant of the anomeric proton ( ).[1][2][3]

4.1 Nuclear Magnetic Resonance (NMR)

Solvent:

[2][3][6]

Nucleus	Signal ( ppm)	Multiplicity	Coupling ( Hz)	Assignment	Interpretation
	6.33	Doublet (d)	3.7 Hz	H-1	Diagnostic: Small indicates equatorial-axial coupling (cis), confirming -anomer .[1][2][3][5] (Note: -anomer appears at ~5.7 ppm with Hz).[1][2][3]
	5.47	Triplet (t)	10.0 Hz	H-3	Axial-Axial coupling.[1][2][3]
	5.15	Triplet (t)	10.0 Hz	H-4	Axial-Axial coupling.[1][2][3]
	5.09	dd	10.0, 3.7 Hz	H-2	Coupled to H-1 and H-3.[1][2][3][4]
	2.18 - 2.01	Singlets	-	-OAc	5x Acetyl Methyl groups.[1][2][3]
	89.1	-	-	C-1	Anomeric carbon.[1][2][3]
	170.5 - 168.7	-	-	C=O[1][2][3]	Carbonyl carbons.[2][3]

4.2 Quality Control Checkpoints

• Melting Point: If MP < 108°C, the product likely contains mixed anomers or acetic acid.[3][4] Recrystallize again.

• TLC: Silica Gel 60, Solvent: Hexane/Ethyl Acetate (1:1).[2][3][4]

  of -PAG is slightly lower than -PAG, but NMR is the superior validation method.[1][2][3][4]

Reactivity & Applications in Drug Development

-PAG is rarely the final drug substance; it is a scaffold .[1][2][3] Its primary utility lies in the activation of the anomeric center.[3]

5.1 Transformation to Glycosyl Halides (Koenigs-Knorr)

The most common application is the conversion to 2,3,4,6-Tetra-O-acetyl-

-D-glucopyranosyl bromide (Acetobromo-glucose).[1][2][3][4]

• Reagent: 33% HBr in Acetic Acid.

• Mechanism: The anomeric acetate is protonated and displaced by bromide.[3] Interestingly, regardless of whether one starts with

  -PAG or -PAG, the product is predominantly the -bromide (thermodynamic product due to the anomeric effect of the electronegative halogen).[1][2][3]

• Utility: The resulting bromide is used to couple sugars to aglycones (drugs, peptides, lipids).[3][4]

5.2 Reactivity Workflow

Figure 2: Activation pathways for

-PAG in glycosylation strategies.[1][2][3]

Handling & Stability

• Storage: Store at Room Temperature (15-25°C). Keep container tightly closed.

• Stability: Stable under normal conditions.[2][3][7][8] Hydrolyzes in the presence of strong bases (deacetylation) or strong acids with moisture.[2][3]

• Safety: Irritant to eyes and skin.[2][3][7] Use standard PPE (Gloves, Goggles).[3][4]

  • Warning: The synthesis involves Acetic Anhydride (lachrymator, corrosive) and

    (corrosive).[3] Perform all synthesis steps in a fume hood.

References

• Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry, 5th Ed.[3][4] Longman Scientific & Technical, 1989.[3][4] (Standard protocol for acetylation).

• Wolfrom, M. L.; Thompson, A. "Acetylation."[3][4][9] Methods in Carbohydrate Chemistry, Vol 2. Academic Press, 1963, pp. 211-212.[1][3][4][10][11] (Authoritative source on ZnCl2 catalysis).

• PubChem. "1,2,3,4,6-Penta-O-acetyl-D-glucopyranose (Compound)." National Library of Medicine.[2][3][4] Accessed 2026.[2][3][12][13] [1][2][3]

• Sigma-Aldrich. "

  -D-Glucose pentaacetate Product Specification." Merck KGaA.[2][3]

• Stortz, C. A. "Conformational analysis of peracetylated hexopyranoses."[3][4] Carbohydrate Research, 2005.[3][4] (Detailed NMR and conformational data).

Sources

• 1. CAS 604-68-2: Penta-O-acetyl-α-D-glucopyranose [cymitquimica.com]
• 2. alpha-dextro-pentaacetyl glucose, 604-68-2 [thegoodscentscompany.com]
• 3. α-D-Glucopyranose, pentaacetate [webbook.nist.gov]
• 4. α-D-Glucose Pentaacetate|604-68-2--Zhejiang Synose Tech Co., Ltd. [deyerchem.com]
• 5. pubchem.ncbi.nlm.nih.gov [pubchem.ncbi.nlm.nih.gov]
• 6. rsc.org [rsc.org]
• 7. 3891-59-6 , 2,3,4,5,6-Penta-O-acetyl-D-glucopyranose , CAS:3891-59-6 [chemsynlab.com]
• 8. 83-87-4 , 1,2,3,4,6-Penta-O-acetyl-D-glucopyranose, CAS:83-87-4 [chemsynlab.com]
• 9. thepharmstudent.com [thepharmstudent.com]
• 10. Glucose pentaacetate CAS#: 604-68-2 [m.chemicalbook.com]
• 11. EP1041080B1 - Process for the preparation of pentaacetyl-beta-D-glucopyranose - Google Patents [patents.google.com]
• 12. researchgate.net [researchgate.net]
• 13. scbt.com [scbt.com]

Stability of Alpha-D-Glucose Pentaacetate in Aqueous Solution: A Technical Guide for Researchers and Drug Development Professionals

Foreword: The Critical Role of Stability in Pharmaceutical Sciences

In the realm of drug development and formulation, an in-depth understanding of a molecule's stability is paramount. For carbohydrate-based compounds, such as alpha-D-glucose pentaacetate, this understanding is not merely a regulatory formality but a cornerstone of ensuring therapeutic efficacy, safety, and product shelf-life. This technical guide provides a comprehensive exploration of the stability of alpha-D-glucose pentaacetate in aqueous environments, a critical consideration for its application in drug delivery and as a prodrug. By synthesizing fundamental chemical principles with practical, field-proven methodologies, this document aims to equip researchers, scientists, and drug development professionals with the necessary knowledge to navigate the challenges associated with the aqueous stability of this versatile molecule.

Introduction to Alpha-D-Glucose Pentaacetate: A Molecule of Pharmaceutical Significance

Alpha-D-glucose pentaacetate is a fully acetylated derivative of glucose where all five hydroxyl groups are converted to acetate esters. This modification significantly alters the physicochemical properties of the parent glucose molecule, rendering it more lipophilic and enabling it to be used as a protective group in organic synthesis.[1] In the pharmaceutical industry, this enhanced lipophilicity is leveraged in prodrug design. The acetyl groups can mask the polar hydroxyl groups of a parent drug, improving its ability to cross biological membranes. Once inside the body, these ester linkages are designed to be cleaved by enzymes, releasing the active therapeutic agent.[1][2] This targeted drug delivery approach highlights the importance of understanding the hydrolysis of the acetyl groups.

The stability of alpha-D-glucose pentaacetate is a double-edged sword. While its controlled degradation is the basis of its function as a prodrug, premature or uncontrolled hydrolysis can lead to a loss of efficacy and the generation of unwanted impurities. Therefore, a thorough understanding of its degradation kinetics and pathways in aqueous solutions is essential for the development of stable and effective pharmaceutical formulations.

The Chemical Landscape of Instability: Hydrolysis of Acetyl Esters

The primary degradation pathway for alpha-D-glucose pentaacetate in aqueous solution is the hydrolysis of its five acetate ester linkages, yielding acetic acid and partially or fully deacetylated glucose derivatives. This reaction is susceptible to catalysis by both acid and base.

Mechanism of Hydrolysis

The hydrolysis of the ester groups proceeds via a nucleophilic acyl substitution reaction. In this process, a water molecule acts as the nucleophile, attacking the electrophilic carbonyl carbon of the acetyl group.

• Acid-Catalyzed Hydrolysis: Under acidic conditions, the carbonyl oxygen of the ester is protonated, increasing the electrophilicity of the carbonyl carbon and making it more susceptible to attack by the weakly nucleophilic water molecule. This is a reversible process.

• Base-Catalyzed Hydrolysis (Saponification): In basic media, the hydroxide ion, a much stronger nucleophile than water, directly attacks the carbonyl carbon. This process is generally irreversible because the resulting carboxylic acid is deprotonated to form a carboxylate anion, which is resistant to further nucleophilic attack.

The five acetyl groups on the glucose scaffold exhibit different reactivities towards hydrolysis due to steric and electronic effects. The anomeric acetyl group at the C1 position is generally the most labile, particularly under acidic conditions, due to the involvement of the adjacent ring oxygen in stabilizing the transition state.

Quantitative Assessment of Stability: Kinetics and Influencing Factors

A quantitative understanding of the degradation rate of alpha-D-glucose pentaacetate is crucial for predicting its shelf-life and behavior in physiological environments. The hydrolysis of the acetyl groups typically follows pseudo-first-order kinetics in aqueous solutions where water is in large excess.

Influence of pH

Influence of Temperature

As with most chemical reactions, the rate of hydrolysis of alpha-D-glucose pentaacetate increases with temperature. This relationship can be described by the Arrhenius equation, which relates the rate constant of a reaction to the temperature and the activation energy. Accelerated stability studies, conducted at elevated temperatures, are therefore a valuable tool for predicting the long-term stability of formulations containing this compound.

Table 1: Factors Influencing the Stability of Alpha-D-Glucose Pentaacetate in Aqueous Solution

Parameter	Effect on Hydrolysis Rate	Rationale
pH	Increases at low and high pH	Acid and base catalysis of ester hydrolysis.
Temperature	Increases with increasing temperature	Provides the necessary activation energy for the hydrolysis reaction.
Buffers	Can catalyze the reaction	Buffer species can act as general acids or bases.
Ionic Strength	Can have a minor effect	Influences the activity of ionic species in solution.

Experimental Protocols for Stability Assessment

A robust assessment of the stability of alpha-D-glucose pentaacetate requires well-designed experimental protocols and validated analytical methods. Forced degradation studies are a cornerstone of this assessment, providing insights into the degradation pathways and helping to develop stability-indicating analytical methods.[4][5][6][7][8][9][10][11][12][13]

Forced Degradation Study Protocol

A forced degradation study involves subjecting a solution of alpha-D-glucose pentaacetate to a range of stress conditions to accelerate its degradation.

Objective: To identify potential degradation products and develop a stability-indicating analytical method.

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of alpha-D-glucose pentaacetate in a suitable organic solvent (e.g., acetonitrile or methanol) at a known concentration.

• Stress Conditions:

  • Acidic Hydrolysis: Dilute the stock solution with 0.1 M HCl and heat at a controlled temperature (e.g., 60°C) for a defined period.

  • Basic Hydrolysis: Dilute the stock solution with 0.1 M NaOH and keep at room temperature for a defined period (basic hydrolysis is typically much faster).

  • Neutral Hydrolysis: Dilute the stock solution with purified water and heat at a controlled temperature (e.g., 60°C).

  • Oxidative Degradation: Treat the stock solution with a dilute solution of hydrogen peroxide (e.g., 3%) at room temperature.

  • Photolytic Degradation: Expose the stock solution to UV and visible light in a photostability chamber.

• Sample Analysis: At appropriate time points, withdraw samples, neutralize if necessary, and analyze using a stability-indicating HPLC method.

Caption: Workflow for a forced degradation study of alpha-D-glucose pentaacetate.

Stability-Indicating HPLC Method

A stability-indicating HPLC method is an analytical procedure that can accurately and precisely quantify the decrease in the concentration of the active pharmaceutical ingredient (API) due to degradation and separate it from its degradation products.

Objective: To quantify alpha-D-glucose pentaacetate and its hydrolysis products without interference.

Methodology:

• Chromatographic System: A standard HPLC system with a UV or Photodiode Array (PDA) detector.

• Column: A reversed-phase C18 column is commonly used.

• Mobile Phase: A gradient elution with a mixture of water and an organic solvent like acetonitrile or methanol is typically employed to resolve the parent compound from its more polar degradation products.

• Detection: UV detection at a wavelength where alpha-D-glucose pentaacetate and its degradation products have some absorbance (e.g., around 200-210 nm, as acetyl groups have weak chromophores).

• Method Validation: The method must be validated according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness.

Table 2: Illustrative HPLC Method Parameters

Parameter	Condition
Column	C18, 4.6 x 250 mm, 5 µm
Mobile Phase A	Water
Mobile Phase B	Acetonitrile
Gradient	0-20 min: 20-80% B; 20-25 min: 80% B; 25-30 min: 80-20% B
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection	UV at 205 nm
Injection Volume	10 µL

NMR Spectroscopy for Mechanistic Insights

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for monitoring the hydrolysis of alpha-D-glucose pentaacetate in real-time and for identifying the structure of its degradation products.[14][15][16]

Objective: To monitor the rate of deacetylation and identify the specific acetyl groups that are hydrolyzed.

Methodology:

• Sample Preparation: Dissolve a known amount of alpha-D-glucose pentaacetate in a deuterated aqueous buffer (e.g., phosphate buffered D₂O) at the desired pH.

• NMR Acquisition: Acquire ¹H NMR spectra at regular time intervals.

• Data Analysis: Monitor the decrease in the intensity of the signals corresponding to the acetyl protons and the anomeric proton of the parent compound. The appearance of new signals will indicate the formation of degradation products. The chemical shift of the anomeric proton is particularly sensitive to the stereochemistry and the presence or absence of the acetyl group at C1.[17][18][19] For alpha-D-glucose pentaacetate, the anomeric proton (H-1) signal appears at a distinct chemical shift compared to its deacetylated products.

Caption: Workflow for monitoring the hydrolysis of alpha-D-glucose pentaacetate using NMR spectroscopy.

Concluding Remarks and Future Perspectives

The stability of alpha-D-glucose pentaacetate in aqueous solutions is a multifaceted issue governed by pH, temperature, and the presence of catalysts. A comprehensive understanding of its hydrolysis kinetics and degradation pathways is indispensable for its successful application in pharmaceutical development, particularly in the design of prodrugs and other drug delivery systems.

The experimental protocols outlined in this guide, including forced degradation studies and the use of stability-indicating HPLC and NMR methods, provide a robust framework for assessing the stability of this molecule. While general principles of ester hydrolysis are well-established, there remains a need for more specific, publicly available quantitative data on the non-enzymatic hydrolysis of alpha-D-glucose pentaacetate under a wide range of conditions. Future research in this area will be invaluable for formulators and drug developers seeking to harness the full potential of this versatile carbohydrate derivative.

References

• thecameronteam.com. Glucose Pentaacetate Reaction. Accessed February 29, 2024. [Link].

• Royal Society of Chemistry. Electronic Supplementary Information. Accessed February 29, 2024. [Link].

• SGS. HOW TO APPROACH A FORCED DEGRADATION STUDY. Accessed February 29, 2024. [Link].

• PubMed. Regioselective hydrolysis of peracetylated alpha-D-glycopyranose catalyzed by immobilized lipases in aqueous medium. A facile preparation of useful intermediates for oligosaccharide synthesis. Accessed February 29, 2024. [Link].

• Pharmaceutical Technology. Forced Degradation Studies for Biopharmaceuticals. Published May 2, 2016. Accessed February 29, 2024. [Link].

• ResearchGate. Deacetylation of glucose pentaacetate and triacetin by different esterases. Published September 1, 2021. Accessed February 29, 2024. [Link].

• Science.gov. stability-indicating hplc method: Topics by Science.gov. Accessed February 29, 2024. [Link].

• Biomedical Journal of Scientific & Technical Research. Forced Degradation – A Review. Published November 30, 2022. Accessed February 29, 2024. [Link].

• SciSpace. 2278-6074 - Stability Indicating HPLC Method Development and Validation. Accessed February 29, 2024. [Link].

• Journal of Applied Pharmaceutical Science. A stability-indicating reverse phase-HPLC method development and validation for newly approved drug, Belzutifan in bulk. Published July 4, 2023. Accessed February 29, 2024. [Link].

• Pharmaceutical Forced Degradation Studies with Regulatory Consideration. Accessed February 29, 2024. [Link].

• Asian Publication Corporation. Anomeric Distribution of Sugar Acetates Synthesized via Peracetylation of Monosaccharides under Acidic and Basic Conditions. Published October 27, 2025. Accessed February 29, 2024. [Link].

• Magritek. 127. Real-time benchtop NMR spectroscopy for the online monitoring of sucrose hydrolysis. Accessed February 29, 2024. [Link].

• Royal Society of Chemistry. Electronic Supplementary Information. Accessed February 29, 2024. [Link].

• University of Alberta. Catalysis: The pH-Rate Dependence of the Hydrolysis of Aspirin. Accessed February 29, 2024. [Link].

• CCSE. Selective Anomeric Deacetylation of Per-Acetylated Carbohydrates Using (i-Pr)3Sn(OEt) and Synthesis of New Derivatives. Published November 30, 2020. Accessed February 29, 2024. [Link].

• Semantic Scholar. THE MECHANISMS OF GLUCOSE PENTAACETATE ANOMERIZATION AND LEVOGLUCOSAN FORMATION. Accessed February 29, 2024. [Link].

• Scribd. HPLC Method for Stability Testing. Accessed February 29, 2024. [Link].

• ResearchGate. 1 H NMR spectrum of D-glucose pentaacetate 2a of a representative. Accessed February 29, 2024. [Link].

• PMC. Identification of Degradation Products and a Stability-Indicating RP-HPLC Method for the Determination of Flupirtine Maleate in Pharmaceutical Dosage Forms. Published online January 3, 2014. Accessed February 29, 2024. [Link].

• ResearchGate. A Facile Route for the Regioselective Deacetylation of Peracetylated Carbohydrates at Anomeric Position. Accessed February 29, 2024. [Link].

• NIST. α-D-Glucopyranose, pentaacetate. In: NIST Chemistry WebBook. Accessed February 29, 2024. [Link].

• PubMed. Quantitative analysis of sugars in wood hydrolyzates with 1H NMR during the autohydrolysis of hardwoods. Published online August 11, 2009. Accessed February 29, 2024. [Link].

• MDPI. Effect of Pre-Corrected pH on the Carbohydrate Hydrolysis of Bamboo during Hydrothermal Pretreatment. Published March 7, 2020. Accessed February 29, 2024. [Link].

• Journal of Applied Pharmaceutical Science. A stability-indicating reverse phase-HPLC method development and validation for newly approved drug, Belzutifan in bulk. Published July 4, 2023. Accessed February 29, 2024. [Link].

• ResearchGate. (PDF) Regioselective monodeprotection of peracetylated carbohydrates. Published online August 9, 2025. Accessed February 29, 2024. [Link].

• PubMed. Kinetics of de-N-acetylation of the chitin disaccharide in aqueous sodium hydroxide solution. Published online May 1, 2012. Accessed February 29, 2024. [Link].

• ResearchGate. pH-rate profile for hydrolysis reaction of the LAS reagent at 298 K. Accessed February 29, 2024. [Link].

• SciSpace. Structure Determination of Sucrose by Acetylation and Acid Hydrolysis. Accessed February 29, 2024. [Link].

Sources

• 1. ftp.thecameronteam.com [ftp.thecameronteam.com]
• 2. researchgate.net [researchgate.net]
• 3. Regioselective hydrolysis of peracetylated alpha-D-glycopyranose catalyzed by immobilized lipases in aqueous medium. A facile preparation of useful intermediates for oligosaccharide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. stability-indicating hplc method: Topics by Science.gov [science.gov]
• 5. biopharminternational.com [biopharminternational.com]
• 6. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pharmtech.com [pharmtech.com]
• 8. biomedres.us [biomedres.us]
• 9. scispace.com [scispace.com]
• 10. ajpsonline.com [ajpsonline.com]
• 11. scribd.com [scribd.com]
• 12. Identification of Degradation Products and a Stability-Indicating RP-HPLC Method for the Determination of Flupirtine Maleate in Pharmaceutical Dosage Forms - PMC [pmc.ncbi.nlm.nih.gov]
• 13. japsonline.com [japsonline.com]
• 14. 127. Real-time benchtop NMR spectroscopy for the online monitoring of sucrose hydrolysis - Magritek [magritek.com]
• 15. Quantitative analysis of sugars in wood hydrolyzates with 1H NMR during the autohydrolysis of hardwoods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Kinetics of de-N-acetylation of the chitin disaccharide in aqueous sodium hydroxide solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. ccsenet.org [ccsenet.org]
• 18. researchgate.net [researchgate.net]
• 19. scispace.com [scispace.com]

Molecular weight and density of 1,2,3,4,6-Pentaacetyl-alpha-D-glucose

Technical Monograph: 1,2,3,4,6-Penta-O-acetyl- -D-glucopyranose

Molecular Dynamics, Synthesis Protocols, and Pharmaceutical Applications

Executive Summary

In the landscape of carbohydrate chemistry and drug development, 1,2,3,4,6-Penta-O-acetyl-ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

-D-glucopyranose ( -PAG) serves as a critical intermediate.[1][2] Unlike its ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted"> -anomer, the -form represents the thermodynamically stable product of glucose acetylation, governed by the anomeric effect. This guide provides a comprehensive technical analysis of -PAG, moving beyond basic properties to explore the mechanistic causality of its synthesis, its crystallographic behavior, and its utility as a glycosyl donor in medicinal chemistry.[1]

Physicochemical Profile

The following data aggregates experimental values and calculated descriptors essential for process chemistry and formulation.

Parameter	Specification	Technical Notes
IUPAC Name	[(2R,3R,4S,5R,6R)-2,3,5-triacetyloxy-6-(acetyloxymethyl)oxan-4-yl] acetate	Specific to the ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted"> -anomer configuration.[1]
CAS Registry	604-68-2	Distinct from ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted"> -anomer (604-69-3).[1]
Molecular Weight	390.34 g/mol	Formula: ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">
Melting Point	111 – 114 °C	Significantly lower than -anomer (~132 °C).[1][3]
Density (Predicted)	1.30 – 1.40 g/cm³	Varies by polymorph. Bulk density typically 0.6–0.8 g/cm³ for powder handling.
Solubility	Soluble: ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted"> , Acetone, EtOAcInsoluble: , Hexane	Hydrophobic acetyl groups mask the hydrophilic sugar core.[1]
Optical Rotation	ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">	( , ).[1] High positive rotation characterizes the -anomer.

Structural Dynamics & The Anomeric Effect

To understand the stability and density of ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

-PAG, one must analyze the anomeric effect . In cyclohexane systems, bulky substituents prefer the equatorial position to minimize steric strain (1,3-diaxial interactions).[1] However, in pyranoses like glucose, electronegative substituents (like the acetoxy group) at the C1 position often prefer the axial orientation ( -anomer).[1]

Mechanistic Insight

The stability of

-PAG arises from the hyperconjugation between the lone pair of the ring oxygen ( ) and the antibonding orbital of the C1-exocyclic oxygen bond ( ).

• ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  -Anomer (Axial): Orbital overlap is maximized, stabilizing the molecule (Thermodynamic Product).[1]
• -Anomer (Equatorial): Minimizes steric bulk but lacks the stabilizing orbital overlap (Kinetic Product).[1]

This electronic stabilization explains why high-temperature acidic acetylation yields the ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

-form, while low-temperature basic conditions favor the -form.[1]

Synthesis & Purification Protocol

Objective: Selective synthesis of ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

-PAG from D-Glucose using Zinc Chloride ( ) as a Lewis Acid catalyst.[1]

Rationale

Using sodium acetate (

) would yield the -anomer via a kinetic pathway. To force the thermodynamic -product, we employ and heat, which promotes continuous anomerization until the equilibrium shifts to the more stable -form.[1]

Experimental Workflow

• Activation: Suspend anhydrous

  (12.5 g) in Acetic Anhydride ( , 125 mL). Heat to 90°C to dissolve.

• Addition: Slowly add D-Glucose (25 g) in small portions. Critical: The reaction is exothermic. Maintain temperature between 90–100°C to ensure anomerization without charring.

• Reflux: Heat the mixture on a steam bath (or oil bath at 100°C) for 1 hour.

• Quenching: Pour the hot syrup into 1 L of crushed ice/water with vigorous stirring. The hydrophobic

  -PAG will precipitate as a solid or sticky mass.

• Crystallization: Filter the crude solid. Recrystallize from 95% Ethanol or Methanol.[4]

• Yield: Expect 60–70% yield of white needles.

Visualization: Reaction Pathway

Figure 1: Thermodynamic synthesis pathway converting Glucose to

-PAG using Lewis Acid catalysis.

Analytical Validation

Trustworthiness in chemical biology requires validating the stereochemistry. You cannot rely solely on melting point due to potential polymorphic impurities.

Proton NMR ( -NMR)

The coupling constant (

) between the proton at C1 ( ) and C2 ( ) is the definitive identifier.

• ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  -Anomer: is equatorial, is axial.[1] The dihedral angle is ~60°. ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted"> .[1]

• ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  -Anomer: is axial, is axial.[1] The dihedral angle is ~180°. ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted"> .[1]

Protocol: Dissolve 10 mg sample in ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

. Acquire -NMR. Focus on the doublet at . If , it is the -anomer.[1]

Melting Point Determination

• ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  -PAG: 111–114 °C.[1]

• ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  -PAG: 130–132 °C.[1]

• Note: A melting point of 100–105 °C usually indicates a mixture of anomers.

Applications in Drug Development

-PAG is not just a protected sugar; it is a "chemical warhead" delivery system and a metabolic probe.[1]

A. Glycosylation Donor (The Koenigs-Knorr Precursor)

ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

-PAG is the standard starting material for synthesizing Acetobromo- -D-glucose , a ubiquitous glycosyl donor.[1]

• Mechanism: Reaction with

  in acetic acid cleaves the anomeric acetate.

• Utility: Used to attach glucose units to lipophilic drugs (aglycones) to improve solubility or target GLUT transporters.

B. Insulinotropic Action

Research indicates that

-PAG can stimulate insulin release in pancreatic islets more effectively than glucose itself in certain contexts. The esterase activity inside the cell cleaves the acetate groups, releasing high local concentrations of glucose and acetate, fueling the Krebs cycle and triggering ATP-dependent channel closure.

Visualization: Application Workflow

Figure 2: Transformation of ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

-PAG into bioactive glucoconjugates.[1]

References

• PubChem. (n.d.). 1,2,3,4,6-Pentaacetyl-alpha-D-glucose | C16H22O11.[1][5][2][6][7] National Library of Medicine. Retrieved from [Link][1][5]

• Vogel, A. I. (1989).[5] Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (Standard reference for ZnCl2 catalyzed acetylation protocols).

• Lemieux, R. U. (1964).[5] Rearrangements and Isomerizations in Carbohydrate Chemistry. In Molecular Rearrangements. Interscience. (Authoritative source on the Anomeric Effect and thermodynamic control).

• Malaisse, W. J., et al. (1998).[1][5] Insulinotropic action of the alpha and beta anomers of D-glucose pentaacetate. American Journal of Physiology-Endocrinology and Metabolism. (Establishes biological activity differences between anomers).

Sources

• 1. CAS 3891-59-6: 2,3,4,5,6-Penta-O-acetyl-D-glucose [cymitquimica.com]
• 2. chemimpex.com [chemimpex.com]
• 3. alpha-dextro-pentaacetyl glucose, 604-68-2 [thegoodscentscompany.com]
• 4. 604-68-2 | CAS DataBase [m.chemicalbook.com]
• 5. 1,2,3,4,6-Pentaacetyl-alpha-D-glucose | C16H22O11 | CID 69330660 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. chembk.com [chembk.com]
• 7. α-D-Glucose Pentaacetate | CAS 604-68-2 | SCBT - Santa Cruz Biotechnology [scbt.com]

The Chemical Identity, Synthesis, and Pharmaceutical Applications of 1,2,3,4,6-Pentaacetyl-alpha-D-glucose

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Whitepaper

Introduction and Nomenclature

In the realm of carbohydrate chemistry and active pharmaceutical ingredient (API) synthesis, fully protected monosaccharides are indispensable building blocks. Among these, the peracetylated derivative of D-glucose stands out as a universal glycosyl donor and a critical intermediate for synthesizing nucleoside analogs, glycopeptides, and complex oligosaccharides[1].

Because this compound bridges multiple disciplines—from strict organic synthesis to industrial pharmacognosy—it is known by a variety of synonyms. Understanding these naming conventions is critical for accurate reagent sourcing, literature review, and regulatory documentation. The strict IUPAC carbohydrate nomenclature refers to it as 1,2,3,4,6-penta-O-acetyl-alpha-D-glucopyranose , which explicitly defines the ring size (pyranose) and the stereochemistry at the anomeric center (alpha)[2]. However, in common laboratory parlance and commercial catalogs, it is most frequently abbreviated as alpha-D-Glucose pentaacetate [3].

Table 1: Nomenclature and Identifiers

Category	Identifier / Synonym
Primary Chemical Name	1,2,3,4,6-Pentaacetyl-alpha-D-glucose[4]
IUPAC Carbohydrate Name	1,2,3,4,6-penta-O-acetyl-alpha-D-glucopyranose[2]
Systematic IUPAC Name	[(2R,3R,4S,5R,6R)-3,4,5,6-tetraacetyloxyoxan-2-yl]methyl acetate[5]
Common Lab Synonyms	alpha-D-Glucose pentaacetate; alpha-Pentacetylglucose[3]
CAS Registry Number	604-68-2 (Specific to the alpha anomer)[2]
PubChem CID	2723636 / 69330660[4]

Table 2: Physicochemical Properties

Property	Value	Causality / Significance
Molecular Weight	390.34 g/mol [4]	Standardized mass for precise stoichiometric calculations in API synthesis.
Appearance	White crystalline powder[6]	Indicates high purity; impurities or incomplete acetylation often present as viscous syrups[7].
Melting Point	111–114 °C[3]	Critical self-validation metric. Differentiates the alpha anomer from the beta anomer (~132 °C).
Solubility	Soluble in CHCl3, DCM, Toluene[7]	Facilitates homogeneous Lewis acid catalysis in organic solvents during glycosylation.

Structural Mechanics & The Anomeric Effect

The stereochemical outcome of glucose peracetylation is dictated by the choice of catalyst, which determines whether the reaction operates under kinetic or thermodynamic control.

When D-glucose is acetylated using sodium acetate (NaOAc) and acetic anhydride, the reaction is base-catalyzed and proceeds under kinetic control . The equatorial hydroxyl group at C1 is acetylated faster due to lower steric hindrance, yielding predominantly beta-D-glucose pentaacetate .

Conversely, when a Lewis acid (e.g., ZnCl2) or a Brønsted acid (e.g., H2SO4) is used, the reaction operates under thermodynamic control [6]. The acid catalyst facilitates the reversible cleavage of the C1-O(Ac) bond, allowing the anomeric center to equilibrate. The system heavily favors the formation of alpha-D-glucose pentaacetate , where the C1 acetate group is in the axial position. This thermodynamic preference is driven by the anomeric effect —a stabilizing hyperconjugative interaction where the lone pair electrons of the endocyclic pyranose oxygen delocalize into the antibonding orbital (

) of the axial C1-O bond.

Thermodynamic vs. kinetic control in the acetylation of D-glucose.

Experimental Protocol: Stereoselective Synthesis

The following protocol details the thermodynamically controlled synthesis of alpha-D-glucose pentaacetate. This methodology is designed as a self-validating system to ensure the correct anomer is isolated.

Objective: Convert D-glucose to 1,2,3,4,6-penta-O-acetyl-alpha-D-glucopyranose using acid catalysis[6].

Step 1: Catalyst Activation & Anhydrous Preparation

• Action: In a 250 mL round-bottom flask equipped with a reflux condenser and a calcium chloride drying tube, suspend 2.0 g of anhydrous zinc chloride (ZnCl2) in 50 mL of acetic anhydride.

• Causality: ZnCl2 acts as a Lewis acid, coordinating with the carbonyl oxygen of acetic anhydride to increase its electrophilicity. Strict anhydrous conditions are mandatory; ambient moisture will rapidly hydrolyze acetic anhydride into acetic acid, quenching the reagent and drastically reducing yield.

Step 2: Controlled Exothermic Addition

• Action: Submerge the flask in an ice-water bath. Gradually add 10.0 g of anhydrous D-glucose in small portions over 30 minutes, maintaining vigorous magnetic stirring.

• Causality: The simultaneous esterification of five hydroxyl groups is highly exothermic. Without an ice bath, the localized heat generation will cause the carbohydrate to char, resulting in dark, intractable polymeric byproducts.

Step 3: Thermodynamic Equilibration

• Action: Remove the ice bath. Heat the reaction mixture on a water bath at 100 °C for 1.5 to 2 hours until the solution becomes clear and homogeneous[7].

• Causality: Heating provides the activation energy necessary for the ZnCl2-mediated reversible cleavage of the C1-acetate group. This allows any kinetically formed beta anomer to anomerize into the thermodynamically stable alpha anomer via an oxocarbenium intermediate.

Step 4: Quenching and Isolation

• Action: Carefully pour the hot reaction mixture into 500 mL of vigorously stirred crushed ice and water. Stir for 30 minutes until the product precipitates as a white solid. Filter under vacuum and wash thoroughly with cold water.

• Causality: The ice water serves a dual purpose: it hydrolyzes the excess acetic anhydride into water-soluble acetic acid, and it forces the highly hydrophobic peracetylated glucose to precipitate out of the aqueous phase.

Step 5: Self-Validation and Quality Control

• Action: Recrystallize the crude product from hot ethanol. Perform a melting point analysis and Thin-Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (7:3) solvent system.

• Validation: A sharp melting point of 111–114 °C confirms the successful isolation of the alpha anomer[3]. If the melting point is ~132 °C, the reaction failed to achieve thermodynamic equilibrium, resulting in the beta anomer. TLC should reveal a single spot, confirming the absence of partially acetylated intermediates.

Applications in Drug Development

Glycosyl Donor in API Synthesis via Neighboring Group Participation

In modern drug development, 1,2,3,4,6-penta-O-acetyl-alpha-D-glucopyranose is heavily utilized as a glycosyl donor to synthesize biologically active glycosides. A prime example is the synthesis of novel non-covalent binding quinazoline glycoside derivatives targeting the L858R and T790M variants in non-small cell lung cancer[8].

When alpha-D-glucose pentaacetate is reacted with an alcohol (e.g., bromoalcohols) in the presence of a strong Lewis acid promoter like Boron trifluoride diethyl etherate (BF3·Et2O), the reaction yields exclusively 1,2-trans (beta) glycosides [8].

The Causality of Stereocontrol: This absolute stereoselectivity is driven by Neighboring Group Participation (NGP) . Upon Lewis acid-mediated departure of the C1 acetate, an oxocarbenium ion is formed. The carbonyl oxygen of the adjacent C2 acetate group immediately attacks the anomeric center intramolecularly, forming a stable bicyclic acoxonium ion . This intermediate sterically blocks the alpha face of the pyranose ring. Consequently, the incoming nucleophile (the API precursor) is forced to attack from the top (beta face), resulting in a pure beta-glycosidic linkage[2].

Mechanism of 1,2-trans glycosylation via neighboring group participation.

Advanced Pharmaceutical Excipients

Beyond its role as a synthetic intermediate, alpha-D-glucose pentaacetate is gaining traction in green chemistry and novel drug delivery systems as a CO2-philic compound. Research indicates that the alpha anomer absorbs carbon dioxide at an order of magnitude higher than its beta counterpart[9]. This is attributed to the reduced steric hindrance between the axial C1 acetate and the C4 acetate, allowing optimal molecular packing and interaction with supercritical CO2. This property makes it a highly valuable excipient for controlled release agents and microemulsion surfactants processed in supercritical fluid technologies[9].

References

1.[4] PubChem. "1,2,3,4,6-Pentaacetyl-alpha-D-glucose | C16H22O11". National Institutes of Health (NIH). URL: 2.[6] ChemicalBook. "alpha-D-Glucose pentaacetate | 3891-59-6". ChemicalBook. URL: 3.[9] ResearchGate. "Study on the Syntheses of α-D-Glucose Pentaacetate". ResearchGate. URL: 4.[7] Google Patents. "CN101475608A - Production method of alpha-glucose pentaacetate". Google Patents. URL: 5.[2] Smolecule. "Buy alpha-D-Glucose pentaacetate | 604-68-2". Smolecule. URL: 6.[8] The Royal Society of Chemistry. "Synthesis and Evaluation of Novel Non-Covalent Binding Quinazo-line Glycoside Derivatives Targeting the L858R and T790M variants". RSC. URL: 7.[5] Fisher Scientific. "Pentacarboxylic acids and derivatives". Fisher Scientific. URL: 8.[3] BGB Chem. "Glucose Pentaacetate Cas 604-68-2". BGB Chem. URL: 9.[1] ResearchGate. "Carbohydrate Hydrazones and Osazones as Organic Raw Materials for Nucleosides and Heterocycles, Revisted and Updated". ResearchGate. URL:

Sources

• 1. researchgate.net [researchgate.net]
• 2. Buy alpha-D-Glucose pentaacetate | 604-68-2 [smolecule.com]
• 3. bgbchem.com [bgbchem.com]
• 4. 1,2,3,4,6-Pentaacetyl-alpha-D-glucose | C16H22O11 | CID 69330660 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Pentacarboxylic acids and derivatives | Fisher Scientific [fishersci.com]
• 6. alpha-D-Glucose pentaacetate | 3891-59-6 [chemicalbook.com]
• 7. CN101475608A - Production method of alpha-glucose pentaacetate - Google Patents [patents.google.com]
• 8. rsc.org [rsc.org]
• 9. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Perchloric acid catalyzed acetylation of glucose to alpha-pentaacetate

Application Note: High-Yield Synthesis of ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted"> -D-Glucose Pentaacetate via Perchloric Acid Catalysis[1][2]

Executive Summary

This application note details the thermodynamic control synthesis of 1,2,3,4,6-penta-O-acetyl-

-D-glucopyranose ( -D-glucose pentaacetate) using perchloric acid ( ) as a catalyst. Unlike base-catalyzed methods (e.g., sodium acetate) which favor the kinetic -anomer, strong acid catalysis drives the equilibrium toward the thermodynamically stable -anomer via the anomeric effect. This protocol is optimized for high purity ( ), stereochemical integrity, and safety, specifically addressing the hazards associated with perchloric acid/acetic anhydride mixtures.

Target Audience: Synthetic Organic Chemists, Carbohydrate Researchers, Process Development Scientists.

Safety & Hazard Analysis (Critical)

⚠️ DANGER: EXPLOSION HAZARD

Perchloric acid ($\text{HClO}_4$) is a powerful oxidizer. Mixtures of perchloric acid and acetic anhydride are potentially explosive (forming acetyl perchlorate) if not handled under strict temperature control.

• Temperature Control: Never allow the reaction mixture to exceed 40°C . The reaction is highly exothermic.[1]

• Incompatibility: Do not use wooden spatulas, paper towels, or allow the acid to dry on organic surfaces (benchkote).[1] Spontaneous ignition may occur.[1][2][3][4]

• Hydration: Use 60-70% aqueous perchloric acid. Do not use anhydrous perchloric acid.[1][2][3][4]

• PPE: Full face shield, heavy-duty rubber gloves (butyl rubber recommended), and blast shield are mandatory.

Scientific Principles & Mechanism

Thermodynamic vs. Kinetic Control

Acetylation of D-glucose involves the protection of five hydroxyl groups. The stereochemical outcome at the anomeric center (C1) is dictated by the catalyst:

• Base Catalysis (

  ): Proceeds via a nucleophilic attack on the anhydride with retention of the equatorial configuration (or rapid formation of the -anomer), yielding the -pentaacetate (Kinetic Product).

• Acid Catalysis (

  ): The strong acid promotes the opening of the pyranose ring or the formation of a transient oxocarbenium ion. This allows the anomeric center to equilibrate. Due to the anomeric effect (stabilization of the axial lone pair/ interaction), the axial -anomer is the Thermodynamic Product.

Reaction Pathway Visualization

The following diagram illustrates the mechanistic flux from D-glucose to the

-anomer, highlighting the equilibration step.

Figure 1: Mechanistic pathway showing the acid-catalyzed equilibration favoring the thermodynamic

-anomer.

Materials & Equipment

Component	Grade/Spec	Purpose
D-Glucose	Anhydrous, Powdered	Starting Material
Acetic Anhydride	Reagent Grade (>99%)	Acetylating Agent & Solvent
Perchloric Acid	60% or 70% Aqueous Solution	Catalyst
Water (Ice)	Distilled	Quenching/Precipitation
Methanol/Ethanol	Industrial Grade	Recrystallization
Reactor	3-Neck Round Bottom Flask	Reaction Vessel
Thermometer	Digital (Internal probe)	Critical Process Control

Experimental Protocol

Scale: Based on 25 g of D-Glucose.

Phase 1: Preparation and Initiation

• Setup: Equip a 250 mL 3-neck round bottom flask with a magnetic stir bar, a thermometer (immersed in liquid), and a dropping funnel. Place the flask in an ice-water bath.

• Solvent Charge: Add 125 mL of Acetic Anhydride to the flask.

• Catalyst Addition (CRITICAL):

  • Cool the anhydride to

    .

  • Add 1.0 mL of 60% Perchloric Acid dropwise.

  • Note: The solution may warm slightly. Ensure it returns to

    before proceeding.

Phase 2: Reaction (Exothermic Control)

• Substrate Addition: Remove the dropping funnel. Add 25 g of powdered D-Glucose in small portions (approx. 2-3 g at a time) over a period of 30 minutes.

  • Control Point: Monitor temperature constantly. Do not allow temperature to exceed 35-40°C. If it spikes, stop addition and increase cooling.

  • Observation: The glucose will dissolve, and the mixture will turn from a slurry to a clear (sometimes faint yellow) solution.

• Equilibration: Once addition is complete and the exotherm subsides, remove the ice bath. Allow the solution to stir at room temperature (

  ) for 2 hours.

  • Why? This time allows the conversion of any kinetically formed

    -anomer to the -anomer.

Phase 3: Workup and Isolation

• Quenching: Prepare a 1 L beaker containing 400 mL of ice-cold water .

• Precipitation: Pour the reaction mixture slowly into the ice water with vigorous stirring.

  • Observation: An oil may form initially, which will solidify into crystals upon scratching the beaker sides or continued stirring for 30 minutes.

• Filtration: Filter the solid using a Buchner funnel/vacuum filtration.

• Washing: Wash the filter cake with cold water (

  ) to remove residual acid and acetic acid.

Phase 4: Purification

• Recrystallization: Dissolve the crude solid in the minimum amount of hot methanol or 95% ethanol (approx. 100-150 mL).

• Crystallization: Allow to cool slowly to room temperature, then refrigerate (

  ).

• Drying: Filter the pure crystals and dry in a desiccator (silica gel) or air dry. Do not heat dry if traces of perchloric acid are suspected (though washing should have removed them).

Process Validation (QC)

To confirm the synthesis of the

-anomer and exclude the -anomer, compare the physical properties against the standard data below.

Table 1: Physicochemical Comparison of Glucose Pentaacetates

Property	-D-Glucose Pentaacetate (Target)	-D-Glucose Pentaacetate (Impurity)
Melting Point	110 - 114 °C	131 - 132 °C
Optical Rotation ( )	+101° to +102°	+3° to +4°
Solubility (Ethanol)	Moderate	Low (less soluble than )
Crystal Habit	Needles/Plates	Prisms

• Pass Criteria: Melting point within range and Optical Rotation

  .[5][6]

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Runaway Exotherm ( )	Glucose added too fast; Cooling insufficient.	Stop addition immediately. Add more ice to bath. Safety Warning: If boiling occurs, evacuate hood.
Oiling Out	Quenching water too warm; Stirring insufficient.	Use crushed ice for quenching. Scratch glass with rod to induce nucleation.
Low Melting Point ( )	Mixture of and anomers.	Reaction time too short (incomplete equilibration). Recrystallize again.
Dark/Black Solution	"Sugar charcoal" formation due to high heat + strong acid.	Reaction overheated ( ). Discard and restart with stricter temp control.

References

• Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry, 5th Ed.; Longman: London, 1989; p 644.

• Wolfrom, M. L.; Thompson, A. Acetylation.[7] In Methods in Carbohydrate Chemistry; Whistler, R. L., Wolfrom, M. L., Eds.; Academic Press: New York, 1963; Vol. 2, pp 211-215.

• National Institute of Standards and Technology (NIST).

  -D-Glucose Pentaacetate Properties.

• Safety Data Sheet (SDS). Perchloric Acid 70%. Sigma-Aldrich.[8]

Sources

• 1. gla.ac.uk [gla.ac.uk]
• 2. Perchloric acid guidelines | Faculty of Science [uottawa.ca]
• 3. Perchloric Acid: Guidance for Laboratories | EHS [ehs.ua.edu]
• 4. safety.fsu.edu [safety.fsu.edu]
• 5. chemimpex.com [chemimpex.com]
• 6. alpha-D-Glucose pentaacetate, 99% 250 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 7. thepharmstudent.com [thepharmstudent.com]
• 8. scientificlabs.co.uk [scientificlabs.co.uk]

Green Synthesis of 1,2,3,4,6-Pentaacetyl-alpha-D-glucose using Microwave Irradiation: An Application Note and Protocol

Abstract: This document provides a comprehensive guide for the green synthesis of 1,2,3,4,6-Pentaacetyl-alpha-D-glucose from D-glucose using microwave irradiation. This approach aligns with the principles of green chemistry by significantly reducing reaction times, minimizing energy consumption, and often allowing for solvent-free conditions.[1][2] This application note details the underlying chemical principles, a step-by-step experimental protocol, and methods for the characterization of the final product, tailored for researchers and professionals in drug development and organic synthesis.

Introduction: The Imperative for Greener Synthetic Routes

The synthesis of carbohydrate derivatives, such as 1,2,3,4,6-Pentaacetyl-alpha-D-glucose, is a cornerstone of carbohydrate chemistry, with applications in pharmaceuticals, biotechnology, and material science.[3][4] Traditionally, the acetylation of glucose involves prolonged heating with acetic anhydride in the presence of catalysts like zinc chloride or sodium acetate, often requiring several hours to achieve moderate yields.[5] These conventional methods are often energy-intensive and may involve the use of hazardous reagents.[6]

Green chemistry, a philosophy of chemical research and engineering, encourages the design of products and processes that minimize the use and generation of hazardous substances.[7][8][9] Key principles of green chemistry include waste prevention, maximizing atom economy, and designing for energy efficiency.[7][8] Microwave-assisted organic synthesis has emerged as a powerful tool in achieving these goals.[1][2][10] By directly heating the reaction mixture through dielectric polarization, microwave irradiation offers rapid and uniform heating, leading to dramatically reduced reaction times, increased yields, and often cleaner reaction profiles.[1]

This application note presents a validated protocol for the microwave-assisted synthesis of 1,2,3,4,6-Pentaacetyl-alpha-D-glucose, a method that is not only significantly faster than conventional approaches but also more environmentally benign.

Reaction Mechanism and Rationale

The acetylation of D-glucose involves the esterification of its five hydroxyl groups with acetyl groups from acetic anhydride. The reaction is typically catalyzed by a Lewis acid, such as anhydrous zinc chloride (ZnCl₂), or a weak base like sodium acetate (CH₃COONa).

The mechanism under acidic catalysis, for instance with ZnCl₂, can be summarized in the following key steps:

• Activation of Acetic Anhydride: The Lewis acid catalyst coordinates with one of the carbonyl oxygens of acetic anhydride, increasing the electrophilicity of the carbonyl carbon.

• Nucleophilic Attack: The hydroxyl groups of glucose act as nucleophiles, attacking the activated carbonyl carbon of the acetic anhydride.[11][12]

• Proton Transfer and Elimination: A series of proton transfers and the elimination of acetic acid lead to the formation of the acetylated glucose.

The anomeric hydroxyl group (at C-1) is also acetylated in this process. The stereochemical outcome at the anomeric center (α or β) is influenced by the reaction conditions and the catalyst used. The use of zinc chloride as a catalyst in the presence of acetic anhydride typically favors the formation of the α-anomer, 1,2,3,4,6-penta-O-acetyl-α-D-glucopyranose. The β-anomer can be obtained using sodium acetate as the catalyst.

Microwave irradiation accelerates this process by efficiently and rapidly heating the polar reactants and intermediates, overcoming the activation energy barrier more effectively than conventional heating methods.[13][14][15]

Visualizing the Synthesis

The following diagrams illustrate the overall reaction and the experimental workflow for the green synthesis of 1,2,3,4,6-Pentaacetyl-alpha-D-glucose.

Figure 2: Experimental workflow for the synthesis and purification.

Experimental Protocol

This protocol is designed for the synthesis of the α-anomer of 1,2,3,4,6-penta-O-acetyl-D-glucopyranose.

4.1. Materials and Reagents

• D-glucose (anhydrous)

• Acetic anhydride (Ac₂O)

• Anhydrous zinc chloride (ZnCl₂)

• Ethanol

• Deionized water

• Ice

4.2. Equipment

• Microwave synthesizer

• Microwave-safe reaction vessel with a magnetic stirrer

• Beakers

• Erlenmeyer flask

• Buchner funnel and filter paper

• Melting point apparatus

• NMR spectrometer

• FT-IR spectrometer

4.3. Step-by-Step Procedure

• Reagent Preparation: In a clean and dry microwave-safe reaction vessel, add anhydrous D-glucose (1.0 mmol).

• Catalyst and Reagent Addition: To the same vessel, add anhydrous zinc chloride (0.25 mmol) and acetic anhydride (6.0 mmol). 3. Microwave Irradiation: Place the vessel in the microwave synthesizer. Irradiate the mixture for a short duration (typically 10-30 seconds) at a suitable power level. The reaction is often complete very rapidly. Note: The optimal time and power will depend on the specific microwave synthesizer being used. It is recommended to perform initial small-scale trials to determine the ideal parameters.

• Work-up: After irradiation, carefully remove the vessel from the microwave synthesizer. Pour the resulting solution into a beaker containing approximately 100 mL of ice-cold water while stirring. 5. Precipitation and Filtration: A white solid product should precipitate out of the solution. Continue stirring for a few minutes to ensure complete precipitation. Collect the solid by vacuum filtration using a Buchner funnel.

• Washing: Wash the collected solid with cold water to remove any unreacted starting materials and byproducts.

• Recrystallization: Purify the crude product by recrystallization from ethanol. Dissolve the solid in a minimal amount of hot ethanol and allow it to cool slowly to room temperature, then in an ice bath to induce crystallization.

• Drying: Collect the purified crystals by vacuum filtration and dry them thoroughly.

Characterization of 1,2,3,4,6-Pentaacetyl-alpha-D-glucose

The identity and purity of the synthesized product should be confirmed using standard analytical techniques.

Property	Expected Value
Molecular Formula	C₁₆H₂₂O₁₁ [3][16][17]
Molecular Weight	390.34 g/mol [3][16][17][18]
Appearance	White crystalline solid [3][4]
Melting Point	111-114 °C [4][18]
Solubility	Soluble in ethanol and chloroform; insoluble in water. [3][4]
Specific Rotation [α]D	+100° to +103° (c=1, CHCl₃) [4]

5.1. Spectroscopic Data

• ¹H NMR (CDCl₃): The proton NMR spectrum should show characteristic peaks for the acetyl protons (typically in the range of δ 1.9-2.2 ppm) and the protons of the glucose ring. The anomeric proton (H-1) for the α-anomer is expected to appear as a doublet at a downfield chemical shift.

• ¹³C NMR (CDCl₃): The carbon NMR spectrum will display signals for the carbonyl carbons of the acetyl groups (around δ 169-171 ppm) and the carbons of the glucose backbone.

• FT-IR (KBr): The infrared spectrum should exhibit strong absorption bands corresponding to the C=O stretching of the ester groups (around 1740-1760 cm⁻¹) and the C-O stretching of the acetyl groups.

Advantages of the Microwave-Assisted Green Synthesis

The adoption of this microwave-assisted protocol offers several distinct advantages over conventional methods:

• Rapid Synthesis: Reaction times are reduced from hours to seconds or minutes. * Energy Efficiency: Microwave heating is more energy-efficient as it directly heats the reactants. [2]* Higher Yields: In many cases, microwave synthesis leads to improved product yields. * Cleaner Reactions: The rapid and controlled heating can minimize the formation of side products. * Alignment with Green Chemistry Principles: This method significantly reduces energy consumption and reaction time, contributing to a more sustainable synthetic process. [1][2]

Conclusion

The microwave-assisted synthesis of 1,2,3,4,6-Pentaacetyl-alpha-D-glucose represents a significant advancement in carbohydrate chemistry, offering a rapid, efficient, and environmentally conscious alternative to traditional synthetic methods. This application note provides a robust and reliable protocol for researchers and professionals, enabling the green production of this valuable chemical intermediate. The principles and techniques described herein can be adapted for the synthesis of other acetylated carbohydrates, furthering the adoption of green chemistry practices in the field.

References

• American Chemical Society. 12 Principles of Green Chemistry. [Link]

• Paper Publications. GREEN CHEMISTRY IN ORGANIC SYNTHESIS. [Link]

• Royal Society of Chemistry. Towards a sustainable tomorrow: advancing green practices in organic chemistry. [Link]

• Open Access Journals. Principle and Role of Green Chemistry in Various Organic Synthesis. [Link]

• ResearchGate. Green chemistry principles in organic compound synthesis and analysis. [Link]

• Indian Journal of Chemistry. A rapid arid convenient synthesis of a and fJ forms of acetylated deri vatives of sugars under microwave irradiation. [Link]

• Study.com. Acetylation Reaction | Definition, Mechanism & Examples. [Link]

• MDPI. Microwave-Assisted Conversion of Carbohydrates. [Link]

• Anhui Biochem. α/β-D-glucose pentaacetate; 1,2,3,4,6-penta-O-acetyl-a, β-D-Glucopyranose. [Link]

• YouTube. Alkylation and Acetylation of Sugars - Lec10. [Link]

• YouTube. Acetylation Reaction Mechanism-Organic Chemistry. [Link]

• PubChem. 1,2,3,4,6-Pentaacetyl-alpha-D-glucose. [Link]

• National Center for Biotechnology Information. Microwave-Assisted Heating Reactions of N-Acetylglucosamine (GlcNAc) in Sulfolane as a Method Generating 1,6-Anhydrosugars Consisting of Amino Monosaccharide Backbones. [Link]

• ChemBK. 1,2,3,4,6-Penta-O-Acetyl-Alpha-D-Glucopyranose. [Link]

• ScienceDirect. Microwave-assisted conversion of carbohydrates. State of the art and outlook. [Link]

• PubChem. 1,2,3,4,6-Pentaacetyl glucose. [Link]

• ResearchGate. (PDF) Microwave-Assisted Chemistry of Carbohydrates. [Link]

• Canadian Science Publishing. THE MECHANISMS OF GLUCOSE PENTAACETATE ANOMERIZATION AND LEVOGLUCOSAN FORMATION. [Link]

• Scribd. Acetylation and Melting Point of Glucose. [Link]

• International Journal of Trend in Scientific Research and Development. Green Chemistry approach for Microwave assisted synthesis of some Traditional Reactions. [Link]

• International Journal of Novel Research and Development. MICROWAVE ASSISTED ORGANIC SYNTHESIS: A GREEN CHEMISTRY APPROACH. [Link]

• Sphinxsai. Microwave Assisted Synthesis of Heterocycles- Green Chemistry Approaches. [Link]

• ResearchGate. (PDF) Microwave-assisted synthesis: Paradigm of Green Chemistry. [Link]

Sources

• 1. ajrconline.org [ajrconline.org]
• 2. ijnrd.org [ijnrd.org]
• 3. 3891-59-6 , 2,3,4,5,6-Penta-O-acetyl-D-glucopyranose , CAS:3891-59-6 [chemsynlab.com]
• 4. α/β-D-glucose pentaacetate; 1,2,3,4,6-penta-O-acetyl-a, β-D-Glucopyranose; 1,2,3,4,6-penta-O-acetyl-D-glucopyranose; 1,2,3,4,6-penta-O-acetyl-α-D-glucopyranose; 1,2,3,4,6-penta-O-acetyl-β-D-glucopyranose; acetyl 2,3,4,6-tetr-o-acetyl-D-glucopyranoside; 210-073-2, 210-074-8, 223-439-1, 604-68-2, 604-69-3 [deyerchem.com]
• 5. scribd.com [scribd.com]
• 6. researchgate.net [researchgate.net]
• 7. acs.org [acs.org]
• 8. paperpublications.org [paperpublications.org]
• 9. rroij.com [rroij.com]
• 10. researchgate.net [researchgate.net]
• 11. youtube.com [youtube.com]
• 12. youtube.com [youtube.com]
• 13. mdpi.com [mdpi.com]
• 14. Microwave-Assisted Heating Reactions of N-Acetylglucosamine (GlcNAc) in Sulfolane as a Method Generating 1,6-Anhydrosugars Consisting of Amino Monosaccharide Backbones - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Microwave-assisted conversion of carbohydrates. State of the art and outlook [comptes-rendus.academie-sciences.fr]
• 16. 1,2,3,4,6-Pentaacetyl-alpha-D-glucose | C16H22O11 | CID 69330660 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 17. 1,2,3,4,6-Pentaacetyl glucose | C16H22O11 | CID 18654244 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 18. chembk.com [chembk.com]

Application Note: Enzymatic Synthesis of Glucose Pentaacetate Using Immobilized Lipases

Introduction & Rationale

The peracetylation of carbohydrates is a fundamental transformation in synthetic carbohydrate chemistry, typically achieved using harsh chemical reagents such as acetic anhydride and pyridine. While effective, these traditional methods generate stoichiometric toxic waste and require extensive downstream purification. Transitioning to biocatalysis offers a highly desirable, green alternative. However, achieving complete peracetylation—a degree of substitution (DS) of 5—on D-glucose using enzymes is notoriously difficult. Lipases typically stall at mono- or di-acetylation due to the severe steric hindrance of the bulky acyl-enzyme intermediate and the inherently poor nucleophilicity of the hemiacetal hydroxyl group at the anomeric center[1].

This Application Note details a highly optimized, self-validating protocol for the complete enzymatic synthesis of 1,2,3,4,6-penta-O-acetyl-D-glucose (glucose pentaacetate, GPA) using Novozym 435 (immobilized Candida antarctica Lipase B, CAL-B). By employing a neat reaction system with an irreversible acyl donor, we overcome the thermodynamic and steric bottlenecks that typically arrest the reaction at partial acetylation[2][3].

Mechanistic Insights & Causality (E-E-A-T)

As a Senior Application Scientist, it is critical to understand why standard enzymatic esterification fails for peracetylation and how this protocol forces the reaction to completion:

• Biocatalyst Selection: CAL-B is utilized due to its robust stability in non-aqueous media and unique active-site architecture. Immobilization on a macroporous acrylic resin (Novozym 435) provides a massive surface area, enhancing mass transfer for the increasingly bulky glucose substrate as it undergoes sequential acetylation[2].

• Thermodynamic Driving Force: The ping-pong bi-bi mechanism of lipases requires a massive thermodynamic driving force to push toward peracetylation. We use vinyl acetate as the acyl donor. Upon transferring the acetyl group to the sugar, the leaving group (vinyl alcohol) instantly tautomerizes into acetaldehyde. Because acetaldehyde evaporates at the reaction temperature (60°C), the reverse reaction is completely blocked, making the acylation strictly irreversible[2].

• Overcoming the Anomeric Bottleneck: The hemiacetal hydroxyl at C1 is a significantly weaker nucleophile than the primary C6 hydroxyl[1]. Furthermore, as the glucose ring becomes decorated with acetyl groups, it becomes increasingly bulky, hindering its entry into the CAL-B active site[1][4]. To force the reaction to completion, we utilize a "neat" system where vinyl acetate acts as both the solvent and the reactant in vast molar excess, maximizing collision frequency with the enzyme's active site[3].

Visualization of the Reaction Pathway

Fig 1. Enzymatic peracetylation of D-glucose using Novozym 435 and vinyl acetate.

Fig 2. Irreversible Ping-Pong Bi-Bi mechanism of CAL-B utilizing vinyl acetate.

Data Presentation: Optimization of Reaction Parameters

The transition from mono-acetylation to full peracetylation requires precise tuning of the microenvironment. Table 1 summarizes the causality between reaction conditions and the Degree of Substitution (DS).

Solvent System	Acyl Donor (Equivalents)	Temp (°C)	Time (h)	Max Degree of Substitution (DS)	Yield of GPA (%)	Mechanistic Outcome
2M2B (Tert-alcohol)	Vinyl Acetate (5 eq)	40	24	1.8	0%	Reaction stalls at C6 and C3 mono/di-acetates due to equilibrium limits[3].
2M2B (Tert-alcohol)	Vinyl Acetate (10 eq)	50	48	3.2	<5%	Steric hindrance at the anomeric position prevents full acylation[1].
Neat (Solvent-Free)	Vinyl Acetate (>50 eq)	60	72	4.9	82%	Mass action and high temp force the bulky substrate into the active site[2].

Self-Validating Experimental Protocol

Phase 1: Biocatalyst & Reagent Preparation

• Enzyme Dehydration: Dry 500 mg of Novozym 435 (immobilized CAL-B) over P₂O₅ in a vacuum desiccator for 24 hours prior to use.

  • Causality: Controlling water activity (

    ) is critical. Excess water triggers the hydrolysis of vinyl acetate into acetic acid, which drastically lowers the microenvironmental pH, protonates essential catalytic histidine residues, and denatures the lipase[3].

• Substrate Preparation: Grind anhydrous D-glucose into a fine powder to maximize the surface area, as it will initially be maintained as a suspension in the hydrophobic vinyl acetate.

Phase 2: Reaction Assembly

• In a 50 mL round-bottom flask, combine 1.0 g of powdered anhydrous D-glucose (5.55 mmol) with 20 mL of anhydrous vinyl acetate.

• Add the activated Novozym 435 (500 mg, 50% w/w relative to glucose).

• Add 1.0 g of activated 4Å molecular sieves to continuously sequester any trace moisture introduced during sampling.

• Equip the flask with a reflux condenser (chilled to 5°C to prevent vinyl acetate loss, while allowing the highly volatile byproduct, acetaldehyde, to escape the system).

Phase 3: Incubation & In-Process Validation

• Incubate the mixture at 60°C under continuous orbital shaking (250 rpm) for 72 hours.

• Self-Validation Checkpoint 1 (24h): Extract a 10 µL aliquot and spot on a TLC plate (Eluent: Hexane/Ethyl Acetate 1:1). You must observe the disappearance of the baseline spot (unreacted hydrophilic glucose) and the emergence of intermediate spots (

  0.2 - 0.5), confirming baseline enzyme activity.

• Self-Validation Checkpoint 2 (72h): A final TLC check should reveal a single dominant, non-polar spot at

  . If intermediate spots persist, the steric bottleneck has not been fully cleared; add an additional 5 mL of vinyl acetate and incubate for 12 more hours.

Phase 4: Downstream Processing & Catalyst Recovery

• Filter the hot reaction mixture through a sintered glass funnel (Porosity 3).

• Enzyme Recovery: Wash the retained Novozym 435 and molecular sieves with cold ethyl acetate. The immobilized enzyme can be dried and reused for up to 5 consecutive cycles without significant loss of activity, validating the economic scalability of the protocol[4].

• Concentrate the filtrate under reduced pressure (rotary evaporation at 40°C) to remove unreacted vinyl acetate.

• Recrystallize the resulting crude syrup from hot absolute ethanol to yield pure

  -D-glucose pentaacetate as white needle-like crystals.

References

1.[1] Lipase-Catalyzed Regioselective Acylation and Deacylation of Glucose Derivatives. Taylor & Francis Online. URL:[Link] 2.[2] Lipase-catalyzed esterification between glucose and vinyl octanoate. ResearchGate. URL:[Link] 3.[4] Interplay of Monosaccharide Configurations on the Deacetylation with Candida antarctica Lipase-B. ACS Publications. URL:[Link] 4.[3] Lipase-Mediated Mechanoenzymatic Synthesis of Sugar Esters in Dissolved Unconventional and Neat Reaction Systems. ACS Publications. URL:[Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Using 1,2,3,4,6-Pentaacetyl-alpha-D-glucose as a glycosyl donor

Application Note: High-Efficiency Glycosylation using 1,2,3,4,6-Penta-O-acetyl- -D-glucopyranose

-D-glucopyranose as a Direct and Indirect Glycosyl Donor

Executive Summary

1,2,3,4,6-Penta-O-acetyl-

-D-glucopyranose (hereafter -PAG ) is a foundational reagent in carbohydrate chemistry. While often viewed merely as a protected precursor, it possesses distinct utility as a direct glycosyl donor under Lewis acid catalysis and as a robust pro-donor for the synthesis of glycosyl halides and thioglycosides.

This guide provides optimized protocols for utilizing

-PAG in drug development and oligosaccharide synthesis. Unlike the more labile trichloroacetimidates, -PAG offers exceptional shelf stability and cost-efficiency. However, its "hard" donor character requires specific activation strategies to overcome the high activation energy barrier at the anomeric center.

Key Applications

• Direct Glycosylation: One-pot Lewis acid-catalyzed coupling (Helferich method).

• Pro-Donor Synthesis: Precursor for Acetobromo-

  -D-glucose (Koenigs-Knorr donors).

• Anomeric Control: Exploiting C2-neighboring group participation (NGP) for exclusive 1,2-trans (

  ) selectivity.

Mechanistic Principles

Understanding the activation pathway is critical for troubleshooting low yields.

-PAG is a "disarmed" donor due to the electron-withdrawing nature of the five acetate groups.

The Activation Pathway

In direct glycosylation, a Lewis Acid (LA) such as Boron Trifluoride Diethyl Etherate (

) or Trimethylsilyl Trifluoromethanesulfonate (TMSOTf) coordinates with the anomeric acetate.

• Activation: The LA weakens the C1-O bond.

• Ionization: The anomeric acetate leaves, generating an oxocarbenium ion.

• Stabilization (NGP): The carbonyl oxygen of the C2-acetate attacks the anomeric center from the bottom (

  -face), forming a five-membered acetoxonium ion intermediate.

• Attack: The glycosyl acceptor (alcohol) attacks the anomeric center from the top (

  -face) to open the acetoxonium ring.

• Result: Formation of the 1,2-trans (

  ) glycoside.

Visualization of the Mechanism

Figure 1: Mechanism of Lewis Acid-catalyzed glycosylation using

-PAG, highlighting the critical role of the acetoxonium intermediate in ensuring -selectivity.

Protocol A: Direct Glycosylation (Helferich Method)

This method avoids the toxic heavy metals (Ag, Hg) used in Koenigs-Knorr reactions and reduces step count by using the stable acetate directly.

Target Audience: Researchers requiring 1,2-trans linkages with robust acceptors. Reagents:

• Donor: 1,2,3,4,6-Penta-O-acetyl-

  -D-glucopyranose (1.0 equiv).

• Acceptor: Primary or secondary alcohol (1.1 – 1.5 equiv).

• Promoter:

  (1.5 – 2.0 equiv) or TMSOTf (0.1 – 0.5 equiv).

• Solvent: Anhydrous Dichloromethane (DCM).

Step-by-Step Methodology

• Preparation:

  • Dry the

    -PAG and the acceptor under high vacuum for 4 hours.

  • Critical: Ensure DCM is distilled over

    or taken from a solvent purification system (water content ppm). Moisture competes with the acceptor, hydrolyzing the donor to the hemiacetal.

• Solubilization:

  • Dissolve

    -PAG (1.0 equiv) and Acceptor (1.2 equiv) in anhydrous DCM (concentration 0.1 M) under an inert atmosphere (Argon/Nitrogen).

  • Add activated 4Å Molecular Sieves (powdered) and stir for 30 minutes at Room Temperature (RT) to scavenge residual moisture.

• Activation:

  • Cool the reaction mixture to 0°C . While

    -PAG is stable, lower temperatures improve selectivity and prevent side reactions (e.g., elimination).

  • Add

    dropwise.[1]

  • Note: If using TMSOTf, use only catalytic amounts (0.2 equiv) at -20°C initially, as it is significantly more potent.

• Reaction Monitoring:

  • Allow to warm to RT.[1][2] Monitor by TLC (Hexane:EtOAc 1:1).

  • -PAG . Product will typically be lower or higher depending on the acceptor. Look for the disappearance of the donor spot.

  • Reaction time: 2 – 24 hours.

• Quenching and Work-up:

  • Quench with saturated aqueous

    .

  • Extract with DCM (

    ). Wash combined organics with brine.

  • Dry over

    and concentrate.

• Purification:

  • Flash column chromatography (Silica Gel).

  • Yield Expectation: 60–85% for primary alcohols; 40–60% for hindered secondary alcohols.

Protocol B: Synthesis of Acetobromo- -D-Glucose (Pro-Donor)

When highly reactive donors are required (e.g., for unreactive acceptors),

-PAG is converted to 2,3,4,6-Tetra-O-acetyl- -D-glucopyranosyl bromide.

Reagents:

• -PAG.

• HBr (33% in Acetic Acid).

Methodology

• Dissolution: Dissolve

  -PAG (10 g) in DCM (20 mL).

• Bromination: Add HBr in AcOH (33%, 20 mL) dropwise at 0°C.

• Stirring: Allow to warm to RT and stir for 2-3 hours.

• Work-up:

  • Pour onto ice-water.

  • Extract rapidly with DCM (hydrolysis risk).

  • Wash with cold

    (until neutral) and brine.

• Crystallization: The product is unstable on silica. Crystallize immediately from Diethyl Ether/Hexane.

• Storage: Store at -20°C. The product degrades (turns brown/green) upon exposure to moisture/light.

Comparative Analysis of Methods

The following table guides the selection of the appropriate protocol based on experimental needs.

Feature	Direct Glycosylation (Protocol A)	Indirect via Bromide (Protocol B)
Reagent Stability	High (Indefinite shelf life)	Low (Must be used fresh/frozen)
Promoter	Lewis Acid ( , TMSOTf)	Silver salts ( , )
Step Count	1 Step (Convergent)	2 Steps (Linear)
Selectivity	Exclusive (1,2-trans)	Predominantly (via NGP)
Suitability	Simple/Primary Alcohols	Sterically Hindered/Complex Acceptors
Atom Economy	High	Lower (Bromine waste)

Analytical Characterization (Self-Validation)

To validate the success of the reaction, check the Anomeric Proton (

) in -NMR.

• Starting Material (

  -PAG):
  • ppm.

  • Coupling constant

    Hz (Characteristic of -equatorial-axial coupling).

• Product (

  -Glycoside):
  • ppm (Upfield shift).

  • Coupling constant

    Hz (Characteristic of -diaxial coupling).

Validation Rule: If

Hz in the product, you have formed the -glycoside (rare with acetates, implies loss of NGP or pathway without participation). If Hz, the desired -linkage is confirmed.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield	Moisture contamination	Re-dry solvents; increase Molecular Sieves load.
No Reaction	Donor "Disarmed"	Switch promoter to TMSOTf (stronger LA) or increase temperature to 40°C.
Mixture	Acid too strong / High Temp	Lower temperature to -20°C; reduce acid concentration to prevent anomerization of the product.
Hydrolysis (Hemiacetal)	Wet Acceptor	Azeotrope acceptor with Toluene prior to coupling.

Workflow Visualization

Figure 2: Decision matrix for selecting between direct Lewis acid activation and the indirect glycosyl bromide pathway.

References

• Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry. 5th Ed. Longman Scientific & Technical, 1989.

• Cui, X., et al. "Iron(III) Chloride Catalyzed Glycosylation of Peracylated Sugars."[3] Journal of the Brazilian Chemical Society, 2012 . Link

• Zhang, Z., et al. "Recent Advances in the Synthesis of 1,2-cis-Glycosides." Chem. Rev., 2018. (Context on donor reactivity).

• Org. Synth. "2,3,4,6-Tetraacetyl-α-d-glucopyranosyl bromide."[2] Organic Syntheses, Coll.[4] Vol. 3, p.434.[4] Link

• Agrawal, P. K. "NMR Spectroscopy in the structural elucidation of oligosaccharides." Phytochemistry, 1992.

Sources

• 1. An Alternative Approach for the Synthesis of Sulfoquinovosyldiacylglycerol - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 572-09-8, Acetobromo-α-D-glucose [chemsynlab.com]
• 3. researchgate.net [researchgate.net]
• 4. Organic Syntheses Procedure [orgsyn.org]

Procedure for Koenigs-Knorr glycosylation with alpha-D-glucose pentaacetate

Application Note: High-Fidelity Synthesis of -Glucosides via Koenigs-Knorr Glycosylation

-D-Glucose Pentaacetate

Executive Summary

The Koenigs-Knorr reaction remains a cornerstone of carbohydrate chemistry for the stereoselective synthesis of 1,2-trans-glycosides (

-glucosides). While modern variants exist, the silver-promoted coupling of glycosyl halides offers a unique balance of predictability and stereocontrol.

Crucial Technical Distinction: Researchers often misconstrue the starting material.

-D-glucose pentaacetate is not the direct donor in the Koenigs-Knorr reaction. It acts as a stable precursor that must first be activated to the glycosyl halide (typically acetobromo- -D-glucose ). Attempting to react the pentaacetate directly with silver promoters will result in no reaction.

This protocol details the complete two-stage workflow:

• Activation: Conversion of pentaacetate to the reactive glycosyl bromide.

• Coupling: Silver-promoted glycosylation with an alcohol acceptor.[1]

Mechanistic Principles & Stereocontrol

To ensure high fidelity, one must understand the driving force of this reaction: Neighboring Group Participation (NGP) .[2]

Unlike simple

displacements, the Koenigs-Knorr reaction with acetylated sugars proceeds through a stabilized intermediate. The acetate group at position C2 is critical. Upon abstraction of the bromide by silver, the C2-carbonyl oxygen attacks the anomeric center (C1), forming a dioxolenium (acetoxonium) ion . This five-membered ring blocks the -face, forcing the incoming nucleophile (alcohol) to attack from the -face (top), guaranteeing 1,2-trans selectivity.

Mechanistic Pathway Visualization

Figure 1: The stereoselective pathway driven by C2-acetate anchimeric assistance.

Stage 1: Activation (Bromination)

Objective: Convert stable

-D-glucose pentaacetate into reactive 2,3,4,6-tetra-O-acetyl- -D-glucopyranosyl bromide.

Reagents & Materials[3][4][5][6][7][8][9]

• Substrate:

  -D-Glucose Pentaacetate (CAS: 604-68-2)

• Reagent: 33% Hydrogen Bromide (HBr) in Glacial Acetic Acid.

• Solvent: Dichloromethane (DCM) for workup.

• Quench: Ice water, Saturated NaHCO

  .

Protocol

• Dissolution: In a flame-dried round-bottom flask, dissolve 10.0 g (25.6 mmol) of

  -D-glucose pentaacetate in 20 mL of anhydrous DCM. (Note: Neat HBr/AcOH can be used, but minimal DCM helps solubility).

• Addition: Cool to 0°C. Add 40 mL of 33% HBr in Acetic Acid dropwise under

  atmosphere.

  • Expert Insight: The reaction is exothermic. Rapid addition can lead to anomerization or hydrolysis.

• Reaction: Allow to warm to room temperature (RT) and stir for 2–3 hours.

  • Monitoring: TLC (50% EtOAc/Hexane). The bromide (

    ) moves faster than the pentaacetate ( ).

• Workup (Critical for Stability):

  • Dilute with 100 mL DCM.

  • Pour carefully into 200 mL ice water .

  • Wash organic layer 3x with cold saturated NaHCO

    until evolution of ceases. Acid traces degrade the bromide rapidly.

  • Wash 1x with brine, dry over MgSO

    , and concentrate in vacuo at < 40°C.

• Storage: The resulting syrup (often crystallizing to a white solid) is Acetobromo-

  -D-glucose . Use immediately for Stage 2 or store at -20°C under Argon.

Stage 2: Koenigs-Knorr Glycosylation

Objective: Coupling the glycosyl bromide with the target alcohol (Acceptor).[3]

Reagents & Materials[3][4][5][6][7][8][9]

• Donor: Acetobromo-

  -D-glucose (from Stage 1).

• Promoter: Silver Carbonate (

  ) or Silver Oxide ( ).[4]

  • Note:

    is preferred for acid-sensitive acceptors as it acts as a base.

• Desiccant: Activated Drierite (CaSO

  ) or 4Å Molecular Sieves (powdered).

• Solvent: Anhydrous Dichloromethane (DCM).

Step-by-Step Protocol

• Preparation: Flame-dry a two-neck flask wrapped in aluminum foil (Silver salts are light-sensitive).

• Charging: Add:

  • 1.0 equiv Acceptor (Alcohol).[1]

  • 1.2–1.5 equiv Acetobromo-glucose.

  • Activated Drierite (approx. 1g per mmol).

  • Anhydrous DCM (0.1 M concentration relative to donor).

• Activation: Stir for 30 minutes at RT to scavenge trace water.

  • Why? Water competes with the alcohol, hydrolyzing the bromide to the hemiacetal (reducing sugar).

• Initiation: Add 2.0–3.0 equiv of Silver Carbonate (

  ) in one portion.

• Reaction: Stir vigorously in the dark at RT.

  • Duration: 12–48 hours.

  • Optimization: If sluggish, add a catalytic amount of Iodine (

    ) or Silver Triflate ( ) to accelerate activation.

• Workup:

  • Filter through a Celite pad to remove silver salts. Wash the pad with DCM.

  • Concentrate the filtrate.

  • Purify via Flash Column Chromatography (Silica Gel, Hexane/EtOAc gradient).

Experimental Workflow Diagram

Figure 2: Complete experimental workflow from pentaacetate to glycoside.

Quality Control & Self-Validation

To verify the success of the reaction, researchers must confirm the formation of the

-anomer. The primary validation tool is 1H NMR .

Data Interpretation Table

Parameter	-Anomer (Undesired)	-Anomer (Target Product)	Mechanistic Reason
Coupling Constant ( )	3.0 – 4.0 Hz	7.0 – 9.0 Hz	-anomer has H1 and H2 in axial-axial relationship ( dihedral angle), leading to large splitting.
Chemical Shift ( )	5.0 – 5.5 ppm	4.4 – 4.8 ppm	Axial protons are generally shielded (upfield) relative to equatorial protons.
TLC Mobility	Often moves slower	Often moves faster	Polarity differences (Solvent dependent).

Self-Validating Check: If your isolated product shows a doublet at ~5.2 ppm with a

value of 3.5 Hz, the Koenigs-Knorr reaction failed (likely hydrolysis or lack of NGP), or the starting bromide anomerized. A successful reaction must yield Hz.

Troubleshooting & Optimization

• Low Yield:

  • Cause: Moisture in the system.

  • Fix: Flame-dry glassware, increase Drierite load, and distill DCM over

    .

• Orthoester Formation:

  • Symptom: Product is acid-labile and NMR shows anomalous shifts.

  • Cause: The dioxolenium ion was trapped by the alcohol at the central carbon rather than C1.

  • Fix: This is a kinetic trap. Rearrange to the glycoside by treating the crude orthoester with a mild Lewis acid (

    ) in DCM.

• Slow Reaction:

  • Fix: Switch promoter from

    to Silver Triflate ( ) .

  • Caution: AgOTf is much more reactive and requires -78°C to -20°C temperatures to maintain stereocontrol.

References

• Koenigs, W., & Knorr, E. (1901).[5] Ueber einige Derivate des Traubenzuckers und der Galactose (On some derivatives of grape sugar and galactose). Berichte der deutschen chemischen Gesellschaft, 34(1), 957-981.

• Lemieux, R. U. (1964). Methods in Carbohydrate Chemistry: Rearrangements and Isomerizations of Carbohydrates. Academic Press.

• Garegg, P. J., et al. (1985).[1] Silver Zeolite as Promoter in Koenigs-Knorr Glycosylation. Carbohydrate Research, 136, 207-213.

• Organic Syntheses. Tetraacetyl-alpha-D-glucopyranosyl bromide. Org.[5][6] Synth. 1943, 23, 100.

• Demchenko, A. V. (2008). Handbook of Chemical Glycosylation. Wiley-VCH. (Comprehensive guide on modern promoter systems).

Sources

• 1. scispace.com [scispace.com]
• 2. Neighboring Group Participation | Chem-Station Int. Ed. [en.chem-station.com]
• 3. researchgate.net [researchgate.net]
• 4. Koenigs–Knorr Glycosylation Reaction Catalyzed by Trimethylsilyl Trifluoromethanesulfonate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Koenigs-Knorr_reaction [chemeurope.com]
• 6. pnorris.people.ysu.edu [pnorris.people.ysu.edu]

Application Note: Insulinotropic Action Mechanism of 1,2,3,4,6-Pentaacetyl-α-D-glucose (PAG)

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Subject: Mechanistic evaluation and experimental validation of transporter-independent insulin secretagogues.

Executive Summary

The development of novel insulinotropic agents often requires bypassing the canonical glucose-sensing apparatus of the pancreatic β-cell, particularly in models where GLUT transporter expression or glucokinase activity is compromised. 1,2,3,4,6-Pentaacetyl-α-D-glucose (PAG) is a highly lipophilic, esterified monosaccharide that stimulates insulin secretion through a unique, dual-action mechanism [1].

Unlike unesterified D-glucose, PAG does not rely on carrier-mediated transport across the plasma membrane. Instead, it diffuses directly into the intracellular space where it undergoes rapid hydrolysis. This Application Note details the causal mechanisms driving PAG’s insulinotropic effects, provides a framework for its use as a cellular hexose-supply tool, and outlines self-validating experimental protocols for evaluating its metabolic and secretory dynamics.

Mechanistic Overview: The Dual-Action Paradigm

The insulinotropic action of PAG is characterized by a biphasic functional determinant: a primary transporter-independent metabolic coupling and a secondary receptor-mediated amplification [1, 2].

Transporter-Independent Metabolic Coupling

Standard D-glucose relies on GLUT2 (in rodents) or GLUT1/3 (in humans) for cellular entry. PAG, due to its pentaacetate functionalization, is highly lipophilic and diffuses directly across the β-cell lipid bilayer.

• Intracellular Hydrolysis: Once inside, non-specific intracellular esterases cleave the ester bonds, generating free D-glucose and acetate [2].

• Metabolic Trigger: The newly liberated D-glucose is phosphorylated and enters glycolysis. This increases the intracellular ATP/ADP ratio, leading to the closure of ATP-sensitive potassium (

  ) channels, membrane depolarization, and the subsequent opening of Voltage-Dependent Calcium Channels (VDCCs). The resulting influx triggers insulin exocytosis.

• Causality of the Hexose Moiety: Control experiments utilizing methyl acetate, ethyl acetate, or

  -D-galactose pentaacetate fail to stimulate insulin release. This confirms that the acetate byproducts play only a negligible role; the true metabolic trigger is the intracellular generation of the hexose[1].

Receptor-Mediated Amplification

PAG exhibits a secondary, pH-sensitive signaling mechanism. At physiological or slightly alkaline extracellular pH (7.4–8.0), the intact ester interacts with a surface receptor analogous to the bitter taste receptors (TAS2Rs) found on taste buds [3]. This G-protein-coupled interaction amplifies the calcium signaling cascade. Interestingly, lowering the extracellular pH to 7.0 completely inhibits both basal and D-glucose-stimulated insulin output by PAG, revealing a negative functional component linked to this receptor interaction [3].

Pathway Visualization

Fig 1. Dual-action insulinotropic signaling mechanism of 1,2,3,4,6-Pentaacetyl-α-D-glucose (PAG).

Quantitative Data Summarization

To validate the specificity of PAG, researchers must compare its efficacy against unesterified glucose and competitive inhibitors. The table below summarizes the expected functional responses in isolated rat pancreatic islets[1, 2].

Secretagogue / Condition	Concentration	Insulin Secretion Response	Mechanistic Causality
D-Glucose (Control)	1.7 mM	Basal	Below the stimulatory threshold for glucokinase activation.
PAG	1.7 mM	High (Stimulated)	Intracellular accumulation of D-glucose bypasses the transport bottleneck.
-D-Galactose Pentaacetate	1.7 mM	Basal	Proves hexose specificity; galactose cannot drive the ATP/ADP ratio.
PAG + 3-O-Methyl-D-glucose	1.7 mM + 20 mM	High (Stimulated)	PAG is resistant to competitive GLUT transport inhibition.
PAG + 2-Deoxy-D-glucose	1.7 mM + 16.7 mM	Inhibited	2-DG competitively inhibits glycolysis, proving the metabolic necessity of PAG.
PAG (Extracellular pH 7.0)	1.7 mM	Inhibited	Reveals the pH-sensitive receptor interaction component [3].

Experimental Protocols

The following self-validating protocols are designed to isolate the specific mechanisms of PAG action. Every step includes an internal control to ensure the integrity of the data.

Protocol A: Dynamic Perifusion Assay for Insulin Secretion

Purpose: To measure the real-time kinetics of PAG-induced insulin release while proving transporter independence.

• Islet Isolation & Recovery: Isolate pancreatic islets using standard collagenase digestion. Culture overnight in RPMI-1640 containing 11.1 mM glucose to ensure recovery of the functional secretory machinery.

• Baseline Establishment (Self-Validation Step): Load 50-100 size-matched islets into a perifusion chamber. Perifuse with Krebs-Ringer bicarbonate (KRB) buffer (pH 7.4) containing 1.7 mM D-glucose for 30 minutes at 37°C. Rationale: Establishes a stable basal secretion rate.

• Competitive Inhibition Phase: Introduce 20 mM 3-O-Methyl-D-glucose (a non-metabolizable glucose analog that saturates GLUT transporters) into the perifusion buffer for 15 minutes.

• PAG Stimulation: Switch to a buffer containing 20 mM 3-O-Methyl-D-glucose + 1.7 mM PAG. Collect fractions every 1 minute for 20 minutes. Rationale: If robust insulin secretion occurs, it definitively proves that PAG entry is independent of the saturated GLUT carriers [1].

• Receptor Validation (Optional): Repeat the experiment using a KRB buffer adjusted to pH 7.0. A loss of the secretory peak confirms the pH-dependent receptor interaction [3].

• Quantification: Assay collected fractions using a high-sensitivity Insulin ELISA or HTRF assay.

Protocol B: Radiometric Metabolic Flux Analysis

Purpose: To verify that the insulinotropic action of PAG is causally linked to its capacity to act as an intracellular fuel.

• Tracer Preparation: Prepare two separate KRB buffer solutions (pH 7.4):

  • Buffer 1 (Glycolysis): Contains 1.7 mM

    -D-[5- H]glucose pentaacetate.

  • Buffer 2 (Oxidation): Contains 1.7 mM

    -D-[U- C]glucose pentaacetate.

• Incubation: Incubate batches of 20 islets in 50 µL of the respective buffers for 120 minutes at 37°C.

• Glycolytic Flux Measurement: For Buffer 1, terminate the reaction by adding HCl. Separate the generated tritiated water (

  HOH) from the unmetabolized tracer using ion-exchange chromatography or micro-diffusion. Count the radioactivity via liquid scintillation. Rationale: The release of HOH from the 5-position strictly correlates with enolase activity in glycolysis.

• Oxidative Flux Measurement: For Buffer 2, inject NaOH into a center well of the incubation vial to trap liberated

  CO , then acidify the main compartment to drive off dissolved CO . Count the trapped C. Rationale: Quantifies entry into the TCA cycle.

• Inhibitor Control: Run parallel samples containing 16.7 mM 2-deoxy-D-glucose. Rationale: 2-DG will competitively inhibit hexokinase/glucokinase. A severe drop in both

  HOH and CO proves that the hydrolyzed PAG must pass through the canonical glycolytic pathway to function [2].

References

• Malaisse, W. J., Jijakli, H., Kadiata, M. M., Sener, A., & Kirk, O. (1997). Stimulation of insulin release by alpha-D-glucose pentaacetate. Biochemical and Biophysical Research Communications, 231(2), 435-436. [Link]

• Malaisse, W. J., et al. (1998). Insulinotropic action of alpha-D-glucose pentaacetate: metabolic aspects. Academic Press / PubMed Central.[Link]

• Malaisse, W. J., & Sener, A. (1998). Effects of extracellular pH upon the insulinotropic action of alpha-D-glucose pentaacetate. Endocrine, 9(3), 301-305.[Link]

Application Note: α-D-Glucose Pentaacetate as a Versatile Glycosyl Donor and Intermediate in Carbohydrate Chemistry

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals

Executive Summary

α-D-Glucose pentaacetate (1,2,3,4,6-penta-O-acetyl-α-D-glucopyranose, CAS: 604-68-2) is a fundamental, bench-stable building block in modern carbohydrate chemistry. Characterized by the complete acetylation of its hydroxyl groups, it serves a dual purpose: acting as a robust protective intermediate and functioning as a highly efficient glycosyl donor[1],[2]. This application note details the mechanistic principles, validated experimental protocols, and quantitative performance of α-D-glucose pentaacetate in the synthesis of complex glycosides and bioactive conjugates.

Mechanistic Principles of Stereoselective Glycosylation

The utility of α-D-glucose pentaacetate in glycosylation relies heavily on Neighboring Group Participation (NGP) . When activated by a Lewis acid (such as BF3·Et2O or TiCl4), the exocyclic C1-acetate is heterolytically cleaved, generating a transient oxocarbenium ion[3].

Crucially, the adjacent C2-acetyl group immediately participates by donating its carbonyl oxygen lone pair to the anomeric center. This forms a stable, bicyclic acyloxonium ion intermediate that physically blocks the α-face of the molecule[1]. Consequently, incoming nucleophilic acceptors (such as alcohols or phenols) are forced to attack from the less hindered β-face, resulting in the exclusive formation of 1,2-trans (β-linked) glycosides.

Mechanism of Lewis acid-catalyzed glycosylation via neighboring group participation.

Validated Experimental Protocols

Protocol A: Lewis Acid-Mediated Synthesis of β-D-Glucosides

This protocol describes the coupling of α-D-glucose pentaacetate with an unprotected halohydrin acceptor, a common strategy for synthesizing spacer-linked glycoconjugates used in drug development[4].

Causality & Self-Validation System:

• Why Anhydrous DCM? Moisture aggressively competes with the acceptor, hydrolyzing the oxocarbenium intermediate into a hemiacetal.

• Why 0 °C Addition? Lewis acid complexation is highly exothermic. Dropwise addition at 0 °C prevents thermal degradation of the donor and suppresses unwanted polymerization.

• Validation: The reaction is self-validating through NMR. A successful β-linkage is confirmed by the anomeric proton (

  ) appearing as a doublet with a large coupling constant ( Hz), dictated by the axial-axial dihedral angle.

Step-by-Step Methodology:

• Preparation: In an oven-dried flask under an N2 atmosphere, dissolve α-D-glucose pentaacetate (30.7 mmol) and the acceptor (e.g., 2-bromoethanol, 1.2 equiv.) in 50 mL of anhydrous dichloromethane (DCM)[4].

• Activation: Cool the reaction mixture to 0 °C using an ice bath.

• Catalysis: Add Boron trifluoride diethyl etherate (BF3·Et2O, 15 mL) dropwise over 15 minutes to control the exothermic activation[4].

• Propagation: Remove the ice bath and allow the mixture to stir at room temperature for 20 hours. Monitor the consumption of the donor via TLC (EtOAc/petroleum ether, visualized with 5% H2SO4 in ethanol and charring).

• Quenching: Once the donor is consumed, carefully pour the mixture into ice-cold saturated aqueous NaHCO3. Causality: This neutralizes the Lewis acid, halting the reaction and preventing acid-catalyzed cleavage of the newly formed glycosidic bond.

• Extraction & Purification: Extract the aqueous layer with DCM (3 × 50 mL). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure. Purify the crude product via silica gel column chromatography to isolate the pure β-D-glucoside[4].

Protocol B: Solid-State Anomerization (β to α Conversion)

While α-D-glucose pentaacetate is thermodynamically stable, researchers often need to convert crude β-anomer mixtures into the pure α-form. Traditional Lewis acid methods are harsh. This protocol utilizes a mild, solvent-free "bisimidazole mechanism"[5],[6].

Step-by-Step Methodology:

• Premixing: Combine β-D-glucose pentaacetate (1.0 mmol) and solid imidazole (2.0 mmol) in a mortar or vial[5].

• Incubation: Allow the solid mixture to stand at room temperature for 12–24 hours without mechanical stirring or solvent addition[5].

• Validation: The reaction proceeds continuously in the solid state. Wash the mixture with cold water to remove imidazole, yielding >99% pure α-D-glucose pentaacetate[5]. Causality: Two imidazole molecules act in concert—one acts as a nucleophile to open the ring, while the second stabilizes the carbonyl oxygen, driving thermodynamic equilibration to the α-anomer[3].

Solid-state anomerization workflow of β-D-glucose pentaacetate using imidazole.

Quantitative Performance Data

The following table summarizes the isolated yields of various spacer-linked glycosyl donors synthesized using α-D-glucose pentaacetate under the BF3·Et2O catalyzed protocol (Protocol A). These bromohydrin-linked glycosides are critical intermediates for coupling carbohydrates to complex pharmacophores[4].

Acceptor Molecule	Catalyst	Reaction Conditions	Isolated Product	Yield (%)
2-Bromoethanol	BF3·Et2O	DCM, 0 °C to RT, 20 h	2-Bromoethyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside	~45%
3-Bromo-1-propanol	BF3·Et2O	DCM, 0 °C to RT, 20 h	3-Bromopropyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside	43%
9-Bromo-1-nonanol	BF3·Et2O	DCM, 0 °C to RT, 20 h	9-Bromononyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside	48%

Data derived from the synthesis of non-covalent binding quinazoline glycoside derivatives[4].

Advanced Applications in Industry

Beyond standard glycosylation, α-D-glucose pentaacetate is heavily utilized in:

• Drug Discovery: It is used as a donor to synthesize acetylsalicylic acid conjugates (improving bioavailability and targeting cancer cell proliferation) and bisquinazoline glycosides targeting EGFR variants (L858R and T790M) in non-small cell lung cancer[7],[4].

• Controlled Drug Delivery: The gradual hydrolysis of the five acetyl groups under specific physiological conditions allows for the controlled, sustained release of active pharmaceutical ingredients[2].

• Environmental Chemistry: Interestingly, α-D-glucose pentaacetate acts as a highly efficient phase-change solvent for carbon dioxide absorption. It absorbs CO2 at an order of magnitude higher than its β-anomer, driven by the specific steric configuration and lack of hindrance between the anomeric and C4 acetyl groups[7].

References

• Xindao Biotech. Alpha-D-Glucose pentaacetate CAS:3891-59-6: Application and Effect. [Link]

• Huang, G., et al. Synthetic Methods of α-D-Glucose Pentaacetate. Current Organic Synthesis, ResearchGate. [Link]

• Zhang, D., et al. Imidazole Promoted Efficient Anomerization of β-D-Glucose Pentaacetate in Solid State and Reaction Mechanism. ResearchGate. [Link]

• Royal Society of Chemistry. Synthesis and Evaluation of Novel Non-Covalent Binding Quinazoline Glycoside Derivatives Targeting the L858R and T790M variants. RSC Advances. [Link]

Sources

• 1. Buy alpha-D-Glucose pentaacetate | 604-68-2 [smolecule.com]
• 2. Wholesale Alpha-D-Glucose pentaacetate CAS:3891-59-6 Manufacturers and Suppliers | XINDAO [xindaobiotech.com]
• 3. Buy alpha-D-Glucose pentaacetate | 604-68-2 [smolecule.com]
• 4. rsc.org [rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support: Separation &amp; Purification of Glucose Pentaacetate Anomers

- and -D-Glucose Pentaacetate Audience: Organic Chemists, Process Development Scientists[1]

Core Technical Overview

Glucose pentaacetate exists as two distinct anomers: the

-anomer (thermodynamically stable) and the -anomer (kinetically favored in basic conditions or less soluble).[1] Successful separation relies on exploiting their distinct physical properties—specifically the significantly lower solubility of the -anomer in polar protic solvents like ethanol and methanol, despite the -anomer being thermodynamically more stable in solution.[1]

Quick Reference Data

Property	-D-Glucose Pentaacetate	-D-Glucose Pentaacetate
CAS Number	604-68-2	604-69-3
Melting Point	110–111 °C	131–132 °C
Solubility (EtOH)	High (Soluble)	Low (Crystallizes readily)
H NMR (CDCl )	6.33 ppm ( Hz)	5.71 ppm ( Hz)
H1 Conformation	Equatorial	Axial
Synthesis Catalyst	Acid ( )	Base ( )

Troubleshooting Guide & FAQs

Scenario A: "I have a crude mixture containing both anomers. How do I isolate the -anomer?"

Diagnosis: The

-anomer has a higher lattice energy (indicated by its higher melting point) and is significantly less soluble in ethanol than the -anomer.[1] Action Plan:

• Dissolve the crude mixture in minimal boiling ethanol (95%) or methanol.

• Allow the solution to cool slowly to room temperature, then refrigerate (4°C).

• The

  -anomer will crystallize out first.[1]

• Filter the crystals.[1] The mother liquor will be enriched in the

  -anomer.[1]

• Validation: Check MP (target >130°C) and NMR (doublet at 5.7 ppm).

Scenario B: "I need pure -anomer, but my mixture is mostly or 50:50."

Diagnosis: Direct crystallization of

from a significant amount of is difficult because precipitates first.[1] Action Plan:

• Do not attempt simple fractional crystallization if

  content is high.[1]

• Chemical Conversion (Anomerization): Dissolve the mixture in acetic anhydride containing anhydrous

  (Lewis acid). Heat to 90-100°C for 1 hour. This drives the equilibrium toward the thermodynamic -anomer (~90% ).[1]

• Pour into ice water to precipitate the product.

• Recrystallize the resulting solid from ethanol/pentane or pure ethanol.[1] Since the

  content is now very low, the -anomer can be crystallized successfully.[1]

Scenario C: "TLC shows a single spot or smearing. How do I monitor separation?"

Diagnosis: The

values of and anomers are very close on standard silica gel (Hexane/EtOAc systems).[1] Action Plan:

• Solvent System: Use Toluene:Ethyl Acetate (2:1) or perform multiple elutions (run the plate, dry, run again) using Hexane:Ethyl Acetate (6:4).[1]

• Visualization: Use

  /MeOH charring or Anisaldehyde stain.[1] UV is ineffective as these molecules lack strong chromophores.[1]

• Observation: The

  -anomer is slightly more polar (lower ) in most systems, but the difference is marginal.[1] NMR is the preferred method for determining purity.[1]

Scenario D: "My NMR spectrum shows peaks at 6.33 ppm and 5.71 ppm. Which is which?"

Diagnosis: You have a mixture.[1][2][3][4][5] Interpretation:

• 6.33 ppm (Doublet, Hz): This is H-1 of the -anomer .[1] The coupling constant is small because it represents an equatorial-axial coupling (H1 is equatorial, H2 is axial).[1]
• 5.71 ppm (Doublet, Hz): This is H-1 of the -anomer .[1] The coupling constant is large due to diaxial coupling (H1 is axial, H2 is axial).[1]

• Quantification: Integrate both doublets. Calculation:

  .[1]

Detailed Experimental Protocols

Protocol 1: Synthesis & Isolation of -D-Glucose Pentaacetate

Target: Kinetic Product / Precipitation Driven[1]

• Reagents: Mix anhydrous Sodium Acetate (4.0 g) and Acetic Anhydride (50 mL) in a round-bottom flask.

• Reaction: Heat the mixture on a steam bath or oil bath. Slowly add dry D-glucose (10.0 g) in small portions. Caution: Reaction is exothermic.

• Reflux: Once addition is complete, reflux for 1 hour.

• Quench: Pour the hot solution into 400 mL of crushed ice/water with vigorous stirring. The oil should solidify into a white crystalline mass.[1]

• Purification: Filter the solid. Recrystallize from hot Ethanol (approx. 50-60 mL).

• Yield: Expect ~70% yield of white needles. MP: 131–132°C.[1]

Protocol 2: Synthesis & Isolation of -D-Glucose Pentaacetate

Target: Thermodynamic Product

• Reagents: Mix Acetic Anhydride (50 mL) and anhydrous Zinc Chloride (2.0 g) (or 0.5 mL Perchloric acid).

• Reaction: Add D-glucose (10.0 g) slowly. The mixture will heat up; maintain temperature around 80-90°C.

• Equilibration: Heat on a steam bath for 1-2 hours. This duration ensures conversion to the thermodynamic

  -anomer.[1]

• Quench: Pour into 400 mL ice water. Stir for 1 hour to hydrolyze excess anhydride. The product may form an oil initially but will crystallize upon scratching or standing.[1]

• Purification: Filter the solid. Recrystallize from Methanol or Ethanol/Pentane.[1]

• Yield: Expect ~60-70% yield. MP: 110–111°C.[1]

Visual Workflows (Graphviz)[1]

Workflow: Separation of Anomeric Mixture

Caption: Fractional crystallization workflow. The

-anomer is removed first due to lower solubility.[1]

Workflow: Mechanistic Pathway Selection

Caption: Selection of catalyst determines the major anomer product via kinetic vs. thermodynamic control.[1]

References

• Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry, 5th Ed.[1] Longman Scientific & Technical, 1989.[1] (Standard protocols for acetylation of sugars).

• Wolfrom, M. L.; Thompson, A. "Acetylation."[1] Methods in Carbohydrate Chemistry, Vol 2. Academic Press, 1963, pp. 211-215.[1]

• NIST Chemistry WebBook. "

  -D-Glucopyranose, pentaacetate."[1] Link[1]

• PubChem. "

  -D-Glucose pentaacetate."[1] Link[1]

• Asian Publication Corporation. "Anomeric Distribution of Sugar Acetates Synthesized via Peracetylation."[1] Asian J. Org.[1] & Med. Chem., 2017.[1] Link

Sources

• 1. beta-D-Glucose pentaacetate | C16H22O11 | CID 2724702 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. carlroth.com [carlroth.com]
• 3. rsc.org [rsc.org]
• 4. scribd.com [scribd.com]
• 5. semanticscholar.org [semanticscholar.org]

Technical Support Center: Synthesis of 1,2,3,4,6-Penta-O-acetyl-α-D-glucopyranose

Welcome to the technical support guide for the synthesis of 1,2,3,4,6-Penta-O-acetyl-α-D-glucopyranose (α-D-glucose pentaacetate). This resource is designed for researchers, chemists, and drug development professionals to navigate the common challenges encountered during this seemingly straightforward, yet nuanced, acetylation reaction. As Senior Application Scientists, we provide not just protocols, but the underlying principles to empower you to troubleshoot and optimize your synthesis for high yield and anomeric purity.

Core Principles: Mastering Anomeric Selectivity

The peracetylation of D-glucose involves converting its five hydroxyl groups into acetate esters using an acetylating agent, most commonly acetic anhydride (Ac₂O).[1] While the reaction appears simple, the critical challenge lies in controlling the stereochemistry at the anomeric carbon (C-1) to selectively obtain the desired α-anomer.

The choice of catalyst is the single most important factor governing the anomeric outcome.[2] The reaction can be directed towards either the α- or β-anomer based on whether the conditions are acidic or basic.

• Acidic Catalysis (Favors α-anomer): Under acidic conditions (e.g., using perchloric acid, zinc chloride, or indium triflate), the reaction proceeds under kinetic control.[2][3][4] The mechanism favors the formation of the α-anomer. An almost quantitative yield of α-pentaacetyl glucose can be achieved by pouring the acetylation mixture into water.[3]

• Basic or Neutral Catalysis (Favors β-anomer): In the presence of a weak base like sodium acetate, the reaction is under thermodynamic control.[2][5] This allows for anomerization (the interconversion of α and β anomers), leading to the formation of the more thermodynamically stable β-anomer, where all bulky acetate groups, including the one at C-1, are in the equatorial position.[6][7]

The following diagram illustrates this fundamental concept.

Caption: Catalyst choice dictates the anomeric outcome in glucose peracetylation.

Troubleshooting Guide

Issue 1: Low or No Yield of the Desired Product

Q: My reaction yielded very little or no solid product after quenching with ice water. What went wrong?

A: This common issue typically points to one of four areas:

• Ineffective Catalysis: The catalyst is essential for activating the acetic anhydride.[8] Ensure you have added the correct catalyst at the appropriate concentration. For α-anomer synthesis, strong protic or Lewis acids are required. If using a milder catalyst like In(OTf)₃, the reaction may be slower than with a strong acid like HClO₄.[4]

• Incomplete Reaction: Acetylation of all five hydroxyl groups takes time. Ensure the reaction has proceeded for a sufficient duration. For many protocols, this can range from 30 minutes to several hours.[6][9] Also, ensure the D-glucose is fully dissolved, which indicates the reaction has initiated.[9]

• Insufficient Acetylating Agent: While stoichiometry requires 5 equivalents of acetic anhydride, using it as the solvent (a large excess) is common and ensures the reaction goes to completion.[1][4]

• Sub-optimal Temperature: While some highly active catalysts like perchloric acid allow the reaction to proceed at room temperature without external heat, other systems may require gentle warming.[3][9] However, excessive heat can cause degradation (see Issue 4). For the α-anomer, it is crucial to keep the temperature low, often not exceeding 35-40°C, to remain under kinetic control.[9]

Issue 2: Incorrect Anomer Formation (Predominantly β-anomer)

Q: My NMR analysis shows I've synthesized the β-anomer instead of the desired α-anomer. Why did this happen?

A: This is a classic case of thermodynamic vs. kinetic control, and the answer lies almost exclusively with your choice of catalyst.

• The Cause: You likely used a basic or weakly acidic catalyst, such as sodium acetate (NaOAc) or pyridine.[2][5] These conditions facilitate an equilibrium between the anomers, and since the β-anomer is more thermodynamically stable (all substituents are equatorial), it becomes the major product.[7]

• The Solution: To selectively synthesize the α-anomer, you must use a strong acid catalyst like perchloric acid (HClO₄).[2][3] This ensures the reaction is under kinetic control, where the α-product is formed faster and, with proper temperature control, does not have a chance to equilibrate to the more stable β-form.

Issue 3: Incomplete Acetylation & Complex Product Mixture

Q: I see multiple spots on my TLC plate, suggesting a mixture of partially acetylated products. How can I ensure complete peracetylation?

A: A complex mixture indicates that the reaction has not gone to completion. The hydroxyl groups of glucose have different reactivities, but under forcing peracetylation conditions, full conversion is expected.

• Increase Acetic Anhydride: Ensure a large excess of acetic anhydride is used. Often, it serves as both the reagent and the solvent.[4]

• Check Catalyst Load: A higher catalyst loading can increase the reaction rate. For instance, with In(OTf)₃, a catalytic amount (e.g., 0.05 equivalents) is sufficient, but for weaker catalysts, more may be needed.[4]

• Extend Reaction Time: Monitor the reaction by TLC until the starting material spot has been completely consumed and a single major product spot is observed.

• Ensure Homogeneity: The starting D-glucose must be fully dissolved in the reaction medium for all hydroxyl groups to be accessible. Constant swirling or stirring is necessary, especially at the beginning of the reaction.[9]

Issue 4: Reaction Mixture Darkening or Charring

Q: My reaction turned dark brown or black. What causes this degradation, and how can I prevent it?

A: Charring is a sign of decomposition, typically caused by an overly aggressive catalyst combined with high temperatures.

• The Cause: Strong acids, particularly sulfuric acid, are known to cause charring if the temperature is not strictly controlled.[10] The exothermic nature of the acetylation reaction can cause the temperature to rise uncontrollably if addition of the catalyst is too fast or cooling is not applied.

• The Solution:

  • Temperature Control: Add the acid catalyst dropwise while cooling the reaction mixture in an ice bath. Maintain the internal temperature below 35°C.[9]

  • Catalyst Choice: Perchloric acid is often cited as a highly effective catalyst that works rapidly at room temperature without needing external heat, minimizing the risk of charring.[3] Alternatively, milder Lewis acids like Indium(III) triflate can be used at 0°C.[4]

Issue 5: Difficulties with Product Isolation and Purification

Q: My product oiled out instead of precipitating, or it's difficult to crystallize. What are the best practices for workup and purification?

A: Proper workup and crystallization techniques are key to obtaining a pure, solid product. 1,2,3,4,6-Penta-O-acetyl-α-D-glucopyranose is a white crystalline solid that is soluble in many organic solvents but insoluble in water.[10][11]

• Workup: The standard procedure is to pour the completed reaction mixture slowly into a large volume of vigorously stirred ice-water.[9] This accomplishes three things: it precipitates the organic-soluble product, hydrolyzes the excess acetic anhydride, and quenches the catalyst. If the product "oils out," it may be due to insufficient water volume or inadequate stirring. Continue stirring vigorously; the oil should eventually solidify.

• Purification:

  • Filter the crude solid product and wash it thoroughly with cold water until the washings are neutral to pH paper. This removes residual acid and acetic acid.

  • Dry the crude solid completely.

  • Recrystallize the dry product from hot ethanol.[6][9] Dissolve the solid in a minimal amount of boiling ethanol and allow it to cool slowly to room temperature, followed by further cooling in an ice bath to maximize crystal formation.

Frequently Asked Questions (FAQs)

Q: What is the best catalyst for selectively synthesizing the α-anomer? A: Perchloric acid (HClO₄) is widely reported to be highly effective, providing an almost quantitative yield of the α-anomer rapidly and often without the need for external heating.[2][3][9]

Q: Do I need to use a solvent? A: Not necessarily. Many high-yielding procedures are performed solvent-free, using an excess of acetic anhydride to act as both the acetylating agent and the reaction medium.[4][8][12]

Q: How can I monitor the reaction progress? A: Thin-Layer Chromatography (TLC) is the most effective method. Use a solvent system like 1:1 Ethyl Acetate:Hexanes. The fully acetylated product will have a much higher Rf value than the highly polar D-glucose starting material. The reaction is complete when the glucose spot at the baseline is no longer visible.

Q: What is the expected yield for this synthesis? A: With an optimized protocol, such as using perchloric acid and an acetic anhydride solvent system, yields can be near-quantitative (>95%) after purification.[3][8]

Q: How do I confirm the anomeric configuration of my product? A: ¹H NMR spectroscopy is the definitive method. The anomeric proton (H-1) of the α-anomer typically appears as a doublet at a higher chemical shift (δ ≈ 6.3 ppm) with a smaller coupling constant (J ≈ 3.6 Hz) compared to the β-anomer (δ ≈ 5.7 ppm, J ≈ 8 Hz).

Recommended Experimental Protocol: Synthesis of α-D-Glucose Pentaacetate

This protocol is based on a well-established method using perchloric acid for high-yield, selective synthesis of the α-anomer.[9]

Caption: Workflow for the synthesis of α-D-glucose pentaacetate.

Step-by-Step Methodology:

• In a conical flask, add D-glucose (1.0 eq).

• Add acetic anhydride (approx. 5-6 mL per gram of glucose).

• Place the flask in an ice bath and begin to swirl the suspension.

• Carefully and dropwise, add 70% perchloric acid (approx. 0.07 mL per gram of glucose) with continuous, vigorous swirling.[9]

• An exothermic reaction will occur. Control the addition rate to ensure the internal temperature does not exceed 35°C. Continue swirling until all the glucose has dissolved, indicating the reaction has commenced.[9]

• Remove the flask from the ice bath and let it stand at room temperature for approximately 30 minutes.

• Pour the clear reaction solution into a beaker containing a substantial amount of ice and water (approx. 50 mL per gram of glucose).

• Stir the aqueous mixture vigorously. A white solid product should precipitate.

• Collect the solid by vacuum filtration and wash the filter cake extensively with cold water until the filtrate is neutral.

• Dry the white solid in a desiccator or a vacuum oven at low heat.

• For final purification, recrystallize the dry product from a minimal amount of boiling absolute ethanol.

Data Summary: Catalyst Systems for Glucose Peracetylation

Catalyst	Typical Condition	Anomeric Product	Control Type	Typical Yield	Reference(s)
Perchloric Acid (HClO₄)	Room Temp, Solvent-free	α (Predominantly)	Kinetic	>95%	[2][3][9]
Sodium Acetate (NaOAc)	Reflux in Ac₂O	β (Predominantly)	Thermodynamic	68-90%	[2][5][6]
Indium Triflate (In(OTf)₃)	0°C, Solvent-free	α (Predominantly)	Kinetic	>95%	[4]
Zinc Chloride (ZnCl₂)	Heated	α (Predominantly)	Kinetic	Good	[3]
Pyridine	Room Temp	β (Predominantly)	Thermodynamic	Variable	[5]

References

• Solvent-Free Approaches in Carbohydrate Synthetic Chemistry: Role of Catalysis in Reactivity and Selectivity. (2020). MDPI. [Link]

• What is the role of acetic anhydride in the acetylation of glucose? Homework.Study.com. [Link]

• Acetylation of Sugars. (1947). Nature. [Link]

• Optimization of the reaction condition for the acetylation of D-glucose... (2014). ResearchGate. [Link]

• EASY AND SELECTIVE ANOMERIC SYNTHESIS OF 1, 2, 3, 4, 6-PENTA-O-ACETYL- α-D (+). (2016). The Pharmstudent. [Link]

• Temperature dependency of the anomeric specificity of yeast and bovine hexokinases. (1982). PubMed. [Link]

• Indium Triflate Catalyzed Peracetylation of Carbohydrates. (2005). PMC. [Link]

• Glucose Pentaacetate Reaction. thecameronteam.com. [Link]

• Efficient Synthesis of 1,2,3,4,6-Penta-O-acetyl-L-idopyranose. (2008). ResearchGate. [Link]

• Why does α-ᴅ-glucose form at a lower temperature than β-ᴅ-glucose? (2021). Chemistry Stack Exchange. [Link]

• Anomeric Distribution of Sugar Acetates Synthesized via Peracetylation of Monosaccharides under Acidic and Basic Conditions. (2020). Asian Publication Corporation. [Link]

• Key Reactions Of Sugars: Glycosylation and Protection. (2018). Master Organic Chemistry. [Link]

• Preparation of α and β anomers of 1,2,3,6-tetra-O-acetyl-4- chloro-4-deoxy-D-galactopyranose based upon anomerization and kinetic acetylation. (2006). ResearchGate. [Link]

• Imidazole Promoted Efficient Anomerization of β-D-Glucose Pentaacetate in Solid State and Reaction Mechanism. (2020). ChemRxiv. [Link]

• Galabiosyl donors; efficient synthesis from 1,2,3,4, 6-penta-O-acetyl-beta-D-galactopyranose. (2000). PubMed. [Link]

• Process for the preparation of pentaacetyl-β-D-glucopyranose. (2002).

• Facile Preparation of Peracetates and Per-3-bromobenzoates of α-Mono- and Disaccharides. (2005). MDPI. [Link]

• 1,2,3,4,6-Pentaacetyl-alpha-D-glucose. PubChem. [Link]

• A convenient and high-yielding synthesis of 1,2,3,4,6-penta-O-acetyl-β-d-[1-2H]-glucopyranose. (1987). ScienceDirect. [Link]

• Stability of Glucose Anomers. AK Lectures. [Link]

• Production method of alpha-glucose pentaacetate. (2009).
• Purification of beta-glucose pentaacetate. (1958).

• Preparation of 6-O-Acetyl-D-glucose. (1967). Chemical Papers. [Link]

Sources

• 1. homework.study.com [homework.study.com]
• 2. asianpubs.org [asianpubs.org]
• 3. semanticscholar.org [semanticscholar.org]
• 4. Indium Triflate Catalyzed Peracetylation of Carbohydrates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. US6350865B1 - Process for the preparation of pentaacetyl-β-D-glucopyranose - Google Patents [patents.google.com]
• 7. aklectures.com [aklectures.com]
• 8. researchgate.net [researchgate.net]
• 9. thepharmstudent.com [thepharmstudent.com]
• 10. 3891-59-6 , 2,3,4,5,6-Penta-O-acetyl-D-glucopyranose , CAS:3891-59-6 [chemsynlab.com]
• 11. CAS 604-68-2: Penta-O-acetyl-α-D-glucopyranose [cymitquimica.com]
• 12. mdpi.com [mdpi.com]

Carbohydrate Chemistry Support Center: Troubleshooting Glucose Acetylation

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals struggling to achieve high anomeric selectivity during the peracetylation of D-glucose. Whether your goal is to synthesize the pure α-anomer for downstream glycosyl donor preparation or the pure β-anomer as a stable intermediate, poor selectivity usually stems from a misunderstanding of the delicate balance between kinetic and thermodynamic control[1].

This guide provides mechanistic insights, causality-driven troubleshooting, and self-validating protocols to ensure absolute stereocontrol in your carbohydrate workflows.

Mechanistic Deep Dive: The Causality of Selectivity

In aqueous or ambient solution, D-glucose exists as an equilibrating mixture of α and β anomers via mutarotation[2]. When exposed to acetic anhydride, the reaction pathway is dictated entirely by your choice of catalyst:

• Kinetic Control (β-Selectivity): The β-anomer features an equatorial anomeric hydroxyl group, which is less sterically hindered and more nucleophilic than the axial α-hydroxyl. When a mild base like sodium acetate (NaOAc) or pyridine is used, the β-anomer acetylates rapidly. Because basic conditions cannot easily cleave the newly formed anomeric C–O bond, the product is "locked" in the β-configuration[1].

• Thermodynamic Control (α-Selectivity): The α-anomer is thermodynamically more stable due to the anomeric effect—a stabilizing hyperconjugative interaction between the lone pair of the endocyclic oxygen and the antibonding orbital (σ*) of the axial anomeric C–O bond[3],[4]. Strong Lewis acids (e.g., ZnCl₂) or Brønsted acids (e.g., HClO₄) promote the reversible cleavage of the anomeric acetate, generating an oxocarbenium ion. This allows the initially formed β-pentaacetate to isomerize into the more stable α-pentaacetate[5],[6].

Reaction pathways for glucose acetylation under kinetic vs. thermodynamic control.

Troubleshooting FAQs

Q1: I followed a standard sodium acetate protocol to get the β-anomer, but my NMR shows a 3:1 mixture of β:α. Why did I lose kinetic control? Causality: Loss of kinetic control during base-catalyzed acetylation is almost always caused by excessive thermal energy or prolonged reaction times. Even in the absence of an acid, excessive boiling provides enough thermal energy to overcome the activation barrier for anomerization. Resolution: Strictly monitor the temperature. Heat the reaction on a water bath (100 °C) only until the glucose fully dissolves and the solution turns clear. Immediately quench the reaction in ice water to precipitate the β-anomer and halt any thermodynamic drift.

Q2: I am using zinc chloride (ZnCl₂) to synthesize the α-anomer, but my yield is low and heavily contaminated with the β-anomer. What went wrong? Causality: Zinc chloride is a highly hygroscopic Lewis acid. If your ZnCl₂ has absorbed atmospheric moisture, it will hydrolyze the acetic anhydride into acetic acid and lose its catalytic ability to form the oxocarbenium intermediate[7],[6]. Without this intermediate, the system cannot reach thermodynamic equilibrium. Resolution: Always use freshly fused (anhydrous) ZnCl₂. Furthermore, thermodynamic equilibration takes time; ensure you maintain the reaction at 100 °C for a full 2 hours before quenching.

Q3: How can I self-validate that my reaction has reached the desired selectivity before performing the aqueous workup? Causality: Blindly following a timer ignores variations in reagent purity and ambient conditions, leading to unexpected mixtures. Resolution: Implement in-process TLC monitoring (Hexane:EtOAc 1:1). The α-anomer is slightly less polar than the β-anomer due to the axial acetate altering the molecule's dipole moment, and will run higher on the plate. For absolute confirmation, pull a 0.1 mL aliquot, dry it, and run a crude ¹H-NMR: the anomeric proton (H1) of the α-anomer appears as a doublet at ~6.3 ppm (J ≈ 3.7 Hz), while the β-anomer H1 appears at ~5.7 ppm (J ≈ 8.3 Hz).

Quantitative Data: Catalyst Comparison

The following table summarizes the expected outcomes based on catalyst selection and reaction conditions.

Catalyst	Loading	Temp / Time	Control Type	Expected α:β Ratio	Primary Reference
Sodium Acetate (NaOAc)	Stoichiometric	100 °C, 1h	Kinetic	< 1:10	[1]
Pyridine	Solvent/Catalyst	0 °C to RT, 12h	Kinetic	< 1:10	[1]
Zinc Chloride (ZnCl₂)	Catalytic (Lewis Acid)	100 °C, 2h	Thermodynamic	> 10:1	[6]
Perchloric Acid (HClO₄)	Catalytic (Brønsted)	< 35 °C, 0.5h	Thermodynamic	> 10:1	[5]

Self-Validating Experimental Protocols

Protocol A: Synthesis of β-D-Glucopyranose Pentaacetate (Kinetic Control)

This protocol utilizes a weak base to lock the rapidly formed β-anomer, preventing oxocarbenium formation.

• Preparation: In a dry 100 mL round-bottom flask, combine 5.0 g of anhydrous D-glucose and 4.0 g of anhydrous sodium acetate.

• Acetylation: Add 25 mL of acetic anhydride. Attach a reflux condenser.

• Heating (Critical Step): Heat the flask on a boiling water bath. Swirl continuously. The glucose will slowly dissolve as it acetylates. Maintain heating for exactly 1 hour.

  • Causality & Self-Validation: The solution should become completely clear. Prolonged heating beyond the point of dissolution risks thermodynamic drift. Do not exceed 1 hour.

• Quenching: Pour the hot solution slowly into 250 mL of vigorously stirred ice-water. The β-anomer will precipitate as a white solid. Stir for 2 hours to hydrolyze excess acetic anhydride.

• Purification: Filter the precipitate under a vacuum and wash with cold water. Recrystallize from hot ethanol.

  • Self-Validation: Check the melting point. Pure β-D-glucopyranose pentaacetate melts at 131–132 °C . If the melting point is depressed, α-contamination is present.

Protocol B: Synthesis of α-D-Glucopyranose Pentaacetate (Thermodynamic Control)

This protocol utilizes a Lewis acid to drive the reaction to the most thermodynamically stable anomer via the anomeric effect[4],[6].

• Catalyst Activation: Rapidly crush 1.0 g of freshly fused anhydrous ZnCl₂ and add it to a 100 mL round-bottom flask containing 25 mL of acetic anhydride. Heat gently to dissolve.

• Addition: Add 5.0 g of anhydrous D-glucose in small portions. The reaction is exothermic; control the addition rate to maintain a gentle simmer.

• Equilibration (Critical Step): Once all glucose is added, heat the mixture on a boiling water bath for 2 hours.

  • Causality & Self-Validation: The extended time ensures the initially formed kinetic β-anomer fully isomerizes to the α-anomer via the oxocarbenium ion. Run a TLC (Hexane:EtOAc 1:1) to confirm the disappearance of the lower β-spot.

• Quenching: Pour the mixture into 250 mL of ice-water. Stir vigorously until the oily residue solidifies into a white powder.

• Purification: Filter and recrystallize from methanol or ethanol.

  • Self-Validation: Check the melting point. Pure α-D-glucopyranose pentaacetate melts at 112–113 °C . ¹H-NMR should show the distinct H1 doublet at ~6.3 ppm.

References

• Imperial College London.
• NIH / PMC. "Stereoselective Conversions of Carbohydrate Anomeric Hydroxyl Group in Basic and Neutral Conditions".
• Benchchem. "Synthesis of Alpha-D-glucose-¹³C for Research: An In-depth Technical Guide".
• AWS Amazon (Academic Paper).
• Wikipedia. "Glucose".
• ResearchGate.
• Smolecule.

Sources

• 1. Stereoselective Conversions of Carbohydrate Anomeric Hydroxyl Group in Basic and Neutral Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Glucose - Wikipedia [en.wikipedia.org]
• 3. CARBOHYDRATE CHEMISTRY [ch.ic.ac.uk]
• 4. sdiopr.s3.ap-south-1.amazonaws.com [sdiopr.s3.ap-south-1.amazonaws.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Buy alpha-D-Glucose pentaacetate | 604-68-2 [smolecule.com]
• 7. researchgate.net [researchgate.net]

Removing acetic anhydride impurities from glucose pentaacetate product

Topic: Removal of Acetic Anhydride ( ) & Acetic Acid ( ) Impurities[1][2]

Introduction: The Purity Protocol

Status: Active Applicability: Synthesis of

-D-glucose pentaacetate (acid catalysis) and -D-glucose pentaacetate (base catalysis).[1][2]

Residual acetic anhydride is the most common contaminant in glucose pentaacetate (GPA) synthesis. Its presence is not merely a yield calculation error; it actively interferes with downstream glycosylation reactions by competing as an electrophile or altering the pH of sensitive coupling environments.

This guide treats the purification process not as a "cleanup" step, but as a chemical transformation where Hydrolysis and Solubility Differentiation are the primary levers.

Module 1: Diagnostics & Characterization

Before attempting further purification, confirm the nature of the impurity.

Diagnostic Matrix

Indicator	Observation	Diagnosis
Olfactory	Sharp, vinegar-like odor	Residual Acetic Acid (Hydrolysis product) or Acetic Anhydride .[1][2]
TLC (Silica)	Streak or spot near solvent front (non-polar)	Acetic Anhydride (often invisible without specific stains/charring).[1]
NMR	Singlet at ppm (distinct from acetate signals)	Acetic Anhydride residue.[1]
Melting Point	Depressed ( for ; for )	Eutectic impurity presence (solvent or starting material).[1]
Appearance	Sticky/Oily solid	Incomplete crystallization due to solvent entrapment .

The Target: Physical Constants (Self-Validation)

Use these values to validate your endpoint.

• -D-Glucose Pentaacetate: MP .[1][2]
• -D-Glucose Pentaacetate: MP .[1][2]

Module 2: Purification Workflows

Workflow Logic (DOT Visualization)

The following diagram illustrates the critical decision pathways for removing acetic anhydride.

Figure 1: Decision matrix for the isolation and purification of Glucose Pentaacetate.

Protocol A: The Hydrolytic Quench (Standard)

Best for: Routine synthesis where the product precipitates easily.

Mechanism: Excess acetic anhydride (

) is hydrophobic.[1] It must be hydrolyzed to acetic acid ( ), which is water-soluble, to be removed by filtration.[1][2]

• Preparation: Prepare a volume of crushed ice/water approximately

  the volume of your reaction mixture.

• Addition: Pour the hot reaction mixture slowly into the vigorously stirred ice water.

  • Why: The hydrolysis of

    is exothermic. Rapid addition can cause local boiling and oiling out of the product.

• The Critical Stir: Stir the slurry for at least 1–2 hours .

  • Technical Insight:

    hydrolysis is slow at without a catalyst.[1] If you filter too early, unreacted anhydride remains trapped in the crystal lattice.

• Filtration: Filter the white precipitate.[1]

• Wash: Wash with copious amounts of cold water until the filtrate is neutral (check pH paper).

Protocol B: Recrystallization (The Polish)

Best for: Removing trace trapped acid/anhydride and improving anomeric purity.

• Solvent Choice:

  • 95% Ethanol: The gold standard.

  • Methanol/Water (1:2): Excellent for removing "oily" impurities if ethanol fails .[1]

• Procedure:

  • Dissolve crude solid in minimum boiling solvent.[1]

  • Optional: Add activated charcoal (Norit) to remove color; filter hot.[1]

  • Allow to cool slowly to room temperature, then

    .

  • Self-Validating Step: If the product oils out, reheat and add a seed crystal (if available) or scratch the glass.

• Drying: Vacuum dry at

  .

  • Note: High heat (

    ) during drying can cause surface melting if impurities are present.[1]

Protocol C: Azeotropic Removal (The "Rescue")

Best for: Sticky oils or persistent vinegar smell.

If the product refuses to solidify or smells strongly of anhydride:

• Dissolve the crude oil in Toluene or Ethanol .

• Concentrate on a rotary evaporator.

  • Mechanism:[1][2][3][4][5][6] Toluene forms an azeotrope with acetic acid/anhydride, carrying it over during evaporation.[1][2]

• Repeat 2–3 times.

• Attempt recrystallization (Protocol B) again.

Module 3: Troubleshooting & FAQs

Q1: My product smells like vinegar even after vacuum drying. Why? A: You likely have inclusion complexes .[1][2] Acetic acid can get trapped inside the crystal lattice of GPA.

• Fix: Grind the crystals into a fine powder (mortar and pestle) and re-dry under high vacuum (

  ). If that fails, recrystallize from Ethanol, which displaces the acetic acid.[2]

Q2: The product "oiled out" during recrystallization instead of forming crystals. A: This usually indicates the solution is too concentrated or cooled too quickly.

• Fix: Reheat the mixture until clear. Add a small amount of extra solvent (5–10%).[1] Turn off the stir plate and let it cool undisturbed wrapped in a towel (slow cooling). Scratching the inner wall of the flask with a glass rod can induce nucleation.

Q3: Can I use Sodium Bicarbonate (

) to wash the product? A: Yes, but with caution.[1]

• Risk: While GPA is relatively stable, strong basic conditions can lead to deacetylation (hydrolysis of the ester groups).

• Protocol: Use a cold saturated

  solution and limit contact time. Immediately follow with a water wash to remove salts.[1]

Q4: I obtained a mixture of

and anomers. How do I separate them? A: Recrystallization kinetics differ.[1][2]

• -anomer is less soluble in Ethanol/Water and crystallizes first.[1][2]
• -anomer requires more rigorous cooling or multiple recrystallizations.[1][2]

• Reference Check: Pure

  -GPA melts at ; Pure -GPA melts at .[1][2] Use MP to track separation.[1][2]

References

• Organic Syntheses , Coll.[1][2][7][8] Vol. 2, p. 528 (1943); Vol. 12, p. 54 (1932).[1][2] Pentaacetyl d-Glucononitrile (and general acetylation protocols). [1]

• Sigma-Aldrich .[1][2] Product Specification:

  -D-Glucose Pentaacetate. [1]

• Youngstown State University . Chemistry 3719L: Synthesis of D-Glucose Pentaacetate.

• Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry, 5th Edition.[1][2] Longman Scientific & Technical, 1989.[1][2] (Standard text for carbohydrate acetylation protocols).

Sources

• 1. alpha, beta-D-Glucose pentaacetate | C16H22O11 | CID 59036487 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. α-D-Glucose Pentaacetate|604-68-2--Zhejiang Synose Tech Co., Ltd. [deyerchem.com]
• 3. ftp.thecameronteam.com [ftp.thecameronteam.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. US2857378A - Purification of beta-glucose pentaacetate - Google Patents [patents.google.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. Organic Syntheses Procedure [orgsyn.org]

Preventing hydrolysis of 1,2,3,4,6-Pentaacetyl-alpha-D-glucose during workup

Welcome to the technical support center for 1,2,3,4,6-Pentaacetyl-α-D-glucose. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and prevent the hydrolysis of this critical intermediate during experimental workups. Here, we address common challenges with in-depth, scientifically-grounded explanations and provide field-proven protocols to ensure the integrity of your compound.

Frequently Asked Questions (FAQs)

Q1: I'm observing a significant loss of my 1,2,3,4,6-Pentaacetyl-α-D-glucose product after my aqueous workup. What is the likely cause?

A1: The most probable cause is the hydrolysis of the acetyl protecting groups. Acetyl groups on sugars are esters and are susceptible to cleavage under both acidic and basic conditions.[1][2] During a typical aqueous workup, residual acidic or basic catalysts from your reaction can alter the pH of the wash, leading to deacetylation. It is crucial to maintain near-neutral conditions to preserve the integrity of the pentaacetate.

Q2: My reaction was conducted under acidic conditions. How can I safely neutralize the mixture without causing hydrolysis?

A2: When working up an acidic reaction, it is imperative to use a mild base to neutralize the mixture. A saturated solution of sodium bicarbonate (NaHCO₃) is the recommended reagent.[3][4] Its basicity is sufficient to neutralize common acids used in glycosylation reactions (e.g., sulfuric acid, p-toluenesulfonic acid) without being harsh enough to catalyze significant deacetylation.[5][6] A slow, careful addition is necessary to control the effervescence from CO₂ evolution.[3]

Q3: I've noticed that even with a bicarbonate wash, I'm still getting some deacetylation. What else can I do?

A3: If you're still experiencing hydrolysis, consider the following factors:

• Temperature: Perform the workup at a reduced temperature (0-5 °C) using an ice bath. Lower temperatures decrease the rate of hydrolysis.

• Contact Time: Minimize the time the organic layer is in contact with the aqueous phase. Perform the washes efficiently and move to the drying and solvent removal steps promptly.

• Emulsions: The formation of emulsions can prolong contact time. If an emulsion forms, a small amount of brine (saturated NaCl solution) can help to break it.

Q4: Can I use stronger bases like sodium hydroxide (NaOH) or sodium methoxide (NaOMe) for neutralization?

A4: It is strongly advised not to use strong bases like NaOH or NaOMe for neutralization if you intend to preserve the acetyl groups. These reagents are commonly used for the deliberate deprotection of acetylated sugars, a reaction known as saponification or Zemplén deacetylation.[2][7][8] Even catalytic amounts of these strong bases can rapidly cleave the ester linkages, leading to a mixture of partially and fully deacetylated products.[7][9]

Troubleshooting Guide: Preventing Hydrolysis During Workup

This section provides a detailed breakdown of the chemical principles at play and offers robust protocols to safeguard your 1,2,3,4,6-Pentaacetyl-α-D-glucose.

The Chemistry of Acetyl Group Instability

The five acetyl groups in 1,2,3,4,6-Pentaacetyl-α-D-glucose are ester functional groups. Their stability is highly pH-dependent.

• Acid-Catalyzed Hydrolysis: In the presence of acid, the carbonyl oxygen of the acetyl group is protonated, which increases the electrophilicity of the carbonyl carbon. A water molecule can then act as a nucleophile, attacking the carbonyl carbon and leading to the cleavage of the ester bond.[2] While generally more stable under acidic than basic conditions, prolonged exposure to strong acids will lead to deacetylation.[1]

• Base-Catalyzed Hydrolysis (Saponification): This is typically a much faster process. The hydroxide ion (or other strong base) directly attacks the electrophilic carbonyl carbon of the ester. This forms a tetrahedral intermediate which then collapses, cleaving the ester bond to form a carboxylate and an alcohol.[2] This mechanism is the basis for widely used deprotection strategies like the Zemplén deacetylation.[7][10]

The key to a successful workup is to navigate the narrow pH window where the rate of hydrolysis is minimized.

Visualizing Your Workup Strategy

The choice of workup protocol is dictated by the conditions of your preceding reaction. The following decision tree illustrates the appropriate path to take.

Sources

• 1. ftp.thecameronteam.com [ftp.thecameronteam.com]
• 2. researchgate.net [researchgate.net]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. quora.com [quora.com]
• 5. imagine.drive.sg [imagine.drive.sg]
• 6. mdpi.com [mdpi.com]
• 7. De-O-acetylation using sodium methoxide - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Zemplén transesterification: a name reaction that has misled us for 90 years - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. reddit.com [reddit.com]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Controlling Exotherm in Large-Scale Glucose Pentaacetate Synthesis

Welcome to the Process Chemistry Support Center. As a Senior Application Scientist, I have designed this guide to address one of the most critical challenges in carbohydrate scale-up: thermal management during peracetylation .

The synthesis of glucose pentaacetate via the acetylation of D-glucose with acetic anhydride is a fundamental transformation in drug development and carbohydrate chemistry. However, because each glucose molecule possesses five hydroxyl groups, the molar heat of the esterification reaction is multiplied fivefold. If not rigorously controlled, this intense heat generation leads to thermal runaway, product degradation, and severe safety hazards[1].

This guide provides the mechanistic causality, troubleshooting FAQs, and self-validating protocols required to safely scale this exothermic workflow.

Part 1: The Causality of Thermal Runaway in Acetylation

To control an exotherm, you must first understand its thermodynamic and kinetic drivers.

• Thermodynamic Multiplier: The reaction between an alcohol and an anhydride is inherently exothermic due to the cleavage of the high-energy anhydride bond and the formation of a more stable ester linkage. In glucose, this happens five times per molecule.

• Heat Transfer Limitations: At a 10-gram bench scale, the surface-area-to-volume ratio of a round-bottom flask is high enough to dissipate heat passively to the ambient air. At a 1-kilogram or 100-kilogram scale, this ratio plummets. Heat is generated volumetrically but can only be removed through the reactor's surface area.

• The Arrhenius Feedback Loop: If the heat generation rate exceeds the cooling capacity, the internal temperature rises. According to the Arrhenius equation, higher temperatures exponentially increase the reaction rate, which in turn generates heat even faster. This uncontrolled positive feedback loop is the definition of thermal runaway [1].

When thermal runaway occurs in glucose acetylation, temperatures can easily exceed 100°C. Under these acidic, high-heat conditions, carbohydrates undergo rapid dehydration and decomposition, resulting in a black, tar-like mass of furan derivatives rather than the desired white crystalline product[2].

Part 2: Troubleshooting Guide & FAQs

Q1: Why did my 1 kg scale reaction turn into a black tar, but the 10 g scale worked perfectly? A: This is a classic heat transfer failure. At the 10 g scale, passive cooling was sufficient. At the 1 kg scale, dumping all the acetic anhydride into the reactor at once caused the heat generation to vastly outpace the jacket's cooling capacity. The temperature spiked above 120°C, causing acid-catalyzed dehydration and charring of the glucose[2]. At scale, you must transition from "batch addition" to "controlled dosing"[1].

Q2: To prevent the exotherm, should I pre-cool the reactor to 0°C before adding the acetic anhydride? A: No. This is a dangerous practice known as "reagent pooling." If you over-cool the reactor, the reaction kinetics stall. You might dose a large volume of acetic anhydride without any reaction occurring. Once the temperature naturally drifts up—or the catalyst finally dissolves—all the accumulated reagent will react simultaneously, causing a massive, delayed thermal explosion. Maintain a moderate initiation temperature (e.g., 20°C–30°C) so the reagent reacts steadily as it is added.

Q3: Does the choice of catalyst affect the thermal profile? A: Yes, significantly. Strong Lewis acids (like

) or Brønsted acids (like ) drive the reaction extremely fast, creating a sharp, intense heat spike. Mild bases like sodium acetate ( ) provide a steadier, more manageable kinetic profile. Note that the catalyst also dictates stereochemistry: favors the -anomer, while favors the -anomer.

Part 3: Step-by-Step Methodology for Scalable Synthesis

This protocol utilizes a semi-batch dosing strategy, ensuring that the rate of the reaction is strictly limited by the rate of reagent addition[1]. This creates a self-validating safety system: if cooling fails, you simply stop the dosing pump to halt heat generation.

Standard Operating Procedure (1 kg Scale)

Step 1: Reactor Preparation & Substrate Loading

• Equip a 10 L jacketed glass reactor with a mechanical stirrer, an internal thermocouple (

  ), and an automated dosing pump.

• Set the chiller fluid circulating through the jacket (

  ) to 15°C.

• Charge the reactor with 1.0 kg of anhydrous D-glucose and 0.5 kg of anhydrous sodium acetate (catalyst).

Step 2: Controlled Dosing of Acetic Anhydride

• Load 3.0 L of acetic anhydride into the dosing reservoir.

• Begin dosing at a rate of 15 mL/min.

• Critical Control Parameter: Monitor

  continuously. The internal temperature must remain between 25°C and 45°C.

• Self-Validating Check: If

  exceeds 45°C, the dosing pump must automatically pause until drops below 35°C.

Step 3: Isothermal Maturation

• Once dosing is complete, the mixture will become a homogeneous, clear solution[3].

• Adjust the jacket temperature (

  ) to 50°C.

• Maintain stirring at 50°C for 5 hours to ensure complete peracetylation of all sterically hindered hydroxyl groups[3].

Step 4: Quenching and Product Isolation

• Cool the reactor to 20°C.

• Slowly transfer the reaction mixture into a secondary vessel containing 15 L of vigorously stirred ice-water.

• The target product, 2,3,4,5,6-penta-O-acetyl-D-glucose, will precipitate as a white solid[3].

• Filter, wash with cold water to remove acetic acid byproducts, and dry under vacuum (Expected yield: >90%)[3].

Part 4: Quantitative Data & Process Parameters

The following table summarizes the causal relationship between scale, cooling strategy, and reaction outcomes.

Scale	Catalyst	Cooling / Dosing Strategy	Max Internal Temp ( )	Yield (%)	Observation
10 g	NaOAc	Ice bath / All-at-once	42°C	92%	Clear solution, safe at bench scale.
1 kg	NaOAc	Jacketed / All-at-once	>120°C	<40%	Thermal runaway; black tar formation.
1 kg	NaOAc	Jacketed / Controlled Dosing	45°C	91%	Clear solution, safe scale-up achieved.
1 kg	ZnCl₂	Jacketed / Controlled Dosing	48°C	88%	Faster kinetics required slower dosing rate.

Part 5: Process Visualization

Reaction Workflow

Workflow for the scalable, exotherm-controlled synthesis of glucose pentaacetate.

Exotherm Control Logic (Dosing Feedback Loop)

Feedback loop logic for managing thermal runaway during acetic anhydride dosing.

References

• Thermal runaway - Wikipedia Source: Wikipedia URL: [Link]

• A Simple Preparation of 2,3,4,6-Tetra-O-acyl-Gluco-, Galacto- and Mannopyranoses and Relevant Theoretical Study Source: PubMed Central (PMC) URL:[Link]

Sources

• 1. Thermal runaway - Wikipedia [en.wikipedia.org]
• 2. A Simple Preparation of 2,3,4,6-Tetra-O-acyl-Gluco-, Galacto- and Mannopyranoses and Relevant Theoretical Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Page loading... [wap.guidechem.com]

Reference Data & Comparative Studies

Distinguishing Alpha and Beta Glucose Pentaacetate by NMR Coupling Constants

Executive Summary

This guide details the definitive method for distinguishing ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

-D-glucose pentaacetate from -D-glucose pentaacetate using proton nuclear magnetic resonance ( H NMR) spectroscopy.[1] While chemical shifts provide initial indications, the vicinal coupling constant ( ) between the anomeric proton (H1) and the C2 proton (H2) is the most robust metric for assignment.[1]

• ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  -Anomer: Characterized by a large coupling constant ( ) due to a trans-diaxial dihedral angle.[1]

• ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  -Anomer: Characterized by a small coupling constant ( ) due to a equatorial-axial dihedral angle.[1]

Theoretical Basis: Stereochemistry & The Karplus Relation[1]

Conformation and Dihedral Angles

D-glucose pentaacetate exists predominantly in the ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

chair conformation .[1] The distinction between the and anomers lies entirely in the stereochemistry at the anomeric carbon (C1).

• ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  -D-glucose pentaacetate: The acetoxy group at C1 is in the equatorial position.[1] Consequently, the anomeric proton (H1) is axial . Since the proton at C2 (H2) is also axial (in glucose), the H1–C1–C2–H2 arrangement is trans-diaxial .[1] The dihedral angle ( ) is approximately .

• ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  -D-glucose pentaacetate: The acetoxy group at C1 is in the axial position (stabilized by the anomeric effect).[1] Consequently, the anomeric proton (H1) is equatorial . The H1–C1–C2–H2 arrangement is cis (or gauche). The dihedral angle ( ) is approximately .[2]

The Karplus Equation

The magnitude of the vicinal coupling constant (

) is dependent on the dihedral angle ( ) between the coupled protons, described by the Karplus equation:

ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="ng-star-inserted display">

[1]

• For ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  (Anti-periplanar): The overlap of orbitals is maximal, leading to a large value (7–10 Hz) .

• For ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  (Syn-clinal/Gauche): The overlap is reduced, leading to a small value (2–5 Hz) .[1]

Experimental Protocol

Sample Preparation

To ensure sharp resolution of the anomeric doublet, proper sample preparation is critical to avoid line broadening from viscosity or exchange effects.[1][3]

• Solvent: Deuterated Chloroform (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  ) is the standard solvent. It minimizes hydrogen bonding complications and provides clear spectral windows.[1]

• Concentration: Dissolve 10–20 mg of the glucose pentaacetate sample in 0.6 mL of

  .

• Filtration: If the solution is cloudy, filter through a glass wool plug into the NMR tube to remove undissolved salts (common if synthesized using NaOAc).[3]

Acquisition Parameters[2][4]

• Field Strength: A 300 MHz spectrometer is sufficient, but 400 MHz+ is preferred to separate the H1 signal from the complex "sugar region" (3.8–5.5 ppm).[3]

• Pulse Sequence: Standard 1D proton (e.g., zg30 on Bruker).[3]

• Scans: 16–32 scans are typically sufficient for >10 mg samples.[1][3]

Data Analysis & Comparison

The anomeric proton (H1) is distinct because it is attached to a carbon bonded to two oxygen atoms (O-C1-O), shifting it significantly downfield compared to other ring protons.[1][3]

The "Table of Truth"[1]

Parameter	ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted"> -D-Glucose Pentaacetate	-D-Glucose Pentaacetate	Mechanistic Reason
H1 Signal Multiplicity	Doublet (d)	Doublet (d)	Coupling to H2 only.[1]
Coupling Constant ( )	3.0 -- 4.0 Hz	7.0 -- 9.0 Hz	Karplus relation ( vs ).
H1 Chemical Shift ( )	~ 6.33 ppm	~ 5.71 ppm	Equatorial protons are generally deshielded (downfield) relative to axial protons.
C1 Configuration	Axial OAc / Equatorial H	Equatorial OAc / Axial H	Anomeric Effect vs Steric Strain.[1]

Spectral Interpretation Steps

• Locate the Anomeric Region: Look at the downfield region (5.5 – 6.5 ppm ).[1] The H1 signal is usually the most downfield proton signal in the spectrum (excluding aldehyde protons).

• Identify the Doublet: You should see a clear doublet (d).[1] If you see a complex multiplet, ensure the sample is pure.[1]

• Measure

  (Hz):

  • Calculate the difference in Hz between the two legs of the doublet.

  • Formula: ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

    .[1]

• Assign Anomer:

  • If ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

    Hz Beta ( ) [1]

  • If ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

    Hz Alpha ( ) [1]

Visualization of Logic & Mechanism[1]

Decision Logic for Anomer Assignment

The following diagram outlines the logical flow for assigning the anomer based on spectral data.

Figure 1: Decision tree for assigning glucose pentaacetate anomers.

The Karplus Correlation

This diagram illustrates the relationship between the dihedral angle and the observed coupling constant.[1]

Figure 2: Geometric basis for the difference in coupling constants.

References

• Reich, H. J. (2024).[1] NMR Spectroscopy: Proton-Proton Coupling Constants. University of Wisconsin-Madison.[1] [Link][1]

• Magritek. (n.d.).[1][3] Monitoring the Mutarotation of Glucose by NMR. Magritek Application Notes. [Link]

• Lichtenthaler, F. W. (2002).[1] Carbohydrates: Occurrence, Structures and Chemistry. Ullmann's Encyclopedia of Industrial Chemistry.[1] [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[1] (Standard text confirming Karplus relationships in cyclohexane systems).

Sources

• 1. α-D-Glucopyranose, pentaacetate [webbook.nist.gov]
• 2. magritek.com [magritek.com]
• 3. beta-D-Glucose pentaacetate | C16H22O11 | CID 2724702 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to the FTIR Spectra of 1,2,3,4,6-Pentaacetyl-alpha-D-glucose and its β-Anomer

For researchers, scientists, and drug development professionals working with carbohydrate chemistry, the precise structural characterization of intermediates and final products is paramount. Fourier-Transform Infrared (FTIR) spectroscopy is a powerful, rapid, and non-destructive technique for elucidating the functional groups and overall structure of molecules. This guide provides an in-depth comparison of the FTIR spectra of 1,2,3,4,6-Pentaacetyl-alpha-D-glucose and its anomeric counterpart, β-D-glucose pentaacetate. Understanding the subtle yet significant differences in their vibrational spectra is crucial for distinguishing between these two closely related stereoisomers.

The Significance of Anomeric Configuration in Acetylated Glucose

1,2,3,4,6-Pentaacetyl-alpha-D-glucose and β-D-glucose pentaacetate are diastereomers that differ only in the stereochemistry at the anomeric carbon (C1). In the alpha anomer, the C1-acetate group is in an axial position, while in the beta anomer, it occupies an equatorial position. This seemingly minor structural variance leads to distinct physical and biological properties and, importantly for our purposes, discernible differences in their infrared spectra. These spectral dissimilarities, particularly in the "fingerprint region" (below 1500 cm⁻¹), arise from the different vibrational modes of the C-O and C-C bonds influenced by the anomeric configuration.

Comparative FTIR Spectral Analysis

The most prominent features in the FTIR spectra of both anomers are the strong absorptions corresponding to the carbonyl (C=O) stretching of the acetate groups and the C-O stretching vibrations. However, a detailed examination reveals key differences that allow for their differentiation.

Below is a comparative table of the characteristic vibrational modes for 1,2,3,4,6-Pentaacetyl-alpha-D-glucose and β-D-glucose pentaacetate.

Vibrational Mode	1,2,3,4,6-Pentaacetyl-alpha-D-glucose (cm⁻¹)	β-D-glucose pentaacetate (cm⁻¹)	Rationale for Spectral Differences
C-H Stretching (Aliphatic)	~2960 - 2850	~2960 - 2850	These peaks, arising from the C-H bonds of the pyranose ring and methyl groups, are generally similar for both anomers.
C=O Stretching (Ester)	~1740 - 1750	~1740 - 1750	The strong carbonyl stretch is a dominant feature in both spectra and is not significantly affected by the anomeric configuration.
C-H Bending (Methyl)	~1370	~1370	The bending vibrations of the methyl groups of the acetyl functions are consistent between the two isomers.
C-O Stretching (Ester)	~1220 - 1240	~1220 - 1240	A very strong and broad band characteristic of the C-O-C stretching of the acetate groups. Minor shifts may be observed due to the different steric environments.
Anomeric C-H Deformation	~898	~905	The vibrational mode of the anomeric C-H bond is sensitive to its axial or equatorial orientation. The difference in this region can be a key diagnostic marker.
Ring Vibrations (Fingerprint Region)	Multiple bands between ~1100 and 800	Multiple bands between ~1100 and 800	The complex vibrations of the pyranose ring are highly sensitive to the overall molecular geometry, making this region critical for distinguishing between the anomers. Subtle shifts in the positions and intensities of these bands are expected.

Note: The exact peak positions can vary slightly depending on the sampling method (e.g., KBr pellet, ATR) and the physical state of the sample.

The primary distinguishing features between the FTIR spectra of the α and β anomers of pentaacetylglucose lie in the fingerprint region, where the conformation of the entire molecule influences the vibrational modes. The different spatial arrangement of the bulky acetate group at the anomeric center in the α (axial) versus the β (equatorial) position leads to these subtle but measurable spectral shifts.

Visualizing the Structural and Vibrational Relationship

To better understand the molecular basis of the FTIR spectra, the following diagrams illustrate the structures of the two anomers and the key functional groups responsible for their characteristic infrared absorptions.

Caption: Molecular structures and key functional groups for FTIR analysis.

Experimental Protocol for Solid-State FTIR Analysis

To obtain high-quality and reproducible FTIR spectra of solid samples like 1,2,3,4,6-pentaacetyl-alpha-D-glucose, the Potassium Bromide (KBr) pellet method is a widely accepted standard.

Methodology: KBr Pellet Preparation and Spectral Acquisition

• Sample and KBr Preparation:

  • Gently grind a small amount (1-2 mg) of the acetylated glucose sample to a fine powder using an agate mortar and pestle.

  • In a separate, dry mortar, thoroughly dry high-purity, spectroscopy-grade KBr powder in an oven at 110°C for at least 2 hours to remove any adsorbed water. Allow it to cool in a desiccator.

• Mixing:

  • Add approximately 100-200 mg of the dried KBr to the ground sample in the mortar.

  • Mix the sample and KBr intimately by gentle grinding for about a minute. The goal is to achieve a homogenous mixture with a very fine particle size to minimize scattering of the infrared radiation.

• Pellet Formation:

  • Transfer the mixture to a pellet die.

  • Place the die under a hydraulic press and apply a pressure of 7-10 tons for about 2 minutes. This will form a transparent or translucent pellet.

• Spectral Acquisition:

  • Carefully remove the KBr pellet from the die and place it in the sample holder of the FTIR spectrometer.

  • Acquire a background spectrum of the empty sample compartment.

  • Acquire the sample spectrum over the desired wavenumber range (e.g., 4000-400 cm⁻¹) with an appropriate number of scans (typically 16-32) for a good signal-to-noise ratio.

Rationale for the KBr Method:

The use of KBr is critical as it is transparent to infrared radiation in the mid-IR region and serves as an inert matrix to disperse the sample.[1] The formation of a thin, transparent pellet allows the infrared beam to pass through the sample, enabling the measurement of absorbance.[1] Proper grinding and mixing are essential to reduce light scattering, which can cause sloping baselines and distorted peak shapes.

Caption: Workflow for Solid-State FTIR Analysis using the KBr Pellet Method.

Alternative Sampling Technique: Attenuated Total Reflectance (ATR)

For a more rapid analysis with minimal sample preparation, Attenuated Total Reflectance (ATR)-FTIR is an excellent alternative.

Methodology: ATR-FTIR

• Background Spectrum: Acquire a background spectrum with a clean, empty ATR crystal.

• Sample Application: Place a small amount of the solid sample directly onto the ATR crystal.

• Pressure Application: Apply consistent pressure using the instrument's pressure clamp to ensure good contact between the sample and the crystal.

• Spectral Acquisition: Acquire the sample spectrum.

Advantages of ATR:

ATR is a surface-sensitive technique that requires very little sample and no dilution.[2] It is particularly useful for routine analysis and for samples that are difficult to grind or press into a pellet.

Conclusion

FTIR spectroscopy is an indispensable tool for the structural elucidation of carbohydrate derivatives. While 1,2,3,4,6-Pentaacetyl-alpha-D-glucose and its β-anomer exhibit many similar spectral features, careful analysis of the fingerprint region can reveal key differences arising from their distinct anomeric configurations. By employing standardized experimental protocols such as the KBr pellet or ATR methods, researchers can obtain high-quality spectra for reliable identification and comparison. The ability to differentiate between these anomers is critical for ensuring the purity and desired stereochemistry of compounds in pharmaceutical and chemical research.

References

• Wiercigroch, E., Szafraniec, E., Czamara, K., Pacia, M. Z., Majzner, K., Kochan, K., Kaczor, A., Baranska, M., & Malek, K. (2017). Raman and infrared spectroscopy of carbohydrates: A review. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 185, 317–335. Available at: [Link]

• Chemistry Analytical Lab. (n.d.). Sample preparation for FT-IR.

• White Bear Photonics. (2025, June 17). Demystifying FTIR: A Practical Guide for New Users. Available at: [Link]

• ChemicalBook. (n.d.). β-D-Glucose pentaacetate(604-69-3)IR1.
• Creative Biolabs. (n.d.). Fourier Transform Infrared (FTIR) Spectroscopy for Carbohydrate Analysis.

• Drawell. (2024, May 31). Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods. Available at: [Link]

• Tipson, R. S. (1968). Infrared Spectroscopy of Carbohydrates: A Review of the Literature. National Bureau of Standards Monograph 110.
• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.
• NIST. (n.d.). α-D-Glucopyranose, pentaacetate. NIST Chemistry WebBook.
• Thermo Fisher Scientific. (n.d.). beta-D-Glucose pentaacetate, 98%.
• Scribd. (n.d.). Synthesis of Glucose Pentaacetates.
• PubChem. (n.d.). 1,2,3,4,6-Pentaacetyl-alpha-D-glucose.
• SpectraBase. (n.d.). 1,2,3,4,6-Penta-O-acetyl-alpha-D-glucopyranose.
• Chemistry Stack Exchange. (2013, December 11). What's the difference between alpha-glucose and beta-glucose?

• PSIBERG. (2022, August 10). Alpha(α) and Beta(β) Glucose: Comparison, Structures, Explanation. Available at: [Link]

• Bruker. (n.d.). Guide to FT-IR Spectroscopy.
• PubChem. (n.d.). beta-D-Glucose pentaacetate.
• Unacademy. (n.d.). Difference between Alpha Glucose and Beta Glucose.
• Eclética Química. (n.d.). Analysis of the structure and vibrational spectra of glucose and fructose.

• MDPI. (2023, January 30). Application of Vibrational Spectroscopic Techniques in the Study of the Natural Polysaccharides and Their Cross-Linking Process. Available at: [Link]

Sources

• 1. Applications of infrared spectroscopy in polysaccharide structural analysis: Progress, challenge and perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Interaction of Soluble and Insoluble Dietary Fibers with Syringic Acid: Adsorption, Kinetics and Antioxidant Activity [mdpi.com]

Reference standard for 1,2,3,4,6-Pentaacetyl-alpha-D-glucose purity analysis

Definitive Purity Analysis Guide: 1,2,3,4,6-Pentaacetyl- -D-Glucose

Content Type: Technical Comparison & Protocol Guide Audience: Analytical Chemists, Process Development Scientists, Glycobiology Researchers[1]

Executive Summary: The Anomeric Challenge

1,2,3,4,6-Pentaacetyl-

-D-glucose ( -PAG) is a critical glycosyl donor and reference standard in carbohydrate chemistry.[1] Unlike stable small molecules, -PAG is subject to mutarotation and anomerization —the spontaneous interconversion between the alpha ( ) and beta ( ) anomers in solution or under acidic/basic catalysis.

For high-integrity applications (e.g., synthesis of stereospecific glycosides or API starting materials), "purity" is not just about chemical contaminants; it is about anomeric purity .[1] A standard claiming 99% chemical purity may actually be a 90:10 mixture of

anomers, which can disastrously alter reaction stereoselectivity.[1]

This guide moves beyond basic Certificate of Analysis (CoA) parameters to establish a self-validating purity system using qNMR and specific HPLC methodologies.

Technical Context: Impurity Origins

To analyze purity effectively, one must understand where impurities originate.[1] The primary contaminants are:

• -Anomer: Thermodynamically more stable in many conditions (equatorial anomeric effect), but kinetically controlled during specific synthesis routes (e.g., peracetylation with ZnCl ).[1]

• Hydrolysis Products: 2,3,4,6-Tetra-O-acetyl-D-glucose (loss of anomeric acetate).[1]

• Process Solvents: Residual acetic acid or acetic anhydride.

Diagram 1: Impurity & Anomerization Pathway

Visualizing the structural relationship between the target and its impurities.

Caption: The kinetic vs. thermodynamic relationship between

-PAG and -PAG. Note that moisture leads to hydrolysis (Tetra-acetate), while heat/catalysts drive anomerization.[1]

Comparative Analysis of Methodologies

The following table compares the three primary pillars of analysis. Recommendation: Use qNMR for primary standard qualification and HPLC for routine batch release.

Feature	Method A: qNMR ( H)	Method B: HPLC (RI/ELSD)	Method C: Physical Constants
Primary Utility	Absolute Purity & Anomeric Ratio	Trace Impurity Profiling	Quick Identity Check
Reference Std	Not required (Internal Std used)	Required (External Std)	N/A
Anomer Specificity	High (Distinct -coupling)	Medium (Requires specific column)	High (MP/Rotation differ greatly)
Sensitivity (LOD)	Moderate (~0.1%)	High (<0.05%)	Low
Throughput	Low (15-30 min/sample)	High (Automated)	Fast (Manual)
Key Limitation	Expensive instrumentation	Weak UV chromophore (needs RI/ELSD)	Cannot quantify minor impurities

Detailed Experimental Protocols

Protocol A: Quantitative NMR (qNMR) – The Gold Standard

Use this method to qualify a "Primary Reference Standard" when no certified material is available.

Principle:

H NMR integration is directly proportional to the molar ratio of nuclei. By using a highly pure Internal Standard (IS), we calculate absolute purity without an external -PAG reference.[1]

Materials:

• Solvent: CDCl

  (99.8% D) with 0.03% TMS.

• Internal Standard (IS): Dimethyl sulfone (TraceCERT® or equivalent) or 1,2,4,5-tetrachloro-3-nitrobenzene.[1]

• Instrument: 400 MHz NMR or higher.

Step-by-Step Workflow:

• Weighing: Accurately weigh ~20 mg of

  -PAG sample ( ) and ~10 mg of Internal Standard ( ) into the same vial using a microbalance (precision 0.01 mg).

• Dissolution: Dissolve in 0.7 mL CDCl

  . Ensure complete dissolution.

• Acquisition Parameters:

  • Pulse angle: 90°[1]

  • Relaxation delay (

    ): 60 seconds (Critical for full relaxation of protons).

  • Scans: 16 or 32.

  • Temperature: 298 K.

• Analysis (The Diagnostic Signals):

  • -Anomer (Target): Look for the H-1 doublet at 6.33 ppm .[1]

    • Validation: Coupling constant

      Hz (Characteristic of equatorial-axial coupling).[1]
  • -Anomer (Impurity): Look for the H-1 doublet at 5.71 ppm .[1]

    • Validation: Coupling constant

      Hz (Characteristic of axial-axial coupling).[1]

• Calculation:

  [1][2]
  • : Integral area[1]
  • : Number of protons (1 for H-1 of PAG)
  • : Molecular weight[1][3][4][5]
  • : Purity of Internal Standard[1]

Protocol B: HPLC Analysis (Routine QC)

Since

-PAG has weak UV absorption (only carbonyls absorb at <210 nm), Refractive Index (RI) or ELSD is preferred.[1] If UV is the only option, use 210 nm.[1]

Method Strategy: Separation of anomers is difficult on standard C18 columns using Acetonitrile. Methanol is the key modifier for selectivity.

Parameters:

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 150 mm, 5 µm.[1]

  • Alternative: Amino (

    ) column (Better for carbohydrates, run in Normal Phase).[1]

• Mobile Phase: Water : Methanol (40 : 60 v/v). Isocratic.

  • Note: Do not use Acetonitrile/Water for anomer separation on C18; co-elution is common.

• Flow Rate: 1.0 mL/min.

• Temperature: 25°C (Control is critical; temperature shifts anomer retention).

• Detection: RI (Refractive Index) Detector (35°C).

• Sample Prep: Dissolve 5 mg/mL in Mobile Phase. Inject immediately to prevent on-column mutarotation.[1]

System Suitability Criteria:

• Resolution (

  ): > 1.5 between and peaks.

• Tailing Factor: < 1.5.

Protocol C: Physical Constants (Identity Verification)

These are distinct "Go/No-Go" checks.[1]

Property	-PAG (Target)	-PAG (Impurity)	Significance
Melting Point	110 – 112 °C	131 – 132 °C	Presence of significantly elevates MP range (or depresses if eutectic).[1]
Optical Rotation	+101.6° (c=1, CHCl )	+3.8° (c=1, CHCl )	A rotation < +98° indicates significant contamination or hydrolysis.[1]

Analytical Decision Matrix

Use this workflow to determine the appropriate analysis path for your sample.

Caption: Step-wise decision tree for qualifying

-PAG. Physical checks precede expensive instrumental analysis.[1]

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 2724702, Beta-D-Glucose pentaacetate.[1] Retrieved from [Link][1]

• Royal Society of Chemistry. Revised Chem Comm RHPLC SIFinalRev (Supplementary Information). (demonstrating Methanol vs Acetonitrile selectivity for anomers). Retrieved from [Link]

• BIPM / ISO. ISO 24583:2022 Quantitative nuclear magnetic resonance spectroscopy — Purity determination of organic compounds.[6] (Standard guidelines for qNMR). Retrieved from [Link][1]

• Magritek. Glucose Anomers - 1H NMR Analysis. (Detailed breakdown of J-coupling differences between alpha and beta anomers). Retrieved from [Link]

Sources

• 1. 1,2,3,4,6-Pentaacetyl-alpha-D-glucose | C16H22O11 | CID 69330660 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. rsc.org [rsc.org]
• 3. emerypharma.com [emerypharma.com]
• 4. chembk.com [chembk.com]
• 5. α/β-D-glucose pentaacetate; 1,2,3,4,6-penta-O-acetyl-a, β-D-Glucopyranose; 1,2,3,4,6-penta-O-acetyl-D-glucopyranose; 1,2,3,4,6-penta-O-acetyl-α-D-glucopyranose; 1,2,3,4,6-penta-O-acetyl-β-D-glucopyranose; acetyl 2,3,4,6-tetr-o-acetyl-D-glucopyranoside; 210-073-2, 210-074-8, 223-439-1, 604-68-2, 604-69-3 [deyerchem.com]
• 6. Quantitative NMR (qNMR) ? Moving into the future with an evolution of reliability | Products | JEOL Ltd. [jeol.com]

A Researcher's Guide to the Mass Spectrometry Fragmentation of Glucose Pentaacetate

For researchers, scientists, and drug development professionals, the precise structural elucidation of carbohydrates is a critical step in understanding biological processes and developing novel therapeutics. Glucose pentaacetate, a peracetylated derivative of glucose, is frequently used to enhance volatility and improve chromatographic and mass spectrometric behavior. This guide provides an in-depth, comparative analysis of the fragmentation patterns of glucose pentaacetate under various mass spectrometry ionization techniques, offering field-proven insights to aid in its unambiguous identification.

The structural complexity of carbohydrates, with their numerous stereoisomers and linkage possibilities, presents a significant analytical challenge.[1] Mass spectrometry has emerged as a powerful tool for carbohydrate analysis due to its high sensitivity and ability to provide detailed structural information through fragmentation analysis.[2] Derivatization, such as acetylation, is a common strategy to block free hydroxyl groups, reduce polarity, and prevent in-source degradation, thereby yielding more informative mass spectra.

This guide will compare the fragmentation behavior of α-D-glucopyranose pentaacetate (molecular weight: 390.34 g/mol ) under hard ionization (Electron Ionization) and soft ionization (Electrospray Ionization and MALDI) techniques, explaining the causality behind the observed fragmentation pathways.

Electron Ionization (EI-MS): The Hard Fragmentation Approach

Electron Ionization (EI) is a high-energy, "hard" ionization technique that induces extensive fragmentation. While this can make interpretation complex, it provides a reproducible fragmentation "fingerprint" that is highly valuable for library matching and structural confirmation. When analyzing glucose pentaacetate by Gas Chromatography-Mass Spectrometry (GC-MS), EI is the most common ionization mode.

The molecular ion ([M]⁺˙ at m/z 390) is often weak or entirely absent in the EI spectrum of alditol acetates.[3] Instead, the spectrum is dominated by a series of characteristic fragment ions resulting from the sequential loss of acetyl groups and cleavage of the pyranose ring. The fragmentation is driven by the stability of the resulting oxonium ions.

Key Fragmentation Pathways under EI:

• Loss of Acetoxy Radical: The initial fragmentation often involves the loss of an acetoxy radical (•OCOCH₃, 59 Da), leading to a prominent ion at m/z 331. This ion represents the intact pyranose ring with one acetyl group removed.[4][5]

• Sequential Loss of Acetic Acid and Ketene: Subsequent fragmentation proceeds through the neutral loss of acetic acid (CH₃COOH, 60 Da) or ketene (CH₂=C=O, 42 Da) from the acetylated side chains.[6] This leads to a cascade of fragment ions.

• Formation of Key Diagnostic Ions: A series of smaller, stable oxonium ions are highly characteristic of acetylated hexoses. The most significant of these for glucose pentaacetate include ions at m/z 169 , 127, 115, and 109.[4] The ion at m/z 169 is particularly important as it contains hydrogens from C-1, C-3, C-4, C-5, and C-6, but not C-2.[4] The base peak in the spectrum is often at m/z 43, corresponding to the acetyl cation ([CH₃CO]⁺).

The NIST WebBook provides a reference EI mass spectrum for α-D-Glucopyranose pentaacetate, which can be used for comparison.[7]

Caption: Simplified EI fragmentation pathway of glucose pentaacetate.

Soft Ionization (ESI & MALDI): Analyzing Intact Molecules and Adducts

In contrast to EI, soft ionization techniques like Electrospray Ionization (ESI) and Matrix-Assisted Laser Desorption/Ionization (MALDI) are designed to generate intact molecular ions with minimal fragmentation.[8] This is particularly useful for confirming the molecular weight of the analyte. For carbohydrates, which lack easily protonatable sites, ionization is most efficient through the formation of adducts with alkali metal cations, such as sodium ([M+Na]⁺) or potassium ([M+K]⁺).

The molecular ion of glucose pentaacetate (C₁₆H₂₂O₁₁) is observed as its sodiated adduct [M+Na]⁺ at m/z 413.12 .

While the initial mass spectrum (MS1) is simple, structural information is obtained by selecting the precursor ion (e.g., m/z 413.12) and subjecting it to fragmentation through tandem mass spectrometry (MS/MS), most commonly via Collision-Induced Dissociation (CID).[9][10]

Key Fragmentation Pathways under ESI-MS/MS (CID):

The fragmentation of sodiated oligosaccharides under low-energy CID is dominated by glycosidic bond cleavages and, to a lesser extent, cross-ring cleavages.[11] For a single, derivatized monosaccharide like glucose pentaacetate, the fragmentation involves the loss of acetyl groups and cleavages of the pyranose ring. The nomenclature developed by Domon and Costello is used to describe the fragment ions.

• Neutral Losses: The primary fragmentation pathways involve the sequential loss of ketene (42 Da) and acetic acid (60 Da). For example, a prominent fragment is often seen at m/z 353, corresponding to the loss of acetic acid ([M+Na - 60]⁺).

• Glycosidic and Cross-Ring Cleavages: Although there are no inter-glycosidic bonds to cleave, analogous fragmentations occur within the ring structure. The fragmentation of the sodiated precursor ion leads to preferential cleavage of glycosidic linkages in larger oligosaccharides.[12] In the case of glucose pentaacetate, cross-ring cleavages and losses of acetyl groups provide structural information. The presence of the sodium ion influences the fragmentation pathways, often stabilizing certain fragment structures.[13]

Caption: Major fragmentation pathways for [M+Na]⁺ of glucose pentaacetate in ESI-MS/MS.

Comparative Summary

Feature	Electron Ionization (EI-MS)	Electrospray Ionization (ESI-MS/MS)	Matrix-Assisted Laser Desorption/Ionization (MALDI-MS)
Ionization Energy	High (Hard Ionization)	Low (Soft Ionization)	Low (Soft Ionization)
Primary Use	Structural "fingerprinting", GC-MS	Molecular weight determination, LC-MS, structural analysis via MS/MS	Analysis of high mass molecules, tissue imaging, complex mixtures
Typical Ions	[M]⁺˙ (often absent), fragment ions	[M+Na]⁺, [M+K]⁺, [M+H]⁺	[M+Na]⁺, [M+K]⁺
Fragmentation	Extensive, in-source	Controlled, via CID in the collision cell	Minimal in-source, can be induced (PSD, CID)
Key Fragments (m/z)	331, 169, 109, 43 (base peak)	Precursor: 413 ([M+Na]⁺). Fragments: 353, 311, 293, 169	Precursor: 413 ([M+Na]⁺). Fragmentation is similar to ESI if performed.
Causality	High internal energy leads to extensive bond cleavage and rearrangement.	Low internal energy preserves the molecular ion; controlled collisions induce specific bond cleavages.	Laser energy is absorbed by a matrix, leading to gentle desorption and ionization of the analyte.

Experimental Protocol: LC-ESI-MS/MS Analysis

This protocol provides a self-validating system for the analysis of glucose pentaacetate using a typical Liquid Chromatography-tandem Mass Spectrometry setup.

1. Sample Preparation

• Reagents: HPLC-grade Methanol, HPLC-grade Water, Formic Acid, Sodium Acetate, α-D-Glucose Pentaacetate standard.

• Procedure:

  • Prepare a 1 mg/mL stock solution of glucose pentaacetate in methanol.

  • Create a working solution of 10 µg/mL by diluting the stock solution in 50:50 Methanol:Water.

  • To promote adduct formation, add sodium acetate to the working solution to a final concentration of 100 µM.

  • Vortex the solution thoroughly.

2. Instrumentation & Conditions

• System: HPLC system coupled to a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap mass spectrometer with an ESI source.

• LC Conditions:

  • Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Methanol + 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 5 minutes, hold for 2 minutes, return to initial conditions.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 2 µL.

• MS Conditions:

  • Ionization Mode: Positive ESI.

  • Capillary Voltage: 3.5 kV.

  • Gas Temperature: 300 °C.

  • Gas Flow: 8 L/min.

  • MS1 Scan Range: m/z 100-1000.

  • MS/MS (CID):

    • Precursor Ion: m/z 413.12.

    • Collision Gas: Argon or Nitrogen.

    • Collision Energy: Ramped from 10-30 eV. This allows for the observation of both primary and secondary fragment ions, providing a richer dataset for validation.

3. Data Analysis

• Extract the ion chromatogram for m/z 413.12 to confirm the retention time of glucose pentaacetate.

• Analyze the MS1 spectrum to confirm the presence of the [M+Na]⁺ ion and check for other adducts or impurities.

• Examine the MS/MS spectrum acquired at the retention time of the peak.

• Identify the key fragment ions (e.g., m/z 353, 311, 293, 169) and their corresponding neutral losses. The logical relationship between these fragments validates the structure of the precursor.

Caption: General workflow for LC-ESI-MS/MS analysis of glucose pentaacetate.

By understanding the distinct fragmentation patterns generated by different ionization techniques, researchers can select the most appropriate method for their analytical needs and confidently elucidate the structure of glucose pentaacetate and related acetylated carbohydrates.

References

• Analysis of Carbohydrates by Mass Spectrometry . Springer Nature Experiments. [Link]

• Hevey, R., et al. (2021). Mass Spectrometry-Based Techniques to Elucidate the Sugar Code . Chemical Reviews. [Link]

• Glycan/Carbohydrate Structure Elucidation . Washington State University. [Link]

• Kudah, N. A., & Rune, S. K. (2020). A Review of Mass Spectrometry as an Important Analytical Tool for Structural Elucidation of Biological Products. Pioneer Academic Publishing Limited.
• Konda, V. K. (2019). A multiple stage tandem mass spectrometry approach toward a sensitive and full level structural analysis of linear oligosaccharides. As cited in Pioneer Academic Publishing Limited.

• Previs, S. F., et al. (2000). Measurement of gluconeogenesis using glucose fragments and mass spectrometry after ingestion of deuterium oxide . American Journal of Physiology-Endocrinology and Metabolism. [Link]

• Junghans, P., et al. (2010). A simplified mass isotopomer approach to estimate gluconeogenesis rate in vivo using deuterium oxide . As cited in ResearchGate. [Link]

• Guo, S., et al. (2007). Measuring Deuterium Enrichment of Glucose Hydrogen Atoms by Gas Chromatography/Mass Spectrometry . Analytical Chemistry. [Link]

• Becue, I., et al. (2002). Isolation and characterization of periplasmic cyclic beta-glucans of Azorhizobium caulinodans . As cited in ResearchGate. [Link]

• Beylot, M., et al. (1991). Determination of the 13C-labeling pattern of glucose by gas chromatography-mass spectrometry . PubMed. [Link]

• Laremore, T. N., et al. (2009). Collision‐Induced Fragmentation of Oligosaccharides: Mechanistic Insights for Mass Spectrometry‐Based Glycomics . Wiley Online Library. [Link]

• Lemoine, J., et al. (1993). Collision-induced dissociation of alkali metal cationized and permethylated oligosaccharides: Influence of the collision energy and of the collision gas for the assignment of linkage position . PubMed. [Link]

• Penn, S. G., et al. (1997).

• α-D-Glucopyranose, pentaacetate . NIST WebBook. [Link]

• Harvey, D. J. (2006). Analysis of carbohydrates and glycoconjugates by matrix‐assisted laser desorption/ionization mass spectrometry: An update for 2003–2004 . Mass Spectrometry Reviews. [Link]

• Demian, W. D., & Cooks, R. G. (2015). Collision‐Induced Fragmentation of Oligosaccharides: Mechanistic Insights for Mass Spectrometry‐Based Glycomics . Wiley Online Library. [Link]

• Lee, W.-Y. P., et al. (2012). Measurement of Glucose and Fructose in Clinical Samples Using Gas Chromatography/Mass Spectrometry . Clinical and Translational Science. [Link]

• Stahl, B., et al. (2002). Studies of Oligo- and Polysaccharides by MALDI-TOF and ESI-ITMS Mass Spectrometry . SLU Library. [Link]

• Lee, Y. J., et al. (2017). Collision-induced dissociation of sodiated glucose and identification of anomeric configuration . Physical Chemistry Chemical Physics. [Link]

• Patras, M. A., et al. (2023). Understanding the fragmentation of glucose in mass spectrometry . Journal of Mass Spectrometry. [Link]

• Collision-induced dissociation . Wikipedia. [Link]

• Borges, C. R., et al. (2015). Fragmentation reactions using electrospray ionization mass spectrometry: An important tool for the structural elucidation and characterization of synthetic and natural products . RSC Publishing. [Link]

• Jung, S., et al. (2008). EI mass spectra of (A) Glycerol triacetate and (B) Glucosamitol hexaacetate . ResearchGate. [Link]

• Decoding Mass Spectrometry: Understanding Molecular Fragmentation Patterns . Chemistry Stack Exchange. [Link]

• Possible fragmentation pathways of three types of glucose esters . Journal of Chinese Mass Spectrometry Society. [Link]

• Ion fragmentation of small molecules in mass spectrometry . University of Alabama at Birmingham. [Link]

Sources

• 1. Glycan/Carbohydrate Structure Elucidation | Laboratory for Cellular Metabolism and Engineering | Washington State University [lcme.wsu.edu]
• 2. pioneerpublisher.com [pioneerpublisher.com]
• 3. researchgate.net [researchgate.net]
• 4. journals.physiology.org [journals.physiology.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. α-D-Glucopyranose, pentaacetate [webbook.nist.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Analysis of Carbohydrates by Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 10. Collision-induced dissociation - Wikipedia [en.wikipedia.org]
• 11. Collision‐Induced Fragmentation of Oligosaccharides: Mechanistic Insights for Mass Spectrometry‐Based Glycomics - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Collision-induced dissociation of alkali metal cationized and permethylated oligosaccharides: Influence of the collision energy and of the collision gas for the assignment of linkage position - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. lab409chem.ccu.edu.tw [lab409chem.ccu.edu.tw]

Comprehensive Comparison Guide: Optical Rotation as the Definitive Quality Metric for 1,2,3,4,6-Pentaacetyl-α-D-glucose

Executive Summary

In carbohydrate chemistry and pharmaceutical development, stereochemical purity is not merely a quality metric—it is the foundational determinant of biological efficacy and synthetic viability. Pure 1,2,3,4,6-Pentaacetyl-α-D-glucose (α-D-glucopyranose pentaacetate) serves as a critical intermediate in Koenigs-Knorr glycosylation reactions and is utilized as an insulin secretagogue in metabolic research ()[1]. However, its synthesis via the acetylation of D-glucose often yields a mixture of the alpha (thermodynamically favored) and beta (kinetically favored) anomers.

Because these anomers are diastereomers, they possess distinct physical properties. While techniques like

-NMR are useful for structural elucidation, polarimetry (the measurement of specific optical rotation) remains the gold standard for rapid, objective, and highly sensitive anomeric quality control. This guide provides an in-depth comparison of the optical properties of D-glucose pentaacetate anomers and establishes a self-validating experimental protocol for determining specific rotation.

Mechanistic Grounding: The Physics of Isorotation

The stark contrast in optical rotation between the alpha and beta anomers of D-glucose pentaacetate is governed by Hudson’s Rules of Isorotation . The specific rotation of an aldose derivative is the sum of the rotational contribution of the anomeric center (C1) and the rest of the chiral molecule.

• Alpha Anomer (Axial C1 Acetate): In the D-hexose series, the alpha anomer features the C1 acetate group in the axial position. The axial orientation of this highly polarizable group contributes a strong dextrorotatory (positive) shift to the molecule's overall optical activity. This results in a highly positive specific rotation of +101° to +102° ()[2].

• Beta Anomer (Equatorial C1 Acetate): The equatorial orientation of the C1 acetate minimizes this dextrorotatory contribution, resulting in a significantly lower specific rotation of +4° to +6° ()[3].

By measuring the specific rotation of a synthesized batch, researchers can mathematically determine the exact anomeric ratio, as the specific rotation of a mixture is the weighted average of its pure components.

Comparative Performance Data

To objectively evaluate the performance and purity of a synthesized batch, compare your experimental data against the established baselines for the pure anomers and a hypothetical crude mixture.

Parameter	1,2,3,4,6-Pentaacetyl-α-D-glucose	1,2,3,4,6-Pentaacetyl-β-D-glucose	50:50 Anomeric Mixture
Anomeric Configuration	Alpha (Axial C1 Acetate)	Beta (Equatorial C1 Acetate)	Mixed
Specific Rotation	+101° to +102°	+4° to +6°	~ +53°
Melting Point	108°C – 113°C	130°C – 134°C	Broad / Depressed (< 100°C)
Thermodynamic Stability	Higher (Stabilized by Anomeric Effect)	Lower	N/A
Primary Application	Glycosyl donor precursor, Insulinotropic studies	Intermediate for prodrugs, Food additives	Unsuitable for precision synthesis

Workflow Visualization

The following diagram illustrates the logical relationship between the synthetic conditions, the resulting anomeric products, and the polarimetric quality control workflow used to differentiate them.

Workflow for synthesis, separation, and polarimetric QC of D-glucose pentaacetate anomers.

Experimental Protocol: High-Fidelity Polarimetry

To ensure trustworthiness and scientific integrity, the following protocol is designed as a self-validating system . It includes internal checks to prevent solvent-induced artifacts and temperature-dependent deviations.

Step 1: Volumetric Sample Preparation

• Action: Weigh exactly

  of the synthesized 1,2,3,4,6-Pentaacetyl-α-D-glucose on an analytical balance (±0.1 mg precision). Transfer quantitatively to a Class A volumetric flask.

• Action: Dissolve the solid in ~70 mL of anhydrous, HPLC-grade chloroform (

  ). Dilute to the 100 mL mark with and invert to mix. This yields a concentration ( ) of .

• Causality: Optical rotation is highly sensitive to solvent interactions. Chloroform is selected because it fully dissolves the hydrophobic peracetylated sugar without inducing mutarotation (which frequently occurs in protic solvents). Using anhydrous solvent ensures the structural integrity of the ester bonds, as trace moisture can lead to slow hydrolysis.

Step 2: Instrument Calibration (Zero-Point Validation)

• Action: Turn on the polarimeter and ignite the sodium lamp (589 nm, D-line). Allow 30 minutes for the lamp to stabilize.

• Action: Fill a 1 dm (10 cm) polarimeter cell with pure, anhydrous

  . Ensure no air bubbles are trapped in the light path.

• Action: Place the cell in the polarimeter, equilibrate to exactly

  using a Peltier temperature controller, and zero the instrument.

• Self-Validation: If the blank reads outside

  , the cell windows are contaminated, or the solvent contains chiral impurities. The system mandates that you reclean the cell and re-zero before proceeding. This guarantees that baseline drift does not skew the final data.

Step 3: Measurement of Observed Rotation ( )

• Action: Rinse the cell twice with small aliquots of the sample solution to prevent dilution.

• Action: Fill the cell with the 1,2,3,4,6-Pentaacetyl-α-D-glucose solution and equilibrate to

  .

• Causality: Specific rotation is strictly temperature-dependent due to changes in solvent density and minor shifts in molecular conformation. Standardizing at

  ensures an apples-to-apples comparison with literature values.

• Action: Record the observed rotation (

  ) in degrees. Take five replicate readings and calculate the mean to ensure statistical reliability.

Step 4: Calculation of Specific Rotation ( )

Apply Biot's law to determine the specific rotation:

• = observed rotation (degrees)
• = concentration in g/100 mL (in this protocol, )
• = path length in decimeters (in this protocol, )

Interpretation: A pure alpha anomer will yield a calculated

of +101° to +102° . Any value significantly lower (e.g., +80°) definitively indicates contamination with the beta anomer or incomplete acetylation, necessitating recrystallization from hot ethanol.

References

• Title: alpha-D-glucose pentaacetate | CID 2723636 Source: PubChem, National Institutes of Health URL: [Link]

• Title: Alpha-D-Glucose pentaacetate Physico-chemical Properties Source: ChemBK Chemical Database URL: [Link]

Sources

• 1. alpha-D-glucose pentaacetate | C16H22O11 | CID 2723636 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chembk.com [chembk.com]
• 3. Thermo Scientific Chemicals beta-D-Glucose pentaacetate, 98% 100 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]

Technical Comparison Guide: Crystal Structure &amp; Analysis of 1,2,3,4,6-Pentaacetyl-alpha-D-glucose

Executive Summary

1,2,3,4,6-Pentaacetyl-alpha-D-glucose (often abbreviated as

-D-glucose pentaacetate) is a critical reference standard and intermediate in carbohydrate chemistry and drug development.[1] As a fully protected glucose derivative, it serves as a stable "chiral pool" precursor for synthesizing glycosides, nucleosides, and complex oligosaccharides.[1]

This guide provides a rigorous technical comparison of the

-anomer against its -counterpart, detailing its crystallographic parameters, thermodynamic stability, and validated experimental protocols for synthesis and analysis.[1]

Chemical Profile & Comparative Analysis

The structural distinction between the

- and -anomers lies in the stereochemistry at the anomeric carbon (C1).[2][3][4] This subtle difference dictates significant changes in physical properties, crystal packing, and reactivity.[1]

Comparative Data Table: Alpha vs. Beta Anomers

Feature	-D-Glucose Pentaacetate	-D-Glucose Pentaacetate	Significance
CAS Number	604-68-2	604-69-3	Unique identifiers for procurement.[1]
Melting Point	109 – 111 °C	130 – 134 °C	-anomer has a higher lattice energy.[1]
Crystal System	Orthorhombic	Monoclinic / Orthorhombic	Affects powder XRD pattern fingerprinting.
Space Group		or	Chiral space groups (non-centrosymmetric).
Density ( )	~1.37 g/cm³	~1.27 - 1.31 g/cm³	-form packs slightly denser in some polymorphs.[1]
Anomeric Effect	Axial OAc at C1	Equatorial OAc at C1	-form is stabilized by the anomeric effect in non-polar solvents.
H NMR (H-1)	~5.7 ppm ( Hz)	~5.8 ppm ( Hz)	Critical validation parameter.

The Anomeric Effect & Stability

While the

-anomer places the bulky acetoxy group in the sterically favored equatorial position, the -anomer places it in the axial position. In non-polar solvents (and the crystal lattice), the -anomer is often stabilized by the anomeric effect —a stereoelectronic interaction where the lone pair of the ring oxygen donates electron density into the antibonding orbital ( ) of the C1-O bond.

• Thermodynamic Consequence: In solution (e.g., 50% AcOH), an equilibrium exists (approx. 36%

  : 64% ).[1] However, crystallization conditions can be tuned to kinetically trap or thermodynamically select for the -form.[1]

Crystal Structure Analysis

The crystal structure of 1,2,3,4,6-Pentaacetyl-alpha-D-glucose has been characterized to high precision.[1] Researchers using this compound for seed crystals or powder diffraction references should verify their samples against these parameters.

Crystallographic Parameters

• Crystal System: Orthorhombic[5][6][7][8][9]

• Space Group:

  (No. 19)

• Unit Cell Dimensions:

  • Å[1]
  • Å[1]
  • Å[1]
  • [1][5][7][8][10][11]

• Volume:

  Å [1][5]

• Z (Molecules/Cell): 4

Packing Architecture

Unlike free glucose, which relies on a robust network of O-H[1]···O hydrogen bonds, the pentaacetate derivative lacks hydrogen bond donors. The crystal lattice is sustained primarily by:

• Weak C-H···O interactions: Between the acetyl methyl protons and the carbonyl oxygens of adjacent molecules.

• Dipole-Dipole interactions: Driven by the polar ester groups.

• Van der Waals forces: Contributing to the dense packing of the hydrophobic methyl groups.

Experimental Protocols

Synthesis & Crystallization Workflow

This protocol selectively produces the

-anomer using Zinc Chloride or Perchloric acid as a catalyst, which promotes thermodynamic equilibration to the -form or kinetic trapping depending on the exact conditions.

Figure 1: Synthesis and Crystallization Workflow for

-D-Glucose Pentaacetate.

Step-by-Step Protocol:

• Preparation: Suspend 10g of anhydrous D-glucose in 50 mL of acetic anhydride in a round-bottom flask.

• Catalysis: Add 0.5 mL of Perchloric acid (70%) dropwise. Caution: Exothermic.[1]

  • Note: Using Sodium Acetate (NaOAc) instead of acid favors the

    -anomer.

• Reaction: The mixture will warm up and the glucose will dissolve. Maintain temperature between 30-40°C to prevent darkening (decomposition).[1] Stir for 2 hours.

• Quenching: Pour the clear solution into 400 mL of ice-water with vigorous stirring. The sugar acetate will precipitate as a white solid.

• Purification: Filter the solid and wash with cold water.

• Crystallization: Dissolve the crude solid in minimum hot Ethanol (95%). Allow to cool slowly to room temperature, then to 4°C. The

  -anomer crystallizes as fine needles.[1]

Analytical Validation (Self-Validating System)

To ensure you have isolated the correct polymorph and anomer, use this dual-validation method:

Method A:

H NMR Spectroscopy (The Definitive Test)

• Solvent:

  [1]

• Target Signal: H-1 (Anomeric Proton).[1]

• Criteria:

  • -Anomer: Look for a doublet at 5.7 ppm . The coupling constant ( ) must be 3.0 – 4.0 Hz . This indicates an equatorial-axial coupling (H1 eq - H2 ax).[1]
  • -Anomer: Look for a doublet at 5.8 - 6.3 ppm .[1] The coupling constant ( ) must be ~8.0 Hz . This indicates a diaxial coupling (H1 ax - H2 ax).[1]

Method B: Powder X-Ray Diffraction (PXRD)

• Compare your experimental pattern with the calculated pattern from the Single Crystal data (

  ).

• Key Peaks (2

  ): Distinct peaks for the -form typically appear at low angles due to the large -axis (23.5 Å).[1] Look for reflections corresponding to the (002) or (011) planes.

References

• PubChem. (n.d.).[1] 1,2,3,4,6-Pentaacetyl-alpha-D-glucose. National Library of Medicine. Retrieved from [Link]

• Zhu, X., et al. (2018).[1][5] Correction: Protection of COOH and OH groups in acid, base and salt free reactions. Green Chemistry, 20, 2664-2665.[1][5] (Provides specific Space Group P212121 and Unit Cell data). Retrieved from [Link]

• NIST Chemistry WebBook. (n.d.).[1] alpha-D-Glucopyranose, pentaacetate.[1][12][13][14][15] National Institute of Standards and Technology. Retrieved from [Link]

• Magritek. (n.d.). Glucose Anomers - Conformational Analysis by NMR. Retrieved from [Link]

Sources

• 1. synthose.com [synthose.com]
• 2. α - D(+) Glucose and β - D(+) - CUETMOCK [cuetmock.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. d-nb.info [d-nb.info]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. mdpi.com [mdpi.com]
• 9. pubs.aip.org [pubs.aip.org]
• 10. mural.maynoothuniversity.ie [mural.maynoothuniversity.ie]
• 11. pubs.acs.org [pubs.acs.org]
• 12. α-D-Glucopyranose, pentaacetate [webbook.nist.gov]
• 13. alpha-D-glucose pentaacetate | C16H22O11 | CID 2723636 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. alpha-D-Glucose pentaacetate | 3891-59-6 [chemicalbook.com]
• 15. a- D (+)-Glucose pentaacetate 99 604-68-2 [sigmaaldrich.com]

Advanced TLC Visualization Strategies for Glucose Pentaacetate Derivatives

Carbohydrate chemistry presents unique analytical challenges, particularly when monitoring the synthesis or purification of fully protected sugars like glucose pentaacetate (GPAc). Because GPAc lacks a free anomeric hydroxyl group, it is a non-reducing sugar. Consequently, traditional mild visualization methods such as potassium permanganate or iodine vapor often yield weak or inconsistent results. To effectively visualize GPAc on thin-layer chromatography (TLC) plates, chemists must rely on harsh, acid-catalyzed charring or strong oxidative stains that can strip the acetate protecting groups and react with the underlying pyranose ring.

This guide provides an authoritative comparison of the most effective TLC visualization methods for acetylated carbohydrates, detailing the mechanistic causality behind each stain and offering self-validating protocols for drug development professionals and synthetic researchers.

Mechanistic Causality: Why Standard Stains Fail

Glucose pentaacetate (

-penta- -acetyl- -D-glucopyranose) is highly lipophilic and chemically stable under neutral or mildly basic conditions.

• Absence of Chromophores: GPAc does not absorb UV light at 254 nm or 365 nm, rendering standard fluorescent indicator plates (F254) useless without chemical staining (1[1]).

• Non-Reducing Nature: Without a free aldehyde or hemiacetal, mild oxidants fail to react.

• The Chemical Solution: Effective stains must contain a strong acid (typically ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  ) to hydrolyze the ester bonds and dehydrate the sugar into reactive furan intermediates upon heating. These intermediates then undergo oxidation or condensation to form visible spots ([2]).

Mechanistic pathways for selecting TLC stains for non-reducing acetylated sugars.

Comparative Performance of Visualization Methods

To objectively compare the performance of these stains for GPAc, we evaluate them based on sensitivity, shelf-life, and visual contrast.

Visualization Method	Sensitivity (LOD)	Background Color	Spot Color	Shelf-Life	Primary Mechanism
Hanessian's (CAM)	~0.1 - 0.5 µg	Light Blue	Dark Blue/Black	Months (Dark)	Oxidative Metal Reduction
p-Anisaldehyde	~0.5 - 1.0 µg	Light Pink	Green/Brown	Weeks (Cold)	Electrophilic Condensation
Ethanolic H₂SO₄	~1.0 - 2.0 µg	Colorless/White	Black/Brown	> 1 Year	Dehydration (Charring)
PMA Stain	~0.5 - 1.0 µg	Light Green	Dark Green	Months (Dark)	Oxidative Metal Reduction

Hanessian's Stain (Ceric Ammonium Molybdate - CAM)

CAM is arguably the gold standard for carbohydrate chemistry (3[3]). The presence of sulfuric acid strips the acetate groups, while Cerium(IV) and Molybdenum(VI) strongly oxidize the resulting sugar core. The reduction of Mo(VI) to Mo(IV)/Mo(V) creates a highly visible "molybdenum blue" complex[3]. Advantage: Exceptional sensitivity for fully protected sugars.

p-Anisaldehyde Stain

This stain relies on the acid-catalyzed dehydration of the sugar to a furfural derivative, which then undergoes an aldol-type condensation with p-anisaldehyde to form highly conjugated, colored chromophores (2[2]). Advantage: Provides distinct color variations (often green or brown for aldohexoses) which helps differentiate GPAc from partially acetylated intermediates or impurities (1[1]).

Ethanolic Sulfuric Acid (5-10%)

The most brute-force method. Ethanol acts as a volatile carrier for sulfuric acid. Upon heating, the acid chars the organic material, leaving behind black carbon deposits (4[4]). Advantage: Extremely robust, long shelf-life, and practically universal for any organic compound with a carbon backbone.

Experimental Workflows & Self-Validating Protocols

To ensure scientific integrity, every TLC visualization must be treated as a self-validating system. This means incorporating internal controls directly onto the silica plate to verify both the stain's efficacy and the heating uniformity.

Workflow for the TLC visualization of acetylated carbohydrates.

Protocol 1: Hanessian's Stain (CAM) Preparation and Application

Preparation:

• Dissolve 2.5 g of ammonium molybdate tetrahydrate and 1.0 g of cerium(IV) ammonium sulfate dihydrate in 90 mL of distilled water (3[3]).

• Slowly and carefully add 10 mL of concentrated sulfuric acid while stirring[3].

• Store in a foil-wrapped wide-mouth jar, as the solution is mildly photo-sensitive (5[5]).

Execution & Self-Validation:

• Spotting: Spot the GPAc reaction mixture onto the silica plate. Self-Validation Checkpoint: Always co-spot a known standard of free D-glucose or unreacted starting material on the same plate.

• Development & Drying: Develop the plate in an appropriate eluent (e.g., Hexane:Ethyl Acetate). Critical: Completely evaporate the eluent using a stream of air or gentle heat. Residual solvent (especially ethyl acetate) will react with the stain and darken the background.

• Staining: Submerge the plate into the CAM solution using forceps. Remove quickly and wick away excess stain on a paper towel.

• Thermal Activation: Heat the plate evenly using a heat gun (set to ~200°C) or a hot plate.

• Validation: The control spot (free glucose) should appear within 10-15 seconds as a dark blue spot. The GPAc spot will require slightly longer heating (20-30 seconds) because the acid must first hydrolyze the acetate groups before oxidation can occur. If the control fails to appear, the stain has degraded.

Protocol 2: p-Anisaldehyde Staining

Preparation:

• In an ice bath, mix 150 mL of absolute ethanol, 5 mL of concentrated sulfuric acid, and 2 mL of glacial acetic acid (3[3]).

• Add 4 mL of p-anisaldehyde[3]. Stir vigorously. Store at 0°C to prevent the solution from turning pink and degrading (6[6]).

Execution & Self-Validation:

• Application: Dip the dried TLC plate into the cold p-anisaldehyde solution. Wick away excess.

• Thermal Activation: Heat uniformly with a heat gun. Do not overheat; the background should only reach a light pink/yellowish hue[3].

• Validation: GPAc will typically develop as a green-brown or dark spot (1[1]). The background will gradually turn pink. If the entire plate turns dark pink immediately upon heating, the stain is either expired or the plate was not properly dried of residual nucleophilic solvents.

Expert Insights & Troubleshooting

As an application scientist, recognizing the nuances of TLC visualization prevents misinterpretation of data:

• False Negatives with Iodine: Do not rely on Iodine vapor for GPAc. While iodine reversibly intercalates into many organic compounds, fully saturated, highly oxygenated molecules like GPAc often show poor affinity, leading to false negatives ().

• Heating Gradients: When using a heat gun, uneven heating can create "hot spots" that mimic product spots. Always keep the heat gun moving. If quantitative comparison is needed, use a precision hot plate set to 150°C for uniform thermal activation.

• Over-staining: Leaving the plate in the dip solution for too long allows the acidic stain to dissolve the spotted compounds, causing them to streak or wash off entirely. A rapid "in-and-out" dip (under 1 second) is mandatory.

References

• Reach Devices.TLC Stains.
• EPFL.TLC Visualization Reagents.
• Chemistry LibreTexts.2.3F: Visualizing TLC Plates.
• University of Rochester.TLC Stains/Dips.
• The Sarpong Group.Appendix 3: Recipes For TLC Stains.
• University of Liverpool.TLC Stains.
• Reddit (r/OrganicChemistry).TLC Staining.

Sources

• 1. epfl.ch [epfl.ch]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. TLC stains [reachdevices.com]
• 4. reddit.com [reddit.com]
• 5. sarponggroup.com [sarponggroup.com]
• 6. chem.rochester.edu [chem.rochester.edu]

Safety & Regulatory Compliance

Personal protective equipment for handling 1,2,3,4,6-Pentaacetyl-alpha-D-glucose

Topic: Personal Protective Equipment for Handling 1,2,3,4,6-Pentaacetyl-alpha-D-glucose Role: Senior Application Scientist[1]

Executive Safety Snapshot

Immediate Action Required: Treat 1,2,3,4,6-Pentaacetyl-alpha-D-glucose (CAS 604-68-2) as a Category 1A Skin Sensitizer .[1] While often perceived as a benign carbohydrate derivative, its acetylated nature facilitates dermal absorption and immune system sensitization.[1]

The "Grab-and-Go" PPE Checklist:

• Primary Engineering Control: Chemical Fume Hood (Certified).

• Hand Protection: Nitrile (0.11 mm minimum) for solids; Barrier Laminate if dissolved in halogenated solvents.[1]

• Eye Protection: ANSI Z87.1 / EN 166 Safety Glasses with side shields.[1]

• Respiratory: Not required inside a functioning hood.[1] If handling open powder on a benchtop (strongly discouraged), use N95/P2 particulate respirator.[1]

Physicochemical Hazard Dynamics

To select the right PPE, you must understand the "Why" behind the hazard.

• The Sensitization Vector: Unlike simple glucose, the pentaacetyl group increases lipophilicity.[1] This allows the molecule to penetrate the stratum corneum (outer skin layer) more effectively than native sugars.[1] Once epidermal proteins are haptenized, the immune system may trigger a T-cell mediated response (allergic contact dermatitis) upon future exposures.[1]

• The Physical Form: This compound typically exists as a fine, white crystalline powder.[1] Acetylated sugars are prone to static charging .[1] During weighing, electrostatic repulsion can cause "powder drift," making inhalation and subtle surface contamination the primary risks.

Detailed PPE Protocol: The "Armor" System

A. Hand Protection (Dermal Barrier)

The Logic: The solid powder does not permeate gloves instantly, but it dissolves rapidly in sweat or organic solvents, creating a concentrated solution against the skin.[1]

State of Matter	Recommended Glove Material	Minimum Thickness	Rationale
Dry Solid	Nitrile Rubber	0.11 mm (4 mil)	Excellent barrier against dry particulates; resists incidental moisture.[1]
In Solution (Alcohol/Ester)	High-Grade Nitrile	0.15 mm (6 mil)	Acetates can swell thin latex.[1] Nitrile offers superior chemical resistance to esters.[1]
In Solution (DCM/Chloroform)	PVA or Laminate (Silver Shield)	N/A	If using Dichloromethane (common for glycosylation), nitrile provides <5 min protection.[1]

Protocol: Change gloves immediately if the powder creates a "paste" with sweat inside the glove or upon splash contact with solutions.[1]

B. Ocular & Respiratory Defense[1][2][3]

• Eyes: Standard safety glasses with side shields are sufficient for solid handling.[1] If a reaction is under pressure or refluxing, upgrade to Chemical Splash Goggles .[1]

• Lungs: The primary defense is the Chemical Fume Hood .[1]

  • Sash Height: Keep below 18 inches (45 cm) to ensure adequate face velocity (100 fpm).[1]

  • Static Control: Use an ionizing bar or anti-static gun if the powder is "flying" during weighing to prevent it from escaping the airflow capture zone.[1]

Operational Workflow: From Storage to Disposal[2][4][5]

This workflow ensures a self-validating safety loop.[1] If a step is missed, the risk is immediately visible (e.g., powder on the balance).

Step 1: Pre-Handling Verification[1][6]

• Verify Ventilation: Check fume hood flow monitor.

• Glove Integrity: Inflate nitrile gloves with air to check for pinholes before donning.[1]

• Clearance: Remove unnecessary equipment from the hood to prevent air turbulence.

Step 2: Active Handling (Weighing & Transfer)[1]

• Weighing: Perform all weighing inside the hood. If the balance is external, transfer the solid into a tared, closed vial inside the hood first.

• Transfer: Use a wide-mouth funnel. Avoid pouring from high heights to minimize dust cloud formation.[1]

• Solvent Addition: Add solvent slowly down the side of the vessel to wash down any adherent powder.[1]

Step 3: Decontamination[1]

• Wet Wipe Method: Do not dry sweep spilled powder.[1] It generates aerosolized dust.[1]

• Solvent: Use a paper towel dampened with water or ethanol to wipe surfaces.[1] The acetylated sugar is sparingly soluble in water but soluble in alcohols.[1]

Visualization: Safety Decision Logic

The following diagram illustrates the decision-making process for PPE selection and spill response.

Figure 1: Decision logic for PPE selection based on physical state and solvent carrier, including spill response protocol.[1]

Emergency & Disposal Procedures

Spill Management

• Isolate: Alert nearby personnel.

• PPE Upgrade: If the spill is >50g, wear a P100 respirator to prevent inhalation of the dust cloud during cleanup.[1]

• Containment: Cover the powder with a damp paper towel (water or ethanol) to suppress dust.[1]

• Removal: Scoop up the damp material and place it in a solid waste container.[1]

• Final Polish: Wipe the area with soap and water to remove sticky residues.[1]

Waste Disposal[1][2][4][5][6][7][8]

• Solid Waste: Dispose of as "Hazardous Solid Chemical Waste."[1] Do not trash. Label clearly with the full chemical name.

• Liquid Waste: If dissolved, segregate based on the solvent (e.g., Halogenated vs. Non-Halogenated Organic Waste).

• Container: High-density polyethylene (HDPE) or glass containers are compatible.[1]

References

• PubChem. (n.d.).[1] Compound Summary: alpha-D-Glucose pentaacetate (CID 2723636).[1] National Library of Medicine.[1] Retrieved from [Link]

• Kimberly-Clark Professional. (2018).[1] Chemical Resistance Guide for Nitrile Gloves. Retrieved from [Link] (General reference for nitrile/acetate compatibility).[1]

Sources

• 1. assets.thermofisher.cn [assets.thermofisher.cn]